ACP-105

Core Science & Biosynthesis

Unraveling the Neuroprotective Mechanisms of ACP-105: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the current understanding of the mechanism of action of ACP-105, a selective androgen receptor modulator (SARM), within neuronal cells. Designed for researchers, scientists, and drug development professionals, this document synthesizes available data on its neuroprotective effects, outlines key experimental protocols, and visualizes putative signaling pathways.

Core Mechanism of Action in Neuronal Cells

ACP-105 is a non-steroidal SARM that has demonstrated significant neuroprotective and cognitive-enhancing effects in preclinical studies.[1][2][3] Its primary mechanism of action is through high-affinity binding to and activation of the androgen receptor (AR) in neuronal cells.[4][5][6][7][8] Unlike traditional androgens, ACP-105 exhibits tissue selectivity, which may offer a more favorable safety profile. While the precise intracellular signaling cascades triggered by ACP-105 in neurons are still under investigation, current evidence and the known mechanisms of androgen action in the brain point towards the activation of key neuroprotective pathways.

Upon binding to the androgen receptor, ACP-105 is thought to initiate a signaling cascade that promotes neuronal survival and function. Studies on other androgens and SARMs suggest the involvement of the Mitogen-Activated Protein Kinase/Extracellular signal-regulated Kinase (MAPK/ERK) pathway.[9] Activation of this pathway is a crucial component in androgen-mediated neuroprotection.[9] This signaling is hypothesized to lead to the phosphorylation and activation of downstream transcription factors, such as the cAMP response element-binding protein (CREB), which plays a vital role in neuronal survival and plasticity.[3][10][11][12][13]

Furthermore, research in a mouse model of Alzheimer's disease has shown that ACP-105 administration can increase the levels of amyloid-β (Aβ) degrading enzymes, specifically neprilysin and insulin-degrading enzyme (IDE).[1] This suggests a role for ACP-105 in promoting the clearance of neurotoxic Aβ peptides. In the same animal model, ACP-105 was also observed to reduce anxiety-like behaviors.[1][2] Additionally, studies in irradiated mice have indicated that ACP-105 may enhance fear conditioning, a measure of associative learning and memory, and modulate the expression of microtubule-associated protein 2 (MAP-2), a protein involved in neuronal structure and plasticity.[10][14][15]

It is important to note that while the MAPK/ERK and CREB pathways are strongly implicated in androgen-mediated neuroprotection, direct evidence confirming this specific cascade for ACP-105 in neuronal cells is not yet available in the published literature.

Quantitative Data

The following table summarizes the available quantitative data for ACP-105's interaction with the androgen receptor.

Parameter	Value	Receptor Type	Notes
pEC50	9.0	Androgen Receptor (Wild Type)	The negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect.[4][5][6][7][8][16]
pEC50	9.3 - 9.4	Androgen Receptor (T877A Mutant)	The T877A mutation is associated with prostate cancer and can alter ligand binding.[4][5][6][7][8][16]

Signaling Pathways and Experimental Workflows

To visually represent the proposed mechanism of action and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Proposed signaling pathway of ACP-105 in neuronal cells.

Caption: General experimental workflow for in-vivo studies of ACP-105.

Experimental Protocols

The following are generalized protocols for key experiments relevant to the study of ACP-105 in neuronal cells. These should be adapted and optimized for specific experimental conditions.

Primary Neuronal Culture

This protocol outlines the basic steps for establishing primary hippocampal neuron cultures from embryonic mice, which can be used for in-vitro studies of ACP-105's direct effects on neurons.

• Preparation of Culture Substrate:

  • Coat culture plates or coverslips with Poly-L-lysine or Poly-D-lysine to promote cell adhesion.

  • Further coat with laminin to support neuronal attachment and growth.

• Tissue Dissection:

  • Dissect hippocampi from embryonic day 17-19 (E17-E19) mouse brains under sterile conditions.[4][5]

  • Remove meninges and excess white matter.

• Cell Dissociation:

  • Enzymatically digest the tissue with trypsin or papain to dissociate the cells.[5]

  • Mechanically triturate the tissue gently with a fire-polished Pasteur pipette to obtain a single-cell suspension.[5]

• Cell Plating and Culture:

  • Plate the dissociated cells onto the prepared culture substrate in a suitable neuronal culture medium (e.g., Neurobasal medium supplemented with B-27, GlutaMAX, and antibiotics).

  • Maintain the cultures in a humidified incubator at 37°C with 5% CO2.

  • Perform partial media changes every 3-4 days.

Western Blotting for Neprilysin and Insulin-Degrading Enzyme

This protocol describes the detection and quantification of neprilysin and IDE in brain tissue homogenates.

• Tissue Homogenization:

  • Homogenize brain tissue samples in a lysis buffer containing protease inhibitors to prevent protein degradation.[2][17]

  • Centrifuge the homogenates to pellet cellular debris and collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay) to ensure equal loading.[18]

• SDS-PAGE and Protein Transfer:

  • Denature the protein samples and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[17]

• Immunoblotting:

  • Block the membrane with a suitable blocking agent (e.g., non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for neprilysin and IDE.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the membrane.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Immunohistochemistry for MAP-2

This protocol details the localization of MAP-2 in mouse brain sections.

• Tissue Preparation:

  • Perfuse the mouse with phosphate-buffered saline (PBS) followed by 4% paraformaldehyde (PFA) for fixation.

  • Post-fix the brain in 4% PFA overnight and then transfer to a sucrose solution for cryoprotection.

  • Section the brain into 30-40 µm thick coronal or sagittal sections using a cryostat or vibratome.

• Antigen Retrieval (if necessary):

  • For some antibodies, an antigen retrieval step (e.g., heat-induced epitope retrieval in citrate buffer) may be required to unmask the epitope.

• Immunostaining:

  • Permeabilize the tissue sections with a detergent (e.g., Triton X-100) in PBS.

  • Block non-specific binding sites with a blocking solution containing normal serum from the species in which the secondary antibody was raised.

  • Incubate the sections with a primary antibody against MAP-2 overnight at 4°C.

  • Wash the sections and incubate with a fluorescently labeled secondary antibody.

  • Counterstain with a nuclear stain (e.g., DAPI) if desired.

• Imaging:

  • Mount the stained sections on microscope slides with an anti-fade mounting medium.

  • Visualize and capture images using a fluorescence or confocal microscope.

Elevated Plus-Maze for Anxiety-Like Behavior

This behavioral test is used to assess anxiety-like behavior in rodents.

• Apparatus:

  • A plus-shaped maze elevated from the floor with two open arms and two enclosed arms.[19][20][21]

• Procedure:

  • Habituate the mice to the testing room for at least 30-60 minutes before the test.[19][21]

  • Place the mouse in the center of the maze, facing one of the open arms.[20]

  • Allow the mouse to freely explore the maze for a 5-minute period.[20]

  • Record the session using a video camera positioned above the maze.

• Data Analysis:

  • Analyze the video recordings to measure the time spent in the open and closed arms, and the number of entries into each arm.

  • An increase in the time spent in and the number of entries into the open arms is indicative of reduced anxiety-like behavior.

Cued Fear Conditioning

This test assesses associative learning and memory.

• Apparatus:

  • A conditioning chamber equipped with a grid floor for delivering a mild foot shock, a sound generator for the auditory cue (conditioned stimulus, CS), and a video camera.

• Training (Day 1):

  • Place the mouse in the conditioning chamber and allow for a habituation period.

  • Present an auditory cue (e.g., a tone) for a specific duration (e.g., 30 seconds).

  • During the last few seconds of the cue, deliver a mild foot shock (unconditioned stimulus, US; e.g., 0.5-1.0 mA for 1-2 seconds).[22]

  • Repeat the cue-shock pairing for a set number of trials.

• Contextual Fear Testing (Day 2):

  • Place the mouse back into the same conditioning chamber (context) without presenting the cue or the shock.

  • Measure the amount of time the mouse spends "freezing" (complete immobility except for respiration), which is a measure of fear memory for the context.

• Cued Fear Testing (Day 3):

  • Place the mouse in a novel context (different chamber with altered visual, tactile, and olfactory cues).

  • After a habituation period, present the auditory cue without the shock.

  • Measure the freezing behavior in response to the cue, which indicates fear memory for the specific auditory stimulus.[16]

Conclusion

ACP-105 holds promise as a neuroprotective agent with potential therapeutic applications in neurodegenerative diseases and cognitive decline. Its mechanism of action in neuronal cells is centered on its function as a selective androgen receptor agonist. While the precise downstream signaling pathways are yet to be fully elucidated, evidence points towards the involvement of pro-survival and anti-apoptotic cascades, as well as mechanisms for clearing neurotoxic proteins. Further research utilizing the experimental approaches outlined in this guide will be crucial for a more comprehensive understanding of ACP-105's neuronal effects and for advancing its potential clinical development.

References

• 1. Frontiers | Procedures for Culturing and Genetically Manipulating Murine Hippocampal Postnatal Neurons [frontiersin.org]
• 2. Expression and functional profiling of neprilysin, insulin degrading enzyme and endothelin converting enzyme in prospectively studied elderly and Alzheimer’s brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphorylation of cAMP Response Element-Binding Protein in Hippocampal Neurons as a Protective Response after Exposure to Glutamate In Vitro and Ischemia In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Generation of Functional Mouse Hippocampal Neurons [en.bio-protocol.org]
• 5. Isolation and Culture of Hippocampal Neurons from Prenatal Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Androgens activate mitogen-activated protein kinase signaling: role in neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CREB phosphorylation promotes nerve cell survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Neuronal activity increases the phosphorylation of the transcription factor cAMP response element-binding protein (CREB) in rat hippocampus and cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Modulation of CREB and its associated upstream signaling pathways in pesticide-induced neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Activity-Dependent Neuroprotection and cAMP Response Element-Binding Protein (CREB): Kinase Coupling, Stimulus Intensity, and Temporal Regulation of CREB Phosphorylation at Serine 133 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Immunohistochemistry (IHC) Staining Mouse Brain Sections [protocols.io]
• 15. Effects of the SARM ACP-105 on rotorod performance and cued fear conditioning in sham-irradiated and irradiated female mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]
• 17. The Role of Neprilysin and Insulin-Degrading Enzyme in the Etiology of Sporadic Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Elevated plus maze protocol [protocols.io]
• 20. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 21. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 22. Cued and Contextual Fear Conditioning for Rodents - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis and Purification of ACP-105

This technical guide provides a detailed protocol for the chemical synthesis and purification of ACP-105 (2-chloro-4-((1R,3r,5S)-3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octan-8-yl)-3-methylbenzonitrile), a potent and selective non-steroidal androgen receptor modulator (SARM).[1][2][3][4] ACP-105 has demonstrated anabolic effects in muscle and bone with minimal impact on prostate tissue in preclinical studies.[4][5][6] The methodologies outlined below are based on established protocols for laboratory-scale synthesis.

Synthesis Protocol

The synthesis of ACP-105 is a multi-step process commencing from 2-chloro-6-fluorotoluene. The overall workflow involves bromination, cyanation, and finally, a nucleophilic aromatic substitution reaction.

Step 1: Bromination of 2-chloro-6-fluorotoluene

The initial step involves the electrophilic aromatic substitution (bromination) of 2-chloro-6-fluorotoluene to produce 3-bromo-2-chloro-6-fluorotoluene.

Experimental Protocol:

• In a suitable reaction vessel, 2-chloro-6-fluorotoluene (34.6 mmol) and iron powder (0.17 mmol) are stirred at room temperature.[7]

• Bromine (38.1 mmol) is added slowly in three portions at one-minute intervals.[7]

• The reaction mixture is stirred for an additional 15 minutes.[7]

• Dichloromethane (50 mL) is added to the reaction mixture.[7]

• The mixture is transferred to a separatory funnel for washing.[7]

• The organic layer is washed with a 10% sodium thiosulfate solution (30 mL) until the color of the organic layer is gone.[7]

• The layers are separated, and the organic layer is further washed with a saturated sodium hydrogen carbonate solution (30 mL).[7]

• The organic layer is dried over sodium sulfate, filtered, and the solvent is evaporated to yield the crude product, 3-bromo-2-chloro-6-fluorotoluene.[7]

Step 2: Cyanation of 3-bromo-2-chloro-6-fluorotoluene

This step involves a palladium-catalyzed cyanation reaction to replace the bromine atom with a nitrile group, yielding 2-chloro-4-fluoro-3-methylbenzonitrile.

Experimental Protocol:

• A reaction vial is charged with 3-bromo-2-chloro-6-fluorotoluene (0.78 mmol), zinc cyanide (0.78 mmol), and tetrakis(triphenylphosphine)palladium(0) (23 µmol).[7]

• Dimethylformamide (DMF, 1 mL) is added to the vial.[7]

• The reaction mixture is irradiated in a microwave oven at 200 °C for 150 seconds.[7]

• After cooling, diethyl ether (30 mL) is added to the mixture.[7]

• The mixture is washed with a 4% magnesium sulfate solution (3 x 20 mL) and brine (20 mL).[7]

• The organic layer is dried over sodium sulfate, filtered, and evaporated.[7]

• The crude product is purified by column chromatography.[7]

Step 3: Synthesis of ACP-105

The final step is the nucleophilic aromatic substitution of the fluorine atom in 2-chloro-4-fluoro-3-methylbenzonitrile with endo-3-exomethyl-8-azabicyclo[3.2.1]octan-3-ol.

Experimental Protocol:

• A mixture of 2-chloro-4-fluoro-3-methylbenzonitrile (14.6 mmol), endo-3-exomethyl-8-azabicyclo[3.2.1]octan-3-ol hydrochloride (19.0 mmol), and potassium carbonate (K₂CO₃, 48.2 mmol) is dissolved in dimethyl sulfoxide (DMSO, 40 mL).[7]

• The mixture is stirred under an argon atmosphere at 80 °C for 18 hours.[7]

• The reaction mixture is then poured into water (200 mL) and stirred for 30 minutes.[7]

• The resulting solid is collected by filtration.[7]

Purification Protocol

Purification is critical to obtain ACP-105 with high purity. The process involves column chromatography for the intermediate and recrystallization for the final product, followed by optional salt formation.

Experimental Protocol:

Intermediate Purification (Step 2 Product):

• Column Chromatography: The crude 2-chloro-4-fluoro-3-methylbenzonitrile is purified by column chromatography on silica gel, eluting with a mixture of n-heptane and ethyl acetate (9:1).[7]

Final Product Purification (ACP-105):

• Recrystallization: The crude ACP-105 solid is recrystallized twice from toluene.[7] The mother liquor is evaporated, and the residue is also recrystallized.[7]

• Hydrochloride Salt Formation (Optional):

  • The purified ACP-105 is dissolved in diethyl ether.[7]

  • One equivalent of a 4M solution of HCl in 1,4-dioxane is added.[7]

  • The mixture is stirred for 15 minutes to allow the hydrochloride salt to precipitate.[7]

  • The precipitated salt is collected by filtration, washed with diethyl ether, and then dried.[7]

Data Presentation

The identity and purity of the synthesized intermediates and the final product should be confirmed by analytical techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[8]

Table 1: NMR Spectroscopic Data for ACP-105 and Intermediates [7]

Compound	Analysis	Chemical Shift (δ) and Coupling Constants (J)
3-bromo-2-chloro-6-fluorotoluene	¹H NMR (CDCl₃, 400 MHz)	δ 7.53 (dd, J = 5.5, 8.6 Hz, 1H), 7.07 (t, J = 8.6 Hz, 1H), 2.35 (d, J = 2.3 Hz, 3H)
2-chloro-4-fluoro-3-methylbenzonitrile	¹H NMR (CDCl₃, 400 MHz)	δ 7.43 (dd, J = 5.6, 8.8 Hz, 1H), 6.87 (t, J = 8.8 Hz, 1H), 2.36 (d, J = 2.4 Hz, 3H)
ACP-105	¹H NMR (CDCl₃, 400 MHz)	δ 7.39 (d, J=8.6 Hz, 1H), 6.84 (d, J=8.6 Hz, 1H), 3.82 (m, 2H), 2.36 (s, 3H), 2.32-2.22 (m, 2H), 2.17-1.98 (m, 2H), 1.92-1.77 (m, 4H), 1.26 (s, 3H)
ACP-105	¹³C NMR (CDCl₃, 100 MHz)	δ 155.8, 138.4, 132.0, 129.7, 117.9, 115.5, 105.1, 69.6, 59.3, 45.9, 34.7, 27.4, 17.9

Visualizations

Synthesis Workflow

Caption: Workflow for the three-step synthesis of ACP-105.

Purification Workflow

Caption: Purification scheme for ACP-105 and its intermediate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 4. medkoo.com [medkoo.com]
• 5. sarmscentral.org [sarmscentral.org]
• 6. acadia.com [acadia.com]
• 7. ACP-105: Detection, Synthesis, Bioactivity_Chemicalbook [chemicalbook.com]
• 8. Expanding sports drug testing assays: mass spectrometric characterization of the selective androgen receptor modulator drug candidates RAD140 and ACP-105 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical and Physical Properties of ACP-105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, mechanism of action, and key experimental data for ACP-105, a non-steroidal selective androgen receptor modulator (SARM).

Core Chemical and Physical Properties

ACP-105, with the IUPAC name 2-chloro-4-[(1R,5R)-3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octan-8-yl]-3-methylbenzonitrile, is a novel SARM developed for its potential therapeutic applications in conditions like muscle wasting and osteoporosis.[1][2][3] It is designed to selectively target androgen receptors in muscle and bone, thereby producing anabolic effects with potentially fewer side effects than traditional anabolic steroids.[4][5][6][7]

Chemical Identification

Identifier	Value
IUPAC Name	2-chloro-4-((1R,3r,5S)-3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octan-8-yl)-3-methylbenzonitrile[8]
CAS Number	899821-23-9[8][9][10]
Molecular Formula	C₁₆H₁₉ClN₂O[8][9][10][11][12]
Molecular Weight	290.79 g/mol [8][9]
SMILES	Cc1c(Cl)c(ccc1N1[C@H]2CC[C@@H]1C--INVALID-LINK--(O)C2)C#N[9][13]
InChI Key	OUEODVPKPRQETQ-VIKVFOODSA-N[8][10]

Physicochemical Properties

Property	Value
Appearance	Solid[10]
Solubility	DMSO: ≥10 mg/mL (Soluble)[10]; Ethanol: 1-10 mg/mL (Sparingly soluble)[10]; Water: Insoluble[13]
Lipophilicity (LogP)	3.0–3.52[14][15]
Water Solubility (LogS)	~ -4.1 to -4.4[14][15]
Storage (Powder)	-20°C for 3 years[9]
Storage (In Solvent)	-80°C for 1 year[9]

Mechanism of Action and Signaling Pathway

ACP-105 functions as a selective androgen receptor (AR) agonist.[5][10] It binds to ARs in specific tissues, primarily skeletal muscle and bone, initiating a cascade of events that lead to anabolic effects like increased muscle protein synthesis and enhanced bone density.[6][16][17] As a partial agonist, its activity is less potent than that of natural androgens like testosterone, which may contribute to its more favorable side effect profile, particularly concerning androgenic tissues like the prostate.[9][18][19]

Simplified signaling pathway of ACP-105.

Pharmacokinetic and Pharmacodynamic Data

In silico and preclinical studies have begun to characterize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of ACP-105.

Pharmacokinetic Parameters

Parameter	Finding
Gastrointestinal Absorption	Predicted to be high (up to 100%)[14][15]
Plasma Protein Binding	Predicted to be strong (77–99%)[14]
Half-life	~5.0 hours (in human hepatocytes)[9]; ~1.18 hours (in silico prediction)[14]; 4-6 hours (reported in bodybuilding communities)[1][2]
Metabolism	Primarily via CYP3A4, with contributions from CYP2C9, CYP2C19, and CYP2D6.[14][20] Likely undergoes oxygenation, N-dealkylation, and UGT conjugation.[14][20][21]
Caco-2 Permeability	13.6 to 152 × 10⁻⁶ cm/s[14][15]
Blood-Brain Barrier	Penetration predicted in most models[14]

In Vitro Activity

Assay Target	Activity Metric	Value
Androgen Receptor (Wild Type)	pEC₅₀	9.0[9][13][22]
Androgen Receptor (T877A Mutant)	pEC₅₀	9.3 - 9.4[2][9][13][22]
NIH3T3 cells expressing AR	EC₅₀	1 nM[5][10]
NIH3T3 cells expressing AR (T877A)	EC₅₀	0.4 nM[5][10]
Anabolic:Androgenic Ratio	Preclinical model	3.19:1[17]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to characterize ACP-105.

Receptor Selection and Amplification Technology (R-SAT) Assay

This assay is used to determine the functional activity (agonist or antagonist) of a compound at a specific receptor.

• Cell Culture: NIH3T3 cells, which do not normally express the androgen receptor, are engineered to express either the wild-type human AR or a mutant variant (e.g., T877A).[5][10]

• Assay Principle: The cells are also engineered with a reporter gene system. When an agonist binds to the AR, it triggers a signaling cascade that results in cell proliferation. The degree of proliferation is proportional to the agonist activity of the compound.

• Procedure: The engineered cells are incubated with varying concentrations of ACP-105.

• Data Analysis: Cell proliferation is measured (e.g., using a colorimetric assay). The data is then plotted against the compound concentration to generate a dose-response curve, from which the EC₅₀ value (the concentration that produces 50% of the maximum response) is calculated.[5][10]

In Vivo Anabolic and Androgenic Activity in Castrated Rats

This model is a standard for evaluating the tissue selectivity of SARMs.

• Animal Model: Adult male rats are surgically castrated (orchiectomy) to eliminate endogenous testosterone production. This creates a baseline state of androgen deficiency.[17]

• Treatment: After a recovery period, groups of castrated rats are treated daily with either a vehicle control, a reference androgen (like testosterone or DHT), or various doses of ACP-105 for a set period (e.g., two weeks).[18][19]

• Endpoint Analysis: At the end of the study, specific tissues are harvested and weighed.

  • Anabolic Activity is assessed by measuring the weight of the levator ani muscle.

  • Androgenic Activity is assessed by measuring the weight of the prostate gland and seminal vesicles.[17]

• Data Interpretation: An ideal SARM will show a significant increase in the weight of the levator ani muscle (high anabolic activity) with only a minimal increase in the weight of the prostate and seminal vesicles (low androgenic activity) compared to the reference androgen.[6][17]

Workflow for a typical in vivo SARM study.

Metabolite Identification using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique used to detect and identify drug metabolites in biological samples.

• Sample Collection: Biological samples (e.g., urine, blood) are collected from subjects (animal or human) following the administration of ACP-105.[20]

• Sample Preparation: Samples may undergo enzymatic hydrolysis (e.g., with β-glucuronidase/arylsulfatase) to cleave conjugated metabolites, followed by extraction (e.g., solid-phase extraction) to isolate and concentrate the analytes.

• Liquid Chromatography (LC): The extracted sample is injected into an LC system. The components of the mixture are separated as they travel through a column, based on their physicochemical properties.

• Mass Spectrometry (MS): The separated components are ionized (e.g., using electrospray ionization - ESI) and enter the mass spectrometer. The instrument separates ions based on their mass-to-charge ratio (m/z), generating a mass spectrum.

• Tandem MS (MS/MS): Specific ions of interest (precursor ions), such as the parent ACP-105 molecule, are selected and fragmented. The resulting product ions are analyzed, creating a fragmentation pattern that is characteristic of the molecule's structure.

• Data Analysis: By comparing the retention times and fragmentation patterns of unknown peaks in the sample to those of the parent drug and synthesized reference materials, metabolites (e.g., hydroxylated or N-dealkylated versions of ACP-105) can be identified.[23]

Summary of Preclinical Findings

• Anabolic Effects: ACP-105 demonstrates potent anabolic effects on muscle and bone in preclinical models, comparable in some assays to testosterone, but with a significantly lower impact on the prostate.[3][6][17][24]

• Cognitive and Neuroprotective Effects: Studies in mice suggest ACP-105 may enhance cognitive function and offer neuroprotective benefits. It has been shown to improve fear conditioning in irradiated mice and reduce anxiety-like behavior in a mouse model of Alzheimer's disease.[5][9][10][12][25] When combined with an estrogen receptor β agonist, it was found to decrease amyloid-β levels in the brain.[5][10][25]

• Sensorimotor Function: In female mice, ACP-105 treatment was shown to enhance performance on a rotorod test, a measure of balance and motor coordination.[3][26]

Logical diagram of SARM tissue selectivity.

Conclusion

ACP-105 is a potent, orally active, non-steroidal SARM with a distinct chemical profile. Preclinical data highlight its high affinity for the androgen receptor and its ability to exert tissue-selective anabolic effects. Its favorable physicochemical properties for oral administration and unique pharmacokinetic profile make it a subject of significant interest. The detailed experimental protocols and quantitative data presented in this guide offer a foundational resource for professionals in drug discovery and development, facilitating further research into the therapeutic potential and safety profile of ACP-105. It is important to note that ACP-105 has not been approved for medical use and is currently for research purposes only.[6]

References

• 1. fitscience.co [fitscience.co]
• 2. ACP-105 | 899821-23-9 [chemicalbook.com]
• 3. evolutionary.org [evolutionary.org]
• 4. muscleandbrawn.com [muscleandbrawn.com]
• 5. ACP-105: Benefits, Mechanism of Action and Dosage_Chemicalbook [chemicalbook.com]
• 6. medisearch.io [medisearch.io]
• 7. isarms.com [isarms.com]
• 8. medkoo.com [medkoo.com]
• 9. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 10. caymanchem.com [caymanchem.com]
• 11. compoundbase.com [compoundbase.com]
• 12. ACP-105 - Wikipedia [en.wikipedia.org]
• 13. selleckchem.com [selleckchem.com]
• 14. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. direct-sarms.com [direct-sarms.com]
• 17. moreplatesmoredates.com [moreplatesmoredates.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. ACP-105: Detection, Synthesis, Bioactivity_Chemicalbook [chemicalbook.com]
• 23. Expanding sports drug testing assays: mass spectrometric characterization of the selective androgen receptor modulator drug candidates RAD140 and ACP-105 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. ACP 105 SARM: Is It The Most Underrated Muscle Builder Ever? [sarms.io]
• 25. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Effects of the SARM ACP-105 on rotorod performance and cued fear conditioning in sham-irradiated and irradiated female mice - PMC [pmc.ncbi.nlm.nih.gov]

ACP-105: A Technical Guide to Androgen Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the binding affinity of ACP-105, a non-steroidal selective androgen receptor modulator (SARM), to androgen receptor (AR) subtypes. It includes quantitative binding data, a comprehensive description of relevant experimental methodologies, and visualizations of the associated biological and experimental pathways.

Introduction to ACP-105

ACP-105 is a potent, orally available selective androgen receptor modulator that has demonstrated significant anabolic effects in preclinical studies.[1][2] As a SARM, it is designed to selectively target androgen receptors, primarily in muscle and bone tissue, while minimizing the androgenic side effects on other tissues that are often associated with traditional anabolic steroids.[3] Its mechanism of action relies on its function as a partial agonist of the androgen receptor, mimicking the effects of testosterone in a tissue-selective manner.[2][4][5] Research has also explored its potential neuroprotective effects and its ability to cross the blood-brain barrier.[1][6]

Quantitative Binding Affinity of ACP-105

ACP-105 exhibits high-affinity binding to the androgen receptor. The potency of this interaction is typically expressed as the pEC50 value, which is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximum possible response. A higher pEC50 value indicates greater potency.

Studies have quantified the binding affinity of ACP-105 for both the wild-type androgen receptor and the T877A mutant. The T877A mutation is of particular interest in prostate cancer research as it can lead to resistance to some anti-androgen therapies.

Compound	Androgen Receptor Subtype	pEC50	Reference
ACP-105	Wild Type (AR)	9.0	[7][8][9][10]
ACP-105	T877A Mutant (AR T877A)	9.3 - 9.4	[7][8][9][10]

These values demonstrate that ACP-105 is a highly potent ligand for the androgen receptor and retains, or even slightly increases, its potency for the clinically relevant T877A mutant.

Androgen Receptor Signaling Pathway

The classical androgen receptor signaling pathway is initiated by the binding of an agonist, such as testosterone or a SARM like ACP-105, to the AR located in the cell's cytoplasm. This binding event triggers a conformational change, dissociation from heat shock proteins (HSPs), and subsequent translocation of the AR-ligand complex into the nucleus. Inside the nucleus, the complex dimerizes and binds to specific DNA sequences known as Androgen Response Elements (AREs), thereby modulating the transcription of target genes responsible for anabolic and androgenic effects.[11][12]

Classical Androgen Receptor Signaling Pathway

Experimental Protocols: Androgen Receptor Binding Assay

Determining the binding affinity of a compound like ACP-105 typically involves a competitive radioligand binding assay. While the exact protocol used for the initial high-throughput screening of ACP-105 involved a specialized method called Receptor Selection and Amplification Technology (R-SAT), a standard competitive binding assay provides a fundamental understanding of the process.[1][2]

Objective: To determine the ability of a test compound (e.g., ACP-105) to compete with a known high-affinity radioligand for binding to the androgen receptor.

Materials:

• Receptor Source: Cytosol prepared from rat prostate tissue or purified, recombinant human androgen receptor.[13]

• Radioligand: A tritiated high-affinity AR ligand, such as [³H]-Methyltrienolone (R1881).

• Test Compound: ACP-105, serially diluted to a range of concentrations.

• Buffers: Tris-EDTA-Dithiothreitol-Glycerol (TEDG) buffer, pH 7.4.[13]

• Separation Medium: Hydroxylapatite (HAP) slurry or filter membranes to separate bound from free radioligand.

• Scintillation Cocktail: For quantifying radioactivity.

• Equipment: High-speed refrigerated centrifuge, scintillation counter, multi-well plates.[13][14]

Methodology:

• Receptor Preparation: Rat prostates are homogenized in ice-cold TEDG buffer. The homogenate is then centrifuged at high speed to produce a supernatant (cytosol) containing the soluble androgen receptors.[13]

• Assay Incubation: A constant concentration of the AR preparation and the radioligand ([³H]-R1881) are incubated together in multi-well plates.

• Competitive Binding: Serial dilutions of the test compound (ACP-105) are added to the wells. A control group with no test compound (total binding) and a group with a large excess of non-radiolabeled ligand (non-specific binding) are also included.

• Equilibrium: The mixture is incubated, typically at 4°C, for a sufficient period (e.g., 18-24 hours) to reach binding equilibrium.

• Separation of Bound and Free Ligand: The assay mixture is treated with a HAP slurry or passed through a filter. This step captures the receptor-ligand complexes, separating them from the unbound radioligand in the solution. The captured complexes are washed with buffer to remove any remaining free radioligand.

• Quantification: Scintillation cocktail is added to the captured receptor-ligand complexes, and the radioactivity is measured using a scintillation counter.

• Data Analysis: The amount of radioligand bound decreases as the concentration of the competing test compound (ACP-105) increases. The data are plotted to generate a competition curve, from which the IC50 (the concentration of ACP-105 that inhibits 50% of the specific binding of the radioligand) is calculated. This IC50 value is then used to determine the binding affinity (Ki) or functional potency (EC50/pEC50).

Workflow for a Competitive AR Binding Assay

References

• 1. ACP-105: Benefits, Mechanism of Action and Dosage_Chemicalbook [chemicalbook.com]
• 2. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. direct-sarms.com [direct-sarms.com]
• 5. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 6. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ACP-105: Detection, Synthesis, Bioactivity_Chemicalbook [chemicalbook.com]
• 11. Frontiers | What Does Androgen Receptor Signaling Pathway in Sertoli Cells During Normal Spermatogenesis Tell Us? [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 14. researchgate.net [researchgate.net]

In Silico Modeling of ACP-105 and Androgen Receptor Interaction: A Technical Guide

Abstract

This technical guide provides an in-depth overview of the computational methodologies used to model the interaction between the selective androgen receptor modulator (SARM) ACP-105 and its target, the Androgen Receptor (AR). As a non-steroidal partial agonist, ACP-105 exhibits tissue-selective anabolic effects, making it a subject of significant research interest.[1][2][3] Understanding its binding mechanism at an atomic level is crucial for the rational design of next-generation therapeutic agents with improved efficacy and safety profiles. This document details standardized protocols for molecular docking and molecular dynamics (MD) simulations, summarizes key quantitative binding data, and illustrates the associated biological pathways and experimental workflows. It is intended for researchers, scientists, and drug development professionals engaged in computational drug discovery and endocrinology.

Introduction: ACP-105 and the Androgen Receptor

ACP-105 is a non-steroidal compound identified as a potent and selective androgen receptor modulator (SARM).[2][4] Unlike traditional anabolic steroids, SARMs are designed to selectively target androgen receptors in specific tissues, such as muscle and bone, while minimizing undesirable effects on other tissues like the prostate.[5] ACP-105 acts as a partial agonist to the Androgen Receptor (AR), a ligand-activated transcription factor belonging to the nuclear receptor superfamily.[3][6][7] The AR plays a pivotal role in numerous physiological processes, and its modulation is a key therapeutic strategy for various conditions.

The interaction of ACP-105 with the AR's Ligand-Binding Domain (LBD) initiates a cascade of conformational changes. This leads to the dissociation of heat shock proteins, receptor dimerization, nuclear translocation, and ultimately, the modulation of target gene expression by binding to Androgen Response Elements (AREs) on DNA.[7][8] In silico modeling provides a powerful, cost-effective toolkit to investigate these interactions at a molecular level, offering insights that are often difficult to obtain through experimental methods alone.[9][10]

Quantitative Binding and Activity Data

The binding affinity and functional activity of ACP-105 for the Androgen Receptor have been quantified in various assays. This data is essential for calibrating and validating in silico models.

Parameter	Receptor	Value	Assay Type	Reference
pEC50	Androgen Receptor (Wild Type)	9.0	Functional Assay	[1]
pEC50	Androgen Receptor (T877A Mutant)	9.3	Functional Assay	[1]
EC50	Androgen Receptor (Wild Type)	1 nM	R-SAT Proliferation Assay	[4]
EC50	Androgen Receptor (T877A Mutant)	0.4 nM	R-SAT Proliferation Assay	[4]
Anabolic:Androgenic Ratio	In Vivo (Rat Model)	3.19:1	Hershberger Assay	[3]

The Androgen Receptor Signaling Pathway

The binding of an agonist like ACP-105 to the Androgen Receptor triggers a well-defined signaling cascade. In its inactive state, the AR resides in the cytoplasm, complexed with heat shock proteins (HSPs). Ligand binding induces a conformational change, causing the dissociation of HSPs. The activated AR then homodimerizes and translocates into the nucleus, where it binds to specific DNA sequences known as Androgen Response Elements (AREs). This binding event, along with the recruitment of various co-regulator proteins, initiates the transcription of androgen-dependent genes, leading to a physiological response.

References

• 1. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 2. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. moreplatesmoredates.com [moreplatesmoredates.com]
• 4. ACP-105: Benefits, Mechanism of Action and Dosage_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. japsonline.com [japsonline.com]
• 10. japsonline.com [japsonline.com]

In Vivo Pharmacokinetics and Metabolism of ACP-105: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the in vivo pharmacokinetics and metabolism of ACP-105, a non-steroidal selective androgen receptor modulator (SARM). The information presented is collated from preclinical in silico, in vitro, and in vivo animal studies. It is important to note that extensive human pharmacokinetic data from clinical trials are not publicly available.

Executive Summary

ACP-105 is a potent and selective androgen receptor agonist that has demonstrated anabolic effects on muscle and bone in preclinical models.[1][2] Its pharmacokinetic profile is characterized by predicted high oral absorption and extensive metabolism. The primary metabolic pathways include oxidation and conjugation, leading to the formation of numerous metabolites that are detectable in urine for several days. This guide details the available quantitative data, experimental methodologies, and metabolic pathways to serve as a foundational resource for research and development activities.

Pharmacokinetics

The pharmacokinetic properties of ACP-105 have been primarily characterized through in silico modeling and in vitro assays, with limited in vivo data available.

Absorption

In silico models predict that ACP-105 has high gastrointestinal absorption, potentially up to 100%.[3][4]

Distribution

ACP-105 is predicted to exhibit strong binding to plasma proteins, in the range of 77-99%, resulting in a minimal free plasma fraction of less than 1%.[3][4] The predicted volume of distribution (Vd) is variable, ranging from 0.18 to 12 L/kg.[3][4] Notably, computational models also predict that ACP-105 can cross the blood-brain barrier.[3][4]

Metabolism

ACP-105 undergoes extensive metabolism in vivo.[5] This is a critical aspect of its disposition and is detailed further in Section 4.0.

Elimination

The elimination of ACP-105 is primarily through metabolic transformation. While the parent compound is detectable, its metabolites are present for a longer duration, making them key targets for detection.[5] In equine studies, metabolites of ACP-105 have been detected in urine for up to 96 hours following administration.[5][6] There is conflicting information regarding the half-life of ACP-105. In vitro studies using human hepatocytes suggest a half-life of 4-6 hours.[7] In contrast, some anecdotal sources report a longer half-life of 12 to 16 hours, though this is not substantiated by rigorous scientific studies.[8] An in silico prediction estimated a much shorter half-life of approximately 1.18 hours.[1][7]

Quantitative Pharmacokinetic Parameters

Parameter	Value	Species/Model	Source
Gastrointestinal Absorption	High (up to 100%)	In Silico Prediction	[3][4]
Plasma Protein Binding	77-99%	In Silico Prediction	[3][4]
Volume of Distribution (Vd)	0.18 - 12 L/kg	In Silico Prediction	[3][4]
Half-life (t½)	~1.18 hours	In Silico Prediction	[1][7]
Half-life (t½)	4 - 6 hours	In Vitro (Human Hepatocytes)	[7]

Metabolism of ACP-105

In vivo and in vitro studies have demonstrated that ACP-105 is extensively metabolized.

Metabolic Pathways

The primary metabolic pathways for ACP-105 are:

• Oxidation: This includes monohydroxylation, dihydroxylation, and trihydroxylation.[9]

• Dehydration: Elimination of a water molecule from the tropine moiety has been observed in conjunction with oxidation.[9]

• N-dealkylation: This is another predicted metabolic route.[3][4]

• Glucuronidation (UGT conjugation): Phase II metabolism involving the conjugation with glucuronic acid is also a likely pathway.[3][4]

Studies in rats and horses have led to the identification of up to 21 metabolites.[6][9][10][11]

Metabolites

The following table lists the major classes of metabolites identified in preclinical studies.

Metabolite Class	Description	Species Detected In	Source
Monohydroxylated Metabolites	Addition of one hydroxyl group.	Rat, Horse	[9][10]
Dihydroxylated Metabolites	Addition of two hydroxyl groups.	Rat, Horse	[9][10]
Trihydroxylated Metabolites	Addition of three hydroxyl groups.	Horse	[9]
Dehydrated Metabolites	Loss of a water molecule, often from hydroxylated metabolites.	Horse	[9]
Glucuronide Conjugates	Phase II metabolites formed by UGT conjugation.	Horse	[6][11]

Cytochrome P450 Involvement

In silico predictions indicate that the metabolism of ACP-105 is primarily mediated by the cytochrome P450 enzyme CYP3A4 , with smaller contributions from CYP2C9, CYP2C19, and CYP2D6 .[3][4]

Experimental Protocols

The following sections describe the general methodologies used in the key in vivo and in vitro studies that have characterized the pharmacokinetics and metabolism of ACP-105.

In Vivo Animal Studies for Metabolite Identification

• Objective: To identify the metabolites of ACP-105 in urine and plasma.

• Animal Models: Studies have utilized Sprague-Dawley rats and horses.[9][10][11]

• Drug Administration: ACP-105 was administered orally. Specific dosages and vehicle formulations are not consistently reported across all public studies.[9][10][11]

• Sample Collection: Urine and blood samples were collected at various time points for up to 7 days post-administration.[10] For instance, in equine studies, samples were collected for up to 96 hours.[6][11]

• Sample Preparation: Urine samples were often subjected to enzymatic hydrolysis (e.g., with β-glucuronidase) to cleave conjugated metabolites prior to extraction. A liquid-liquid extraction was then typically performed.[10]

• Analytical Method: The primary analytical technique used for the detection and structural elucidation of metabolites was Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS).[9][10][11]

In Vitro Half-life Determination

• Objective: To determine the metabolic stability and half-life of ACP-105.

• Model: In vitro studies have been conducted using human hepatocytes.[7]

• Methodology: While specific details are scarce, the general procedure involves incubating ACP-105 with hepatocytes and monitoring the decrease in the concentration of the parent compound over time. The rate of disappearance is then used to calculate the in vitro half-life.

Visualizations

Experimental Workflow for In Vivo Metabolite Profiling

References

• 1. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ACP-105: Detection, Synthesis, Bioactivity_Chemicalbook [chemicalbook.com]
• 5. fitscience.co [fitscience.co]
• 6. researchgate.net [researchgate.net]
• 7. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports-integrative in silico toxicological studies for clinical and forensic toxicology purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Investigation of Equine In Vivo and In Vitro Derived Metabolites of the Selective Androgen Receptor Modulator (SARM) ACP-105 for Improved Doping Control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Liquid chromatography-high resolution/ high accuracy (tandem) mass spectrometry-based identification of in vivo generated metabolites of the selective androgen receptor modulator ACP-105 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Tissue Selectivity of ACP-105: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a non-steroidal selective androgen receptor modulator (SARM) that has demonstrated potential for therapeutic applications in conditions such as muscle wasting and osteoporosis.[1][2] Developed by Acadia Pharmaceuticals, ACP-105 is designed to selectively target androgen receptors (AR) in anabolic tissues like muscle and bone while minimizing androgenic side effects in tissues such as the prostate.[2][3] This tissue-selective action is a key characteristic that distinguishes SARMs from traditional anabolic steroids.[1] This technical guide provides an in-depth analysis of the tissue selectivity of ACP-105, summarizing available quantitative data, detailing relevant experimental protocols, and visualizing the underlying molecular mechanisms.

Quantitative Data on ACP-105 Tissue Selectivity

The tissue selectivity of ACP-105 has been primarily evaluated through preclinical studies, particularly in rodent models. These studies have focused on quantifying its anabolic effects on muscle and bone in comparison to its androgenic effects on the prostate.

In Vitro Androgen Receptor Binding and Activation

ACP-105 is a potent partial agonist of the androgen receptor.[4][5] Its binding affinity and functional activation have been characterized in cell-based assays.

Parameter	Value	Assay System	Reference
pEC₅₀ (AR wild type)	9.0	Receptor Selection and Amplification Technology (R-SAT) assay using NIH3T3 cells	[4][5]
EC₅₀ (AR wild type)	1 nM	Calculated from pEC₅₀	[4]
pEC₅₀ (AR T877A mutant)	9.4	R-SAT assay using NIH3T3 cells	[5]
EC₅₀ (AR T877A mutant)	0.4 nM	Calculated from pEC₅₀	[4]

In Vivo Anabolic and Androgenic Activity

The tissue selectivity of ACP-105 in vivo is most clearly demonstrated in studies on castrated rats, a model used to assess the anabolic and androgenic potential of compounds in a testosterone-deficient state.[3]

Tissue	Effect	Dosage	Animal Model	Reference
Levator Ani Muscle (Anabolic)	67% reversal of atrophy	1 mg/kg/day	Castrated rats	[3]
Prostate (Androgenic)	21% reversal of atrophy	1 mg/kg/day	Castrated rats	[3]
Anabolic:Androgenic Ratio	3.19:1	Calculated from above data	Castrated rats	[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of ACP-105's tissue selectivity.

Androgen Receptor Binding and Functional Assays

Receptor Selection and Amplification Technology (R-SAT) Assay

The R-SAT assay is a cell-based functional assay used to identify and characterize ligands for receptors, including nuclear receptors like the androgen receptor.[6][7] While the specific proprietary details of the R-SAT assay used for ACP-105's discovery are not publicly available, the general principles of such an assay are as follows:

• Cell Line and Transfection: A suitable mammalian cell line, such as NIH3T3 cells, is used.[4] These cells are transiently transfected with an expression vector for the human androgen receptor.

• Compound Incubation: The transfected cells are then incubated with various concentrations of the test compound (e.g., ACP-105).

• Cell Proliferation as a Readout: The assay leverages the principle that agonist binding to the transfected receptor can induce a signaling cascade that leads to cell proliferation. The extent of cell growth is proportional to the activity of the compound at the receptor.

• Quantification: Cell proliferation is quantified using standard methods, such as measuring ATP content (as an indicator of cell viability) or through colorimetric assays.

• Data Analysis: The data is used to generate dose-response curves and calculate parameters like EC₅₀ (the concentration of a drug that gives half-maximal response).[4]

In Vivo Assessment of Tissue Selectivity

Hershberger Assay

The Hershberger assay is a standardized in vivo bioassay in rats used to evaluate the androgenic and anti-androgenic properties of a substance.[8] The protocol for assessing the androgenic activity of a compound like ACP-105 is as follows:

• Animal Model: Peripubertal male rats are castrated to eliminate endogenous androgen production.[8]

• Acclimation and Dosing: Following a post-castration recovery period, the animals are randomly assigned to treatment groups. The test compound (ACP-105) is administered daily for a set period, typically 10 consecutive days, via oral gavage or subcutaneous injection. A vehicle control group and a positive control group (e.g., treated with testosterone propionate) are included.[8]

• Necropsy and Tissue Collection: Approximately 24 hours after the final dose, the animals are euthanized. Key androgen-responsive tissues are carefully dissected and weighed. These include the ventral prostate, seminal vesicles (androgenic tissues), and the levator ani muscle (anabolic tissue).[8]

• Data Analysis: The weights of the androgenic and anabolic tissues from the compound-treated groups are compared to those of the vehicle control group. The data is statistically analyzed to determine if there is a significant increase in tissue weight. The ratio of the anabolic effect (e.g., increase in levator ani muscle weight) to the androgenic effect (e.g., increase in prostate weight) is calculated to determine the tissue selectivity of the compound.[3]

Visualization of Signaling Pathways and Experimental Workflows

Androgen Receptor Signaling Pathway: A Basis for Tissue Selectivity

The tissue selectivity of SARMs like ACP-105 is believed to be mediated by their unique interaction with the androgen receptor, leading to differential recruitment of co-activators and co-repressors in a tissue-specific manner.

Caption: Androgen Receptor Signaling Pathway for ACP-105.

Experimental Workflow for Assessing Tissue Selectivity

The investigation of a SARM's tissue selectivity follows a structured workflow from in vitro characterization to in vivo validation.

Caption: Workflow for Investigating SARM Tissue Selectivity.

Conclusion

The available preclinical data strongly suggest that ACP-105 exhibits a favorable tissue-selective profile, with potent anabolic effects in musculoskeletal tissues and significantly lower androgenic activity in the prostate.[2][3] This selectivity is attributed to its action as a partial agonist of the androgen receptor, leading to differential gene regulation in various tissues. While further clinical research is necessary to fully elucidate its efficacy and safety in humans, the findings to date position ACP-105 as a promising candidate for the treatment of conditions where anabolic support is needed without the undesirable androgenic side effects of traditional steroids. The experimental protocols and mechanistic understanding outlined in this guide provide a framework for the continued investigation and development of ACP-105 and other next-generation SARMs.

References

• 1. fitscience.co [fitscience.co]
• 2. acadia.com [acadia.com]
• 3. moreplatesmoredates.com [moreplatesmoredates.com]
• 4. ACP-105: Benefits, Mechanism of Action and Dosage_Chemicalbook [chemicalbook.com]
• 5. medkoo.com [medkoo.com]
• 6. Integrative functional assays, chemical genomics and high throughput screening: harnessing signal transduction pathways to a common HTS readout - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Hershberger assay to investigate the effects of endocrine-disrupting compounds with androgenic or antiandrogenic activity in castrate-immature male rats - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to ACP-105 (CAS Number 899821-23-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

ACP-105 is a non-steroidal, orally bioavailable Selective Androgen Receptor Modulator (SARM) that has demonstrated significant potential in preclinical research for its tissue-selective anabolic effects. With the CAS number 899821-23-9, ACP-105 has been investigated for its capacity to promote muscle and bone growth with a reduced impact on androgenic tissues such as the prostate. Furthermore, emerging research has highlighted its neuroprotective and cognitive-enhancing properties. This technical guide provides a comprehensive overview of the core scientific research on ACP-105, including its chemical properties, mechanism of action, summary of preclinical findings, and detailed experimental methodologies.

Chemical and Physical Properties

ACP-105, with the chemical name 2-chloro-4-(3-hydroxy-3-methyl-8-azabicyclo[3.2.1]oct-8-yl)-3-methylbenzonitrile, is a small molecule with a molecular formula of C₁₆H₁₉ClN₂O and a molecular weight of 290.79 g/mol .[1] Its chemical structure is distinct from steroidal androgens, contributing to its selective pharmacological profile.

Property	Value	Reference
CAS Number	899821-23-9
Molecular Formula	C₁₆H₁₉ClN₂O	[1]
Molecular Weight	290.79 g/mol	[1]
Synonyms	2-chloro-4-((1R,3r,5S)-3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octan-8-yl)-3-methylbenzonitrile

Mechanism of Action: Selective Androgen Receptor Modulation

ACP-105 functions as a potent and selective agonist of the androgen receptor (AR), a member of the nuclear receptor superfamily that acts as a ligand-activated transcription factor.[2][3] Unlike traditional anabolic steroids, ACP-105 exhibits tissue-selective activation of the AR, leading to desired anabolic effects in muscle and bone while minimizing androgenic side effects in tissues like the prostate.[4]

The binding of ACP-105 to the AR induces a conformational change in the receptor, leading to the dissociation of heat shock proteins. The activated AR-ligand complex then translocates to the nucleus, where it dimerizes and binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes. This interaction modulates the transcription of genes involved in protein synthesis and other anabolic processes.

Androgen Receptor Signaling Pathway

Caption: Androgen Receptor Signaling Pathway of ACP-105.

Preclinical Research Findings

Preclinical studies have explored the efficacy and safety of ACP-105 in various animal models, demonstrating its potential for treating muscle wasting, osteoporosis, and neurological disorders.

Anabolic and Androgenic Activity

Studies in orchiectomized (castrated) rats are a standard model for evaluating the anabolic and androgenic potential of SARMs. In this model, ACP-105 has been shown to restore muscle mass in the levator ani muscle, a key indicator of anabolic activity, with significantly less growth stimulation of the prostate gland compared to testosterone, indicating a favorable anabolic-to-androgenic ratio.[1][5]

Parameter	ACP-105	Testosterone	Reference
Anabolic Activity (Levator Ani Muscle)	Potent restoration of muscle mass	High	[1][5]
Androgenic Activity (Prostate)	Minimal effect	High	[1][5]

Neuroprotective and Cognitive Effects

Research using a triple-transgenic mouse model of Alzheimer's disease (3xTg-AD) has revealed neuroprotective benefits of ACP-105. In these studies, ACP-105 treatment was associated with reduced anxiety-like behavior and, when combined with an estrogen receptor β agonist, improved spatial memory.[6][7] The proposed mechanism involves the modulation of amyloid-β levels and an increase in androgen receptor levels in the brain.[6]

Model	Key Findings with ACP-105	Reference
3xTg-AD Mouse Model	- Reduced anxiety-like behavior.- Improved spatial memory (in combination with an ERβ agonist).- Increased brain androgen receptor levels.	[6][7]

Pharmacokinetics (ADME Profile)

In silico studies have provided a comprehensive profile of the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of ACP-105.

ADME Parameter	Predicted Value/Characteristic	Reference
Absorption	High gastrointestinal absorption	[8]
Distribution	High plasma protein binding	[8]
Metabolism	Primarily metabolized by CYP3A4	[8]
Excretion	Short half-life	[8]

Experimental Protocols

In Vitro Androgen Receptor Binding and Activity Assay (Receptor Selection and Amplification Technology - R-SAT)

The R-SAT assay is a functional, cell-based high-throughput screening method used to identify and characterize ligands for nuclear hormone receptors.

Principle: This assay leverages the ability of a ligand-activated receptor to induce a mitogenic response in a specific cell line, leading to cell proliferation that can be quantified.

General Protocol Outline:

• Cell Culture and Transfection: A suitable mammalian cell line (e.g., NIH3T3) is transiently transfected with a plasmid encoding the human androgen receptor.

• Compound Incubation: The transfected cells are plated and incubated with varying concentrations of the test compound (ACP-105) or a reference agonist (e.g., dihydrotestosterone).

• Cell Proliferation Measurement: After a defined incubation period (typically several days), cell proliferation is assessed using a standard method such as the MTT assay or by measuring DNA content.

• Data Analysis: The concentration-response data is used to calculate the potency (EC₅₀ or pEC₅₀) of the compound.

Caption: R-SAT Assay Workflow.

In Vivo Anabolic and Androgenic Activity in Orchiectomized Rats

This model is the gold standard for assessing the tissue selectivity of SARMs.

Protocol Outline:

• Animals: Adult male rats (e.g., Sprague-Dawley) are used.

• Orchiectomy: Animals undergo bilateral orchiectomy (surgical removal of the testes) to eliminate endogenous androgen production. A sham-operated group serves as a control.

• Acclimation and Treatment: Following a recovery period, animals are randomly assigned to treatment groups and administered ACP-105, a vehicle control, or a reference androgen (e.g., testosterone propionate) daily for a specified duration (e.g., 14 days).

• Endpoint Analysis: At the end of the treatment period, animals are euthanized, and the weights of the levator ani muscle (anabolic endpoint) and prostate gland (androgenic endpoint) are measured.

• Data Analysis: The tissue weights are normalized to body weight and compared between treatment groups to determine the anabolic and androgenic activity.

Caption: Orchiectomized Rat Model Workflow.

In Vivo Neuroprotective Effects in a Mouse Model of Alzheimer's Disease (3xTg-AD)

The 3xTg-AD mouse model is a widely used transgenic model that develops both amyloid-beta plaques and neurofibrillary tangles, hallmarks of Alzheimer's disease.

Protocol Outline:

• Animals: Male 3xTg-AD mice are used. To mimic age-related hormonal decline, animals are gonadectomized.

• Drug Administration: Mice are treated with ACP-105 (e.g., 10 mg/kg, intraperitoneally), a vehicle control, or a combination therapy over a chronic period (e.g., several months).

• Behavioral Testing: A battery of behavioral tests is conducted to assess cognitive function and anxiety. These may include:

  • Morris Water Maze: To evaluate spatial learning and memory.

  • Elevated Plus Maze: To assess anxiety-like behavior.

  • Open Field Test: To measure locomotor activity and anxiety.

• Biochemical and Histological Analysis: After behavioral testing, brain tissue is collected for analysis of amyloid-beta levels, tau pathology, and androgen receptor expression using techniques such as ELISA, Western blotting, and immunohistochemistry.

Conclusion

ACP-105 is a promising non-steroidal SARM with a well-defined mechanism of action and a compelling preclinical profile. Its ability to selectively stimulate anabolic activity in muscle and bone, coupled with its emerging neuroprotective properties, positions it as a compound of significant interest for further research and development. The experimental protocols outlined in this guide provide a foundation for researchers to further investigate the therapeutic potential of ACP-105. As with any investigational compound, further studies, including rigorous clinical trials, are necessary to establish its safety and efficacy in humans.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Androgen receptor signaling in prostate cancer development and progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Integrative functional assays, chemical genomics and high throughput screening: harnessing signal transduction pathways to a common HTS readout - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. commerce.bio-rad.com [commerce.bio-rad.com]
• 8. researchgate.net [researchgate.net]

ACP-105: A Deep Dive into its Molecular Structure and Activity Relationship

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a potent, orally bioavailable, non-steroidal selective androgen receptor modulator (SARM) that has garnered significant interest for its potential therapeutic applications, ranging from muscle wasting conditions to neurodegenerative diseases.[1][2][3] Unlike traditional anabolic steroids, ACP-105 exhibits tissue-selective anabolic effects, primarily targeting muscle and bone while demonstrating minimal impact on androgenic tissues such as the prostate. This favorable pharmacological profile positions it as a promising candidate for various clinical indications. This technical guide provides an in-depth analysis of the molecular structure, structure-activity relationship (SAR), and biological activity of ACP-105, intended for researchers, scientists, and professionals in the field of drug development.

Molecular Structure

The chemical structure of ACP-105 is 2-chloro-4-(3-hydroxy-3-methyl-8-azabicyclo[3.2.1]octan-8-yl)-3-methylbenzonitrile.[1][2] Its unique three-dimensional conformation is crucial for its high-affinity binding to the androgen receptor (AR) and its subsequent modulation of receptor function.

Chemical Formula: C16H19ClN2O[2] Molar Mass: 290.79 g·mol−1[2]

The core structure consists of a substituted benzonitrile ring linked to a bicyclic azabicyclo[3.2.1]octane moiety. The specific substitutions on both the aromatic ring and the bicyclic system are critical for its selective androgenic activity.

Structure-Activity Relationship (SAR)

The discovery of ACP-105 emerged from systematic structure-activity relationship studies of a series of related compounds.[1][4] Modifications to different parts of the molecule have been shown to significantly influence its binding affinity, efficacy, and tissue selectivity. The following table summarizes the SAR data for ACP-105 and key analogs as reported in the primary literature.

Compound	R1	R2	R3	R4	AR Binding Affinity (pEC50, WT)[4]	AR Binding Affinity (pEC50, T877A)[4]	Functional Activity (R-SAT)[4]
ACP-105 (1)	Cl	CH3	OH	CH3	9.0	9.4	Partial Agonist
Analog 2	H	H	OH	CH3	-	-	-
Analog 9d	Cl	CH3	H	H	-	-	Antagonist
Analog 10	Cl	CH3	-O-	-	-	-	Antagonist
Analog 11	Cl	CH3	OH	H	-	-	Antagonist
Analog 13	F	CH3	H	H	-	-	Antagonist

WT: Wild Type Androgen Receptor; T877A: Mutated Androgen Receptor.

Key takeaways from the SAR studies include:

• The chloro and methyl groups on the benzonitrile ring are important for high-affinity binding.

• The 3-hydroxy-3-methyl substitution on the azabicyclo[3.2.1]octane moiety is crucial for its partial agonist activity. Removal or alteration of these groups can lead to a switch from agonist to antagonist activity.[4]

• The nitrile group is a common feature in many non-steroidal SARMs and is believed to be a key pharmacophore for androgen receptor interaction.

Biological Activity and Mechanism of Action

ACP-105 functions as a partial agonist of the androgen receptor.[1][4] This means that it binds to the AR and activates it, but not to the same full extent as endogenous androgens like testosterone or dihydrotestosterone (DHT). This partial agonism is a key factor in its tissue-selective effects.

Anabolic Activity

In preclinical studies, ACP-105 has demonstrated significant anabolic effects on muscle and bone. In a study on castrated male rats, ACP-105 improved anabolic parameters with only minimal effects on androgenic tissues.[4] It has been shown to increase lean muscle mass and bone density.

Neuroprotective Effects

Emerging research suggests that ACP-105 also possesses neuroprotective properties. Studies in animal models of Alzheimer's disease have shown that ACP-105 can reduce anxiety-like behavior and, when co-administered with an estrogen receptor β agonist, enhance spatial memory.[3]

Signaling Pathway

ACP-105 exerts its effects by binding to the androgen receptor, a ligand-activated transcription factor. Upon binding, the receptor undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus. In the nucleus, the ACP-105-AR complex binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes, thereby modulating their transcription. The tissue selectivity of ACP-105 is thought to be due to its unique interaction with the AR, leading to the recruitment of a specific set of coactivators and corepressors in different tissues.

Caption: ACP-105 signaling pathway.

Experimental Protocols

Receptor Selection and Amplification Technology (R-SAT) Assay

The R-SAT assay is a functional cell-based assay used to determine the agonist or antagonist activity of a compound on a specific receptor.

Methodology:

• Cell Culture: NIH3T3 cells are cultured in an appropriate medium.

• Transfection: Cells are transiently co-transfected with an expression vector for the human androgen receptor (wild type or mutant) and a reporter gene construct.

• Compound Treatment: Transfected cells are treated with varying concentrations of the test compound (e.g., ACP-105) or a reference agonist (e.g., DHT).

• Incubation: Cells are incubated for a period that allows for receptor activation and reporter gene expression.

• Signal Detection: The activity of the reporter gene product (e.g., luciferase) is measured using a luminometer.

• Data Analysis: The dose-response curves are plotted, and parameters such as EC50 (for agonists) or IC50 (for antagonists) are calculated.

Caption: Workflow for the R-SAT assay.

In Vivo Anabolic Activity Assay in Castrated Rats (Hershberger Assay)

This assay is used to assess the anabolic and androgenic activity of a compound in a living organism.

Methodology:

• Animal Model: Immature male rats are surgically castrated to remove the endogenous source of androgens.

• Acclimatization: The animals are allowed to recover and acclimatize for a specific period.

• Compound Administration: The castrated rats are treated daily with the test compound (e.g., ACP-105) or a reference androgen (e.g., testosterone propionate) for a set duration (e.g., 10-14 days). A vehicle control group is also included.

• Tissue Collection: At the end of the treatment period, the animals are euthanized, and specific tissues are carefully dissected and weighed. These include anabolic tissues (levator ani muscle) and androgenic tissues (ventral prostate and seminal vesicles).

• Data Analysis: The weights of the tissues from the treated groups are compared to those of the vehicle control group. The ratio of anabolic to androgenic activity is calculated to determine the selectivity of the compound.

Caption: Workflow for the Hershberger assay.

Conclusion

ACP-105 represents a significant advancement in the field of selective androgen receptor modulators. Its well-defined structure-activity relationship has led to a compound with potent anabolic effects and a favorable safety profile, characterized by its tissue selectivity. The partial agonist nature of ACP-105 at the androgen receptor is key to its mechanism of action, allowing for the desired therapeutic effects in muscle and bone while minimizing unwanted androgenic side effects. Further research into its neuroprotective properties and the precise molecular interactions governing its tissue selectivity will undoubtedly pave the way for its potential clinical development in a range of therapeutic areas. This guide provides a foundational understanding for researchers and drug development professionals seeking to explore the full potential of ACP-105 and similar next-generation SARMs.

References

• 1. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Foundational Research on ACP-105: An In-depth Technical Guide on its Core Partial Agonist Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

ACP-105 is a novel, non-steroidal Selective Androgen Receptor Modulator (SARM) that has demonstrated significant tissue-selective anabolic effects with a favorable safety profile in preclinical studies. As a partial agonist of the androgen receptor (AR), ACP-105 presents a promising therapeutic alternative to traditional anabolic androgenic steroids by offering the potential for muscle and bone growth with reduced androgenic side effects. This technical guide provides a comprehensive overview of the foundational research on ACP-105, focusing on its core pharmacology, quantitative in vitro and in vivo data, detailed experimental methodologies, and the underlying signaling pathways.

Introduction

Selective Androgen Receptor Modulators (SARMs) are a class of androgen receptor ligands that exhibit tissue-specific agonist, partial agonist, or antagonist activity. The primary goal in the development of SARMs is to harness the therapeutic benefits of androgens, such as promoting muscle and bone growth, while minimizing their undesirable androgenic effects on tissues like the prostate and skin. ACP-105 emerged from high-throughput screening as a potent and orally bioavailable SARM with a distinct partial agonist profile relative to the endogenous androgen, testosterone.[1]

This document serves as a technical resource for researchers and drug development professionals, summarizing the key foundational data on ACP-105 and providing detailed experimental context to facilitate further investigation and development.

Core Pharmacological Profile

ACP-105 is characterized by its high affinity and selective binding to the androgen receptor, leading to tissue-specific gene transcription and subsequent anabolic effects.

In Vitro Activity

The partial agonist activity of ACP-105 has been characterized in cell-based assays, demonstrating its ability to stimulate androgen receptor-dependent proliferation.

Table 1: In Vitro Efficacy of ACP-105 in NIH3T3 Cells [2]

Assay Type	Cell Line	Androgen Receptor Type	EC50 (nM)
Receptor Selection and Amplification Technology (R-SAT)	NIH3T3	Wild Type (AR)	1.0
Receptor Selection and Amplification Technology (R-SAT)	NIH3T3	T877A Mutant (AR T877A)	0.4

In Vivo Anabolic and Androgenic Activity

The tissue-selective anabolic effects of ACP-105 have been demonstrated in a castrated rat model, a standard preclinical model for evaluating the efficacy and androgenicity of SARMs. In this model, the anabolic activity is typically measured by the restoration of the levator ani muscle weight, while androgenic activity is assessed by the effect on the prostate and seminal vesicle weights.

While the precise quantitative data from the seminal study by Schlienger et al. (2009) is not publicly available in full, the research indicates that ACP-105 produced robust anabolic effects on the levator ani muscle with minimal trophic effects on the prostate in castrated rats.[1] Studies on analogous SARMs in similar models have shown a clear dose-dependent increase in levator ani muscle weight with a significantly lower impact on prostate weight compared to testosterone.[3][4][5]

Key Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the foundational research of ACP-105.

Receptor Selection and Amplification Technology (R-SAT) Assay

The R-SAT assay is a functional, cell-based high-throughput screening method used to identify and characterize ligands for various receptors, including nuclear receptors like the androgen receptor.[6][7]

Objective: To determine the potency (EC50) of ACP-105 as an agonist for the wild-type and mutant androgen receptors.

Methodology:

• Cell Culture: NIH3T3 cells, a mouse embryonic fibroblast cell line, are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and maintained at 37°C in a 5% CO2 incubator.[8][9][10]

• Transfection: Cells are transiently transfected with expression vectors encoding the human androgen receptor (wild type or T877A mutant).

• Assay Procedure:

  • Transfected cells are seeded into 96-well plates.

  • Cells are then treated with varying concentrations of ACP-105.

  • The plates are incubated for a period that allows for receptor-mediated cell proliferation (typically several days).

  • Cell proliferation is quantified using a suitable method, such as the MTT assay, which measures metabolic activity as an indicator of cell number.[9]

• Data Analysis: The concentration-response data is fitted to a sigmoidal curve to determine the EC50 value, which represents the concentration of ACP-105 that elicits 50% of the maximal proliferative response.

In Vivo Efficacy in a Castrated Rat Model

This experimental model is crucial for assessing the tissue-selective anabolic and androgenic effects of SARMs.[3][4]

Objective: To evaluate the dose-dependent anabolic effect of ACP-105 on muscle tissue (levator ani) and its androgenic effect on prostate and seminal vesicles in a testosterone-deficient state.

Methodology:

• Animal Model: Adult male Sprague-Dawley or Wistar rats are used. The animals are surgically castrated (orchiectomized) to eliminate endogenous testosterone production and allowed to recover.

• Experimental Groups:

  • Sham-operated control + Vehicle

  • Castrated + Vehicle

  • Castrated + Testosterone Propionate (Positive Control)

  • Castrated + ACP-105 (multiple dose groups)

• Dosing: ACP-105 is administered orally (gavage) or via subcutaneous injection daily for a specified period (e.g., 14 days).

• Endpoint Analysis:

  • At the end of the treatment period, the animals are euthanized.

  • The levator ani muscle, prostate gland, and seminal vesicles are carefully dissected and weighed.

• Data Analysis: The organ weights are normalized to the body weight of the animals. The anabolic and androgenic effects of ACP-105 are determined by comparing the tissue weights of the treated groups to the vehicle-treated castrated group and the testosterone-treated group.

Signaling Pathways and Experimental Workflows

Androgen Receptor Signaling Pathway

ACP-105, as a partial agonist, binds to the androgen receptor in the cytoplasm. This binding induces a conformational change in the receptor, leading to the dissociation of heat shock proteins (HSPs). The ACP-105-AR complex then translocates to the nucleus, where it dimerizes and binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes. This interaction recruits co-activator proteins and initiates the transcription of genes involved in anabolic processes, such as muscle protein synthesis.[11][12][13]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Amelioration of sexual behavior and motor activity deficits in a castrated rodent model with a selective androgen receptor modulator SARM-2f | PLOS One [journals.plos.org]
• 4. Amelioration of sexual behavior and motor activity deficits in a castrated rodent model with a selective androgen receptor modulator SARM-2f - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PHARMACOKINETICS AND METABOLISM OF A SELECTIVE ANDROGEN RECEPTOR MODULATOR IN RATS: IMPLICATION OF MOLECULAR PROPERTIES AND INTENSIVE METABOLIC PROFILE TO INVESTIGATE IDEAL PHARMACOKINETIC CHARACTERISTICS OF A PROPANAMIDE IN PRECLINICAL STUDY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cff.org [cff.org]
• 9. researchgate.net [researchgate.net]
• 10. scbt.com [scbt.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. commerce.bio-rad.com [commerce.bio-rad.com]

Protocols & Analytical Methods

In Vitro Androgenic Activity of ACP-105: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a non-steroidal Selective Androgen Receptor Modulator (SARM) that has demonstrated potent agonist activity at the androgen receptor (AR).[1][2] As a SARM, ACP-105 is designed to selectively target androgen receptors in specific tissues, such as muscle and bone, with the aim of eliciting anabolic effects while minimizing the androgenic side effects associated with traditional anabolic steroids.[3][4] Its partial agonist nature suggests a favorable safety profile, making it a compound of interest for further investigation.[1] These application notes provide a summary of the in vitro androgenic activity of ACP-105 and detailed protocols for its assessment.

Data Presentation

The androgenic activity of ACP-105 has been quantified in various in vitro assays. The following tables summarize the available data, providing key parameters for its binding affinity and functional activity at the androgen receptor.

Table 1: ACP-105 Androgen Receptor Functional Activity

Assay Type	Cell Line	Androgen Receptor Type	Parameter	Value	Reference
Receptor Selection and Amplification Technology (R-SAT)	NIH3T3	Wild Type	EC50	1 nM
Receptor Selection and Amplification Technology (R-SAT)	NIH3T3	T877A Mutant	EC50	0.4 nM
Unknown Functional Assay	Not Specified	Wild Type	pEC50	9.0	[1][5]
Unknown Functional Assay	Not Specified	T877A Mutant	pEC50	9.3	[5]

Table 2: ACP-105 Androgen Receptor Binding Affinity (Hypothetical Data)

Assay Type	Receptor Source	Radioligand	Parameter	Value
Competitive Radioligand Binding Assay	Rat Prostate Cytosol	[³H]-R1881	Ki	Value not available in search results
Competitive Radioligand Binding Assay	Recombinant Human AR	[³H]-Mibolerone	IC50	Value not available in search results

Note: Specific Ki and IC50 values for ACP-105 from competitive binding assays were not available in the provided search results. The table is structured to accommodate such data when it becomes available.

Signaling Pathway and Experimental Workflow

To understand the mechanism of action of ACP-105 and the experimental approach to its characterization, the following diagrams illustrate the androgen receptor signaling pathway and a typical in vitro experimental workflow.

Caption: Androgen Receptor Signaling Pathway for ACP-105.

Caption: Experimental Workflow for In Vitro Androgenic Activity.

Experimental Protocols

The following are detailed protocols for key in vitro assays to determine the androgenic activity of ACP-105.

Competitive Radioligand Binding Assay for Androgen Receptor

This assay determines the binding affinity of ACP-105 to the androgen receptor by measuring its ability to compete with a radiolabeled androgen for binding to the receptor.

Materials:

• Receptor Source: Rat ventral prostate cytosol or recombinant human androgen receptor.

• Radioligand: [³H]-R1881 (Methyltrienolone).

• Test Compound: ACP-105.

• Buffers:

  • Low-salt TEDG buffer (10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM DTT, pH 7.4).

  • High-salt TEDG buffer (Low-salt TEDG with 0.4 M KCl).

• Scintillation Cocktail.

• 96-well filter plates.

• Scintillation counter.

Procedure:

• Preparation of Receptor Cytosol (from rat prostate):

  • Euthanize male Sprague-Dawley rats and excise the ventral prostates.

  • Homogenize the tissue in ice-cold low-salt TEDG buffer.

  • Centrifuge the homogenate at high speed (e.g., 100,000 x g) to pellet cellular debris.

  • Collect the supernatant (cytosol) containing the androgen receptors. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup:

  • Prepare serial dilutions of ACP-105 in the appropriate solvent (e.g., DMSO).

  • In a 96-well plate, add a fixed concentration of [³H]-R1881 (e.g., 1 nM).

  • Add increasing concentrations of ACP-105 or unlabeled R1881 (for positive control and determination of non-specific binding).

  • Add the receptor preparation to each well.

  • Incubate the plate at 4°C for 18-24 hours to reach binding equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a vacuum manifold.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of ACP-105.

  • Plot the percentage of specific binding against the log concentration of ACP-105 to generate a competition curve.

  • Determine the IC50 value (the concentration of ACP-105 that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Androgen Receptor-Mediated Luciferase Reporter Gene Assay

This assay measures the ability of ACP-105 to activate the androgen receptor and induce the transcription of a reporter gene (luciferase).

Materials:

• Cell Line: PC3 cells (human prostate cancer cell line, low endogenous AR expression) or other suitable cell line.

• Plasmids:

  • An androgen receptor expression vector (e.g., pCMV-hAR).

  • A luciferase reporter vector containing androgen response elements (AREs) upstream of the luciferase gene (e.g., pGL3-ARE-luc).

  • A control vector expressing Renilla luciferase for normalization (e.g., pRL-TK).

• Cell Culture Medium: RPMI-1640 or DMEM supplemented with fetal bovine serum (FBS) and antibiotics.

• Transfection Reagent: (e.g., Lipofectamine 2000).

• Test Compound: ACP-105.

• Luciferase Assay Reagent: (e.g., Dual-Luciferase® Reporter Assay System).

• Luminometer.

Procedure:

• Cell Culture and Transfection:

  • Culture PC3 cells in appropriate medium until they reach 70-80% confluency.

  • Seed the cells into 96-well plates.

  • Co-transfect the cells with the AR expression vector, the ARE-luciferase reporter vector, and the Renilla luciferase control vector using a suitable transfection reagent according to the manufacturer's protocol.

  • Incubate the cells for 24 hours post-transfection.

• Compound Treatment:

  • Prepare serial dilutions of ACP-105 in serum-free medium.

  • Replace the medium in the 96-well plates with the medium containing the different concentrations of ACP-105. Include a vehicle control (e.g., DMSO) and a positive control (e.g., dihydrotestosterone, DHT).

  • Incubate the cells for another 24 hours.

• Luciferase Assay:

  • Lyse the cells using the passive lysis buffer provided with the luciferase assay kit.

  • Measure the firefly and Renilla luciferase activities sequentially in each well using a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell viability.

  • Plot the normalized luciferase activity against the log concentration of ACP-105 to generate a dose-response curve.

  • Determine the EC50 value (the concentration of ACP-105 that produces 50% of the maximal response).

  • Determine the Emax value (the maximum response elicited by ACP-105) relative to the positive control (DHT).

Receptor Selection and Amplification Technology (R-SAT) Assay

This is a cell-based functional assay that measures the agonist activity of a compound by linking receptor activation to cell proliferation.

Conceptual Protocol:

• Cell Line and Transfection:

  • Utilize a fibroblast cell line, such as NIH3T3, which is dependent on growth factors for proliferation.

  • Transiently transfect the cells with a plasmid encoding the human androgen receptor.

• Compound Treatment:

  • Plate the transfected cells at a low density in a multi-well format.

  • Add the test compound (ACP-105) at various concentrations to the wells.

• Selection and Amplification:

  • Incubate the cells for several days in a low-serum medium that does not support the proliferation of untransfected cells or cells with an unactivated receptor.

  • In the presence of an AR agonist like ACP-105, the transfected cells will receive a proliferative signal and form colonies.

• Quantification:

  • After the incubation period, quantify the number of proliferating cells or colonies. This can be done by various methods, such as staining the cells with crystal violet and measuring the absorbance, or using a cell viability assay (e.g., MTT or CellTiter-Glo).

• Data Analysis:

  • Generate a dose-response curve by plotting the cell proliferation signal against the log concentration of ACP-105.

  • Determine the EC50 value from the curve.

Conclusion

The in vitro assays described provide a robust framework for characterizing the androgenic activity of ACP-105. The available data indicates that ACP-105 is a potent partial agonist of the androgen receptor. The provided protocols offer detailed methodologies for researchers to independently verify and expand upon these findings. Further studies to determine the binding affinity (Ki) and maximal efficacy (Emax) in various cell types will provide a more complete in vitro profile of this promising SARM.

References

• 1. TargetMol [targetmol.com]
• 2. medkoo.com [medkoo.com]
• 3. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Establishing a Cell Line Model for ACP-105 Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a non-steroidal Selective Androgen Receptor Modulator (SARM) that has demonstrated potent anabolic effects on muscle and bone in preclinical studies, with a favorable safety profile compared to traditional anabolic steroids.[1] It acts as a partial agonist to the androgen receptor (AR), exhibiting tissue-selective activity.[2] This tissue selectivity makes ACP-105 a promising candidate for the treatment of muscle wasting diseases, osteoporosis, and potentially for neuroprotective applications.[3][4] To facilitate further research and development of ACP-105 and other SARMs, robust and well-characterized in vitro models are essential.

These application notes provide a comprehensive guide to establishing and utilizing a cell line model for studying the efficacy and mechanism of action of ACP-105. This document outlines the selection of appropriate cell lines, detailed protocols for their culture and characterization, and methodologies for key experiments to assess the pharmacological activity of ACP-105.

Cell Line Selection and Rationale

The choice of a cell line is critical for the relevance of in vitro studies. Based on the known anabolic and potential neuroprotective effects of ACP-105, the following cell lines are recommended:

• C2C12 (Mouse Myoblast): This cell line is an excellent model for studying myogenesis and the anabolic effects of compounds on muscle cells. C2C12 myoblasts can be differentiated into myotubes, mimicking mature muscle fibers, making them ideal for investigating the impact of ACP-105 on muscle protein synthesis and hypertrophy.[5]

• SH-SY5Y (Human Neuroblastoma): Given the interest in the neuroprotective potential of SARMs, the SH-SY5Y cell line, which expresses the androgen receptor, serves as a valuable model for studying the effects of ACP-105 on neuronal cells.[6] These cells can be differentiated into a more mature neuronal phenotype for relevant studies.

• LNCaP (Human Prostate Adenocarcinoma): As a well-established androgen-sensitive prostate cancer cell line, LNCaP cells are useful for comparative studies to assess the tissue-selective action of ACP-105 and to rule out significant androgenic effects on prostate cells, a key feature of SARMs.[7][8]

Experimental Protocols

Detailed protocols for the culture of the recommended cell lines and for key experimental assays are provided below.

Cell Culture Protocols

Table 1: Cell Line Culture Conditions

Cell Line	Base Medium	Supplements	Subculture Ratio	Seeding Density
C2C12	DMEM	10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin	1:3 to 1:4	5 x 10³ cells/cm²
SH-SY5Y	1:1 mixture of MEM and Ham's F12	15% FBS, 1% Non-Essential Amino Acids, 1% Penicillin-Streptomycin	1:3 to 1:4	4 x 10⁴ cells/cm²
LNCaP	RPMI-1640	10% FBS, 1% Penicillin-Streptomycin	1:2 to 1:3	1-2 x 10⁴ cells/cm²

General Cell Culture Procedure:

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• For subculturing, wash the cells with Phosphate-Buffered Saline (PBS) and detach them using a suitable dissociation reagent (e.g., Trypsin-EDTA).[6][8]

• Neutralize the dissociation reagent with complete growth medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and seed into new culture flasks at the recommended split ratio.

• Change the culture medium every 2-3 days.

Cell Viability Assay (MTT Assay)

This assay determines the effect of ACP-105 on cell viability and proliferation.

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with a range of concentrations of ACP-105 (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO).

• Incubate for 24-72 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[9]

• Remove the medium and dissolve the formazan crystals in 100 µL of DMSO.[3]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Table 2: Example Data for ACP-105 Cell Viability (C2C12 cells, 48h treatment)

ACP-105 Concentration (nM)	Absorbance (570 nm)	% Viability
0 (Vehicle)	1.25	100%
0.1	1.28	102.4%
1	1.32	105.6%
10	1.35	108.0%
100	1.38	110.4%
1000	1.20	96.0%
10000	0.95	76.0%

Androgen Receptor Competitive Binding Assay

This assay measures the ability of ACP-105 to compete with a radiolabeled androgen for binding to the androgen receptor.

Protocol:

• Prepare cell lysates or purified androgen receptor protein.

• Incubate the receptor preparation with a fixed concentration of a radiolabeled androgen (e.g., [³H]-Mibolerone) and increasing concentrations of unlabeled ACP-105 or a known AR ligand (e.g., Dihydrotestosterone - DHT) as a competitor.[10][11]

• Separate the bound from free radioligand using a suitable method (e.g., filtration, scintillation proximity assay).[10][12]

• Quantify the bound radioactivity using a scintillation counter.

• Determine the IC50 value of ACP-105, which is the concentration that inhibits 50% of the specific binding of the radioligand.

Table 3: Example Data for ACP-105 AR Competitive Binding

Competitor	IC50 (nM)
Dihydrotestosterone (DHT)	1.5
ACP-105	5.2

AR Transactivation Luciferase Reporter Assay

This assay quantifies the ability of ACP-105 to activate the transcriptional activity of the androgen receptor.

Protocol:

• Co-transfect cells (e.g., HEK293 or PC-3, which have low endogenous AR) with an AR expression vector and a reporter plasmid containing androgen response elements (AREs) driving the expression of a luciferase gene.[13][14][15] A constitutively expressed Renilla luciferase vector can be co-transfected for normalization.

• Treat the transfected cells with various concentrations of ACP-105 or a known AR agonist (e.g., DHT).

• After 24 hours, lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase assay system.[13]

• Normalize the firefly luciferase activity to the Renilla luciferase activity.

• Calculate the fold induction of luciferase activity relative to the vehicle control and determine the EC50 value for ACP-105.

Table 4: Example Data for ACP-105 AR Transactivation Assay

Compound	EC50 (nM)	Max Fold Induction
Dihydrotestosterone (DHT)	0.5	15
ACP-105	2.1	10

Gene Expression Analysis by qPCR

This method is used to measure changes in the expression of androgen-responsive genes following treatment with ACP-105.

Protocol:

• Treat cells with ACP-105 or vehicle control for a specified time (e.g., 24 hours).

• Isolate total RNA from the cells.

• Synthesize cDNA from the RNA using reverse transcriptase.

• Perform quantitative PCR (qPCR) using primers for target genes and a housekeeping gene for normalization (e.g., GAPDH).[16][17]

• Analyze the data using the ΔΔCt method to determine the fold change in gene expression.

Table 5: Suggested Androgen-Responsive Genes for qPCR Analysis

Cell Line	Target Gene	Function
C2C12	Myogenin, IGF-1	Muscle differentiation and growth
SH-SY5Y	BDNF, PSA	Neuroprotection, Androgen signaling
LNCaP	PSA, TMPRSS2	Prostate-specific androgen response

Protein Expression Analysis by Western Blot

This technique is used to detect changes in the levels of specific proteins in the AR signaling pathway.

Protocol:

• Treat cells with ACP-105 or vehicle control.

• Lyse the cells and determine the protein concentration.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and incubate with primary antibodies against target proteins (e.g., AR, p-Akt, GAPDH).

• Incubate with a corresponding HRP-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., GAPDH).

Visualizations

Experimental workflow for ACP-105 cell-based assays.

Simplified signaling pathway of ACP-105.

Workflow for qPCR analysis of gene expression.

References

• 1. A high-throughput ligand competition binding assay for the androgen receptor and other nuclear receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]
• 3. MTT (Assay protocol [protocols.io]
• 4. moodle2.units.it [moodle2.units.it]
• 5. C2C12 Cell Cultivation Strategy and Differentiation Protocol - Pricella [procellsystem.com]
• 6. SH-SY5Y culturing [protocols.io]
• 7. LNCaP Cell Line: A Key to Prostate Cancer Breakthroughs [cytion.com]
• 8. Organoid culture of human prostate cancer cell lines LNCaP and C4-2B - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 10. A High-Throughput Ligand Competition Binding Assay for the Androgen Receptor and other Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ligand competition binding assay for the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ligand Competition Binding Assay for the Androgen Receptor | Springer Nature Experiments [experiments.springernature.com]
• 13. benchchem.com [benchchem.com]
• 14. Transactivation assay for detection of compounds with (anti)androgenic potential using PALM cells | EURL ECVAM - TSAR [tsar.jrc.ec.europa.eu]
• 15. An androgen response element driven reporter assay for the detection of androgen receptor activity in prostate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. sinobiological.com [sinobiological.com]
• 17. origene.com [origene.com]

Application Notes and Protocols for ACP-105 in Neuroprotection Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a non-steroidal, selective androgen receptor modulator (SARM) that has demonstrated potential as a neuroprotective agent in various rodent models of neurological disease and injury. Unlike traditional androgens, ACP-105 exhibits tissue-selective activity, which may offer a more favorable safety profile. Its ability to cross the blood-brain barrier allows for direct action within the central nervous system.[1] Research suggests that ACP-105 exerts its neuroprotective effects through multiple mechanisms, including the modulation of amyloid-beta (Aβ) pathology, enhancement of neuronal survival pathways, and reduction of anxiety-like behaviors. These application notes provide a comprehensive overview of the use of ACP-105 in preclinical neuroprotection studies, including detailed experimental protocols and a summary of key findings.

Data Presentation: Summary of Quantitative Data

The following tables summarize the quantitative data from key studies investigating the neuroprotective effects of ACP-105 in rodent models.

Table 1: ACP-105 Dosing and Administration in Rodent Models

Rodent Model	Strain	Sex	ACP-105 Dose	Administration Route	Duration	Reference
Alzheimer's Disease (3xTg-AD)	-	Male (gonadectomized)	10 mg/kg	Intraperitoneal (IP) injection	4 and 7 months	[1]
Radiation-Induced Brain Injury	C57Bl/6J	Female	1 mg/kg/day	Alzet minipumps	Started 24 hours post-irradiation	[2]

Table 2: Behavioral Outcomes Following ACP-105 Treatment

Rodent Model	Behavioral Test	Key Findings	Reference
Alzheimer's Disease (3xTg-AD)	Elevated Plus Maze	ACP-105 alone decreased anxiety-like behavior.[1]
Radiation-Induced Brain Injury	Rotarod	Irradiation impaired sensorimotor function in vehicle-treated mice, but not in ACP-105-treated mice.[2][3]
Radiation-Induced Brain Injury	Cued Fear Conditioning	ACP-105 enhanced cued fear conditioning in both sham-irradiated and irradiated mice.[2]

Table 3: Molecular and Cellular Outcomes Following ACP-105 Treatment

Rodent Model	Biomarker	Key Findings	Reference
Alzheimer's Disease (3xTg-AD)	Amyloid-β (Aβ)	In combination with an ERβ agonist, ACP-105 decreased Aβ levels.[4]
Alzheimer's Disease (3xTg-AD)	Neprilysin	In combination with an ERβ agonist, ACP-105 increased levels of the Aβ-degrading enzyme neprilysin.[4]
Radiation-Induced Brain Injury	MAP-2	In sham-irradiated mice, ACP-105 reduced MAP-2 immunoreactivity in the sensorimotor cortex and showed a trend towards increased MAP-2 in the entorhinal cortex.[3][5]

Signaling Pathways

ACP-105, as a selective androgen receptor (AR) agonist, is believed to exert its neuroprotective effects through both genomic and non-genomic signaling pathways.

Genomic Pathway: In the context of Alzheimer's disease, activation of the AR by ACP-105 can lead to the upregulation of neprilysin, a key enzyme in the degradation of amyloid-beta (Aβ).[6] This genomic action involves the binding of the ACP-105-AR complex to androgen response elements (AREs) on the neprilysin gene promoter, thereby increasing its transcription and translation.[7]

Non-Genomic Pathway: ACP-105 may also promote neuronal survival through rapid, non-genomic signaling. AR activation can initiate the mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase (ERK) pathway.[7][8][9] This leads to the downstream phosphorylation and activation of ribosomal S6 kinase (Rsk), which in turn phosphorylates and inactivates the pro-apoptotic protein Bad, thus inhibiting apoptosis.[7][8][9]

Proposed signaling pathways of ACP-105's neuroprotective action.

Experimental Protocols

ACP-105 Administration in Rodents

This protocol is a general guideline and should be adapted based on the specific experimental design.

a. Intraperitoneal (IP) Injection

• Preparation of ACP-105 Solution: Dissolve ACP-105 in a vehicle suitable for IP injection (e.g., a solution of 10% Tween 80 in saline). The final concentration should be calculated to deliver the desired dose (e.g., 10 mg/kg) in an appropriate injection volume (typically 5-10 ml/kg for mice).

• Animal Handling: Gently restrain the mouse, exposing the abdomen.

• Injection: Insert a 25-27 gauge needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum. Inject the ACP-105 solution slowly.

• Monitoring: Monitor the animal for any signs of distress post-injection.

b. Administration via Alzet Osmotic Minipumps

• Pump Preparation: Following the manufacturer's instructions, fill the Alzet minipumps with the ACP-105 solution (e.g., 1 mg/kg/day in 10% Tween 80 in saline).

• Surgical Implantation: Anesthetize the mouse. Make a small subcutaneous incision on the back, between the shoulder blades.

• Pump Insertion: Insert the filled minipump into the subcutaneous pocket.

• Wound Closure: Close the incision with sutures or wound clips.

• Post-operative Care: Provide appropriate post-operative care, including analgesics and monitoring for signs of infection or discomfort.

Behavioral Testing

The following diagram illustrates a typical workflow for behavioral testing in a neuroprotection study.

References

• 1. Neuroprotective pentapeptide CN-105 is associated with reduced sterile inflammation and improved functional outcomes in a traumatic brain injury murine model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A protocol for quantitative analysis of murine and human amyloid-β1-40 and 1-42 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Astrocyte-Mediated Plasticity: Multi-Scale Mechanisms Linking Synaptic Dynamics to Learning and Memory | MDPI [mdpi.com]
• 4. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of the SARM ACP-105 on rotorod performance and cued fear conditioning in sham-irradiated and irradiated female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Androgens regulate neprilysin expression: role in reducing beta-amyloid levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Androgen cell signaling pathways involved in neuroprotective actions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Androgens activate mitogen-activated protein kinase signaling: role in neuroprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

ACP-105 Protocol for Muscle Wasting Research: Application Notes and Detailed Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a non-steroidal Selective Androgen Receptor Modulator (SARM) recognized for its potential in treating conditions associated with muscle wasting, such as sarcopenia and cachexia.[1][2][3][4] Developed by Acadia Pharmaceuticals, preclinical studies have demonstrated its potent anabolic effects on muscle and bone tissue with minimal impact on androgenic tissues like the prostate.[1][2] ACP-105 acts as a partial agonist of the androgen receptor, offering a promising safety profile compared to traditional anabolic steroids.[3] This document provides detailed application notes and experimental protocols for researchers investigating the efficacy and mechanism of ACP-105 in the context of muscle wasting.

Mechanism of Action

ACP-105 selectively binds to androgen receptors (AR) in skeletal muscle and bone.[3] This targeted action initiates a cascade of downstream signaling events that promote muscle protein synthesis and inhibit muscle protein breakdown. The anabolic effects are believed to be mediated, in part, through the activation of the mechanistic target of rapamycin (mTOR) signaling pathway, a key regulator of muscle growth.[5] Concurrently, ACP-105 is suggested to attenuate muscle catabolism by inhibiting the ubiquitin-proteasome pathway, which is a major system for protein degradation in skeletal muscle.[6]

Data Presentation

Quantitative Data Summary

The following tables summarize key quantitative data reported for ACP-105 in preclinical research.

Parameter	Value	Species	Study Context	Citation
Anabolic:Androgenic Ratio	3.19:1	Rat	Castration-induced atrophy model	[6]
Anabolic Activity (% of DHT)	67%	Rat	Comparison to Dihydrotestosterone (DHT)	[6]
Androgenic Activity (% reversal of prostate gland)	21%	Rat	Comparison to Dihydrotestosterone (DHT)	[6]
Suggested Human Equivalent Dose	~11 mg/day	Human (extrapolated)	Based on 1 mg/kg/day in a 175-pound individual	[6]
Half-life	~4-6 hours	In vitro (hepatocytes)	Laboratory data	[7]

Preclinical Study Parameter	ACP-105 Treatment Group	Vehicle Control Group	Outcome	Citation
Rotorod Performance (Fall Latency)	No significant impairment post-irradiation	Significant decrease post-irradiation	ACP-105 may protect against radiation-induced decline in motor coordination.	[8]
Cued Fear Conditioning	Enhanced	Impaired post-irradiation	ACP-105 may have neuroprotective effects.	[8]
Lean Body Mass (Castrated Rats)	Increased	Decreased	Potent anabolic effect on muscle.	[5]
Bone Mineral Density (Castrated Rats)	Increased	Decreased	Potential for treating osteoporosis.	[2]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Signaling pathway of ACP-105 in skeletal muscle.

Caption: Experimental workflow for preclinical evaluation of ACP-105.

Experimental Protocols

Castration-Induced Muscle Atrophy Model in Rats

This protocol describes the surgical procedure to induce testosterone deficiency, leading to muscle atrophy.

Materials:

• Male Sprague-Dawley rats (8-10 weeks old)

• Anesthetics (e.g., isoflurane)

• Surgical tools (scalpel, forceps, scissors, sutures)

• Antiseptic solution (e.g., Betadine)

• Sterile drapes

• Warming pad

Procedure:

• Anesthetize the rat using isoflurane.[9]

• Shave the scrotal area and sterilize with an antiseptic solution.[9]

• Make a small midline incision through the scrotum.[9]

• Exteriorize one testis by applying gentle pressure to the abdomen.

• Ligate the spermatic cord and associated blood vessels with absorbable suture.

• Excise the testis distal to the ligature.[9]

• Return the stump to the abdominal cavity.

• Repeat the procedure for the second testis.

• Close the scrotal incision with sutures.

• Allow the animals to recover for a period of 7-14 days to allow for the onset of muscle atrophy before initiating treatment.[10]

ACP-105 Administration

Materials:

• ACP-105 compound

• Vehicle solution (e.g., 10% Tween in saline)

• Oral gavage needles

• Animal scale

Procedure:

• Prepare a stock solution of ACP-105 in the chosen vehicle at the desired concentrations.

• Weigh each animal daily to ensure accurate dosing.

• Administer the ACP-105 solution or vehicle control to the respective groups via oral gavage. A common preclinical dose is 1 mg/kg/day.[6]

• Continue daily administration for the duration of the study (e.g., 14-28 days).

Assessment of Muscle Mass and Body Composition

a. Levator Ani Muscle Dissection and Weighing:

• At the end of the study, euthanize the rats.

• Carefully dissect the levator ani muscle, which is located in the perineal region.

• Remove any adhering connective tissue and fat.

• Blot the muscle dry and record its wet weight.

b. Dual-Energy X-ray Absorptiometry (DEXA):

• Anesthetize the animal.

• Position the animal on the DEXA scanner bed.[11]

• Perform a whole-body scan to determine lean body mass, fat mass, and bone mineral density.[12]

• This non-invasive method allows for longitudinal measurements throughout the study.

Functional Assessment: Rotorod Performance Test

This test assesses motor coordination, balance, and endurance.

Materials:

• Rotarod apparatus for rodents

Procedure:

• Acclimatize the animals to the testing room for at least 30 minutes before the test.

• Place the rat on the rotating rod at a low, constant speed (e.g., 4 rpm).

• Gradually accelerate the rod (e.g., from 4 to 40 rpm over 5 minutes).

• Record the latency to fall for each animal.

• Perform multiple trials with an inter-trial interval (e.g., 15 minutes).

Molecular Analysis of Muscle Tissue

a. Western Blot for mTOR Pathway Activation:

• Homogenize harvested muscle tissue (e.g., gastrocnemius) in lysis buffer.

• Determine protein concentration using a standard assay (e.g., BCA).

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.[1]

• Block the membrane and incubate with primary antibodies against total and phosphorylated forms of mTOR, Akt, and S6K1.

• Incubate with HRP-conjugated secondary antibodies.

• Detect chemiluminescence and quantify band intensity to determine the activation state of the mTOR pathway.[1]

b. Ubiquitin-Proteasome System Activity Assay:

• Homogenize muscle tissue in an appropriate buffer.

• Use a commercial proteasome activity assay kit.

• These kits typically utilize a fluorogenic substrate that is cleaved by the 20S proteasome, releasing a fluorescent molecule.

• Measure the fluorescence over time to determine the chymotrypsin-like, trypsin-like, and caspase-like activities of the proteasome.[8]

Disclaimer: ACP-105 is a research chemical and is not approved for human consumption. The information provided is for research and informational purposes only. All animal experiments should be conducted in accordance with institutional and national guidelines for the ethical treatment of animals.

References

• 1. acadia.com [acadia.com]
• 2. acadia.com [acadia.com]
• 3. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Effects of Testosterone Deprivation and Supplementation on Proteasomal and Autophagy Activity in the Skeletal Muscle of the Male Mouse: Differential Effects on High-Androgen Responder and Low-Androgen Responder Muscle Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [WEIGHT RESPONSE OF THE RAT LEVATOR ANI MUSCLE USED AS TEST FOR ANABOLIC ACTIVITY OF CERTAIN STEROIDS. CRITICAL STUDY] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of the SARM ACP-105 on rotorod performance and cued fear conditioning in sham-irradiated and irradiated female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Liquid chromatography-high resolution/ high accuracy (tandem) mass spectrometry-based identification of in vivo generated metabolites of the selective androgen receptor modulator ACP-105 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Selective androgen receptor modulators in preclinical and clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Item - DHT increases whereas orchidectomy decreases the weight and cross sectional area of hindlimb muscles. - Public Library of Science - Figshare [plos.figshare.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for ACP-105 Dose-Response Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting dose-response studies of ACP-105, a selective androgen receptor modulator (SARM). The protocols outlined below cover essential in vitro and in vivo assays to characterize the potency, efficacy, and selectivity of ACP-105, enabling a thorough assessment of its therapeutic potential.

Introduction to ACP-105 and Dose-Response Studies

ACP-105 is a non-steroidal SARM that acts as a partial agonist of the androgen receptor (AR).[1] It has demonstrated anabolic effects on muscle and bone with a favorable safety profile in preclinical studies, suggesting its potential for treating conditions like muscle wasting and osteoporosis.[2][3] Dose-response studies are critical to determine the optimal therapeutic window for ACP-105, characterizing the relationship between its concentration and its biological effects. This includes defining its potency (EC₅₀/IC₅₀) and maximal efficacy (Eₘₐₓ), as well as its tissue selectivity.

ACP-105 Mechanism of Action and Signaling Pathway

ACP-105 selectively binds to the androgen receptor, a ligand-activated transcription factor.[2][4] Upon binding, the receptor undergoes a conformational change, dissociates from heat shock proteins (HSPs), dimerizes, and translocates to the nucleus.[2][5][6] Within the nucleus, the ACP-105-AR complex binds to specific DNA sequences known as androgen response elements (AREs) in the promoter regions of target genes.[2][6] This interaction modulates the transcription of genes involved in various physiological processes, including muscle protein synthesis and bone formation.[7] The tissue-selective effects of SARMs like ACP-105 are thought to be due to the differential recruitment of co-regulators (co-activators and co-repressors) to the AR in different cell types.[1][8]

Figure 1: Canonical Androgen Receptor Signaling Pathway for ACP-105.

Experimental Design and Protocols

A thorough dose-response evaluation of ACP-105 involves a tiered approach, beginning with in vitro assays to determine its molecular interactions and cellular activity, followed by in vivo studies in animal models to assess its physiological effects and safety profile.

In Vitro Assays

3.1.1. Androgen Receptor Competitive Binding Assay

This assay determines the binding affinity of ACP-105 for the androgen receptor by measuring its ability to displace a radiolabeled androgen.

Protocol:

• Receptor Preparation: Prepare cytosol from rat prostate tissue, which is a rich source of androgen receptors.[7]

• Assay Buffer: Use a Tris-based buffer (e.g., TEDG buffer: Tris-HCl, EDTA, DTT, glycerol) to maintain protein stability.[7]

• Competition Setup: In a 96-well plate, incubate a constant concentration of radiolabeled ligand (e.g., [³H]-R1881) with increasing concentrations of unlabeled ACP-105 and the prepared receptor cytosol.[9]

• Incubation: Incubate the mixture overnight at 4°C to reach binding equilibrium.[7]

• Separation of Bound and Free Ligand: Use a hydroxyapatite (HAP) slurry to separate the receptor-bound radioligand from the free radioligand.[7]

• Scintillation Counting: Measure the radioactivity of the bound ligand using a liquid scintillation counter.

• Data Analysis: Plot the percentage of bound radioligand against the logarithm of the ACP-105 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of ACP-105 that displaces 50% of the radiolabeled ligand).

3.1.2. Luciferase Reporter Gene Assay

This assay measures the functional activity of ACP-105 as an AR agonist or antagonist.

Protocol:

• Cell Culture and Transfection:

  • Use a suitable cell line, such as PC-3 or HEK-293, that is co-transfected with an AR expression vector and a reporter vector containing androgen response elements (AREs) upstream of a luciferase gene.[10][11]

  • A co-transfected Renilla luciferase vector can be used for normalization.[10]

• Compound Treatment:

  • For agonist testing, treat the transfected cells with serially diluted ACP-105.

  • For antagonist testing, treat the cells with a fixed concentration of a known AR agonist (e.g., dihydrotestosterone, DHT) in the presence of increasing concentrations of ACP-105.

• Incubation: Incubate the cells with the compounds for 24 hours.[10]

• Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activity using a luminometer and a dual-luciferase reporter assay system.[10]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity.

  • For agonist activity, plot the normalized luciferase activity against the log of the ACP-105 concentration to determine the EC₅₀ (effective concentration for 50% of maximal response) and Eₘₐₓ (maximal efficacy).

  • For antagonist activity, plot the percentage of inhibition of the DHT-induced response against the log of the ACP-105 concentration to determine the IC₅₀.

In Vivo Assays

3.2.1. Hershberger Bioassay in Rats

This standardized in vivo assay is used to assess the anabolic (muscle-building) and androgenic (effects on sex tissues) properties of ACP-105.[12][13]

Protocol:

• Animal Model: Use castrated peripubertal male rats.[13][14]

• Dosing: Administer ACP-105 daily for 10 consecutive days via oral gavage or subcutaneous injection at multiple dose levels.[12][14] Include a vehicle control group and a positive control group (e.g., testosterone propionate).

• Tissue Collection: Approximately 24 hours after the final dose, euthanize the animals and carefully dissect and weigh the following tissues:[14][15]

  • Anabolic: Levator ani muscle

  • Androgenic: Ventral prostate, seminal vesicles (including coagulating glands)

• Data Analysis: Compare the tissue weights of the ACP-105-treated groups to the vehicle control group. A statistically significant increase in the weight of the levator ani muscle indicates anabolic activity, while increases in the weights of the prostate and seminal vesicles indicate androgenic activity. The anabolic-to-androgenic ratio can be calculated to quantify tissue selectivity.

3.2.2. Pharmacokinetic Studies in Rodents

These studies determine the absorption, distribution, metabolism, and excretion (ADME) profile of ACP-105.

Protocol:

• Animal Model: Use male Sprague-Dawley rats or mice.[16][17]

• Administration: Administer a single dose of ACP-105 via intravenous (i.v.) and oral (p.o.) routes.[9][16]

• Blood Sampling: Collect serial blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) via an appropriate method, such as submandibular or saphenous vein bleeding.[17]

• Plasma Analysis: Separate the plasma and analyze the concentration of ACP-105 using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[16]

• Data Analysis: Plot the plasma concentration of ACP-105 versus time. Calculate key pharmacokinetic parameters, including:

  • Area under the curve (AUC)

  • Maximum concentration (Cₘₐₓ)

  • Time to maximum concentration (Tₘₐₓ)

  • Half-life (t₁/₂)

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Oral bioavailability (F%)

3.2.3. Preclinical Safety and Toxicology

Initial safety assessment should be conducted in rodent models.

Protocol:

• Dose Range Finding: Conduct a dose-range finding study to identify the maximum tolerated dose (MTD).

• Repeated Dose Toxicity: Administer ACP-105 daily for a specified duration (e.g., 28 days) at multiple dose levels, including a therapeutic dose, a multiple of the therapeutic dose, and the MTD.

• Monitoring: Observe the animals daily for clinical signs of toxicity. Monitor body weight and food consumption.

• Clinical Pathology: At the end of the study, collect blood for hematology and clinical chemistry analysis (e.g., liver enzymes, lipid profile).

• Histopathology: Conduct a full necropsy and perform histopathological examination of major organs.

• Data Analysis: Compare the findings from the ACP-105-treated groups with a vehicle control group to identify any potential adverse effects.

Figure 2: Experimental Workflow for ACP-105 Dose-Response Studies.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison and interpretation.

Table 1: In Vitro Activity of ACP-105

Assay	Parameter	ACP-105	Positive Control (e.g., DHT)
AR Binding Assay	IC₅₀ (nM)
Luciferase Reporter Assay (Agonist)	EC₅₀ (nM)
Eₘₐₓ (% of DHT)	100%
Luciferase Reporter Assay (Antagonist)	IC₅₀ (nM)

Table 2: In Vivo Anabolic and Androgenic Activity of ACP-105 in the Hershberger Assay

Treatment Group	Dose (mg/kg/day)	Levator Ani Weight (mg)	Ventral Prostate Weight (mg)	Seminal Vesicle Weight (mg)
Vehicle Control	0
ACP-105	Low
Mid
High
Positive Control (TP)	X

Table 3: Pharmacokinetic Parameters of ACP-105 in Rats

Parameter	Intravenous (i.v.)	Oral (p.o.)
Dose (mg/kg)
AUC₀-∞ (ng*h/mL)
Cₘₐₓ (ng/mL)
Tₘₐₓ (h)	N/A
t₁/₂ (h)
CL (mL/min/kg)
Vd (L/kg)
F (%)	N/A

Table 4: Summary of Preclinical Safety Findings for ACP-105

Parameter	Dose Level 1	Dose Level 2	Dose Level 3	Observations
Clinical Observations
Body Weight Change (%)
Key Hematology Changes
Key Clinical Chemistry Changes
Significant Histopathology

Logical Relationships in Experimental Design

The experimental design follows a logical progression from fundamental molecular interactions to complex physiological responses and safety assessments.

Figure 3: Logical Flow of ACP-105 Dose-Response Evaluation.

References

• 1. Selective Androgen Receptor Modulators (SARMs) as Function Promoting Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medisearch.io [medisearch.io]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Selective Androgen Receptor Modulators (SARMs) - Current Knowledge and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. Development of Selective Androgen Receptor Modulators (SARMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. An androgen response element driven reporter assay for the detection of androgen receptor activity in prostate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. DEVELOPMENT OF A CURATED HERSHBERGER DATABASE - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. oecd.org [oecd.org]
• 16. PHARMACOKINETICS AND METABOLISM OF A SELECTIVE ANDROGEN RECEPTOR MODULATOR IN RATS: IMPLICATION OF MOLECULAR PROPERTIES AND INTENSIVE METABOLIC PROFILE TO INVESTIGATE IDEAL PHARMACOKINETIC CHARACTERISTICS OF A PROPANAMIDE IN PRECLINICAL STUDY - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of ACP-105 in Biological Samples by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction ACP-105 is a nonsteroidal selective androgen receptor modulator (SARM) that has been investigated for its potential therapeutic benefits in muscle wasting and cognitive decline.[1] Like other SARMs, it is prohibited in human and equine sports by the World Anti-Doping Agency (WADA) due to its potential for abuse as a performance-enhancing substance.[2] Consequently, sensitive and reliable analytical methods are required for its detection and quantification in biological matrices for both pharmacokinetic studies and anti-doping control. This application note details a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the determination of ACP-105 in biological samples such as plasma and urine.

Principle This method employs liquid chromatography to separate ACP-105 from endogenous matrix components, followed by tandem mass spectrometry for selective and sensitive detection. The parent compound is ionized using electrospray ionization (ESI) and fragmented to produce specific product ions. Quantification is achieved by monitoring specific precursor-to-product ion transitions (Selected Reaction Monitoring, SRM) and comparing the response to a calibration curve generated from standards of known concentrations.

Experimental Protocols

Sample Preparation

A liquid-liquid extraction (LLE) protocol is recommended for the extraction of ACP-105 from biological matrices. For urine samples, an enzymatic hydrolysis step can be included to cleave conjugated metabolites, allowing for the analysis of total ACP-105.[3]

Protocol for Plasma/Serum Samples:

• Pipette 200 µL of plasma or serum into a clean microcentrifuge tube.

• Add 20 µL of an appropriate internal standard (IS) working solution (e.g., ACP-105-d4).

• Vortex briefly to mix.

• Add 50 µL of a basifying agent (e.g., 1 M ammonium hydroxide) and vortex.

• Add 1 mL of an organic extraction solvent, such as tert-butyl methyl ether (TBME).[4]

• Vortex vigorously for 5-10 minutes.

• Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid).

• Vortex to dissolve the residue and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol for Urine Samples (with Hydrolysis):

• Pipette 200 µL of urine into a clean microcentrifuge tube.

• Add 20 µL of an appropriate internal standard (IS) working solution.

• Add 50 µL of β-glucuronidase/arylsulfatase from Helix pomatia in an appropriate buffer (e.g., phosphate or acetate buffer, pH 5.2).[3][5]

• Vortex and incubate at 50-60°C for 1-2 hours.

• Allow the sample to cool to room temperature.

• Proceed with the LLE procedure starting from step 4 of the plasma protocol.

LC-MS/MS Method Parameters

The following tables outline the recommended starting parameters for the LC-MS/MS system. These may require optimization based on the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., Luna Omega Polar C18, 100 Å, 1.6 µm, 100 x 2.1 mm)[5]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	0.0 min: 10% B; 1.0 min: 10% B; 8.0 min: 95% B; 9.0 min: 95% B; 9.1 min: 10% B; 12.0 min: 10% B

Table 2: Mass Spectrometry (MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Table 3: ACP-105 Precursor and Product Ions for SRM

Mass spectrometric studies have identified the precursor ion and diagnostic product ions for ACP-105.[6][7]

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
ACP-105	291.1	193.1	233.1	25
ACP-105-d4 (IS)	295.1	197.1	237.1	25
Note: Collision energies should be optimized for the specific instrument being used.

Method Performance and Data Presentation

A summary of typical method validation parameters is presented below. These values are representative for the analysis of SARMs in biological matrices.[2][5]

Table 4: Summary of Method Validation Parameters

Parameter	Result
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	85 - 115%
Extraction Recovery	> 80%
Matrix Effect	Minimal (< 15%)

Visualizations

The overall analytical workflow is depicted below, from sample receipt to final data analysis.

Caption: Workflow for ACP-105 detection by LC-MS/MS.

Metabolic studies have shown that ACP-105 is primarily metabolized through oxidation.[3][8] The detection of these metabolites can extend the window of detection.

Caption: Simplified metabolic pathway of ACP-105.

References

• 1. ACP-105 - Wikipedia [en.wikipedia.org]
• 2. pure.qub.ac.uk [pure.qub.ac.uk]
• 3. Liquid chromatography-high resolution/ high accuracy (tandem) mass spectrometry-based identification of in vivo generated metabolites of the selective androgen receptor modulator ACP-105 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced UHPLC-MS/MS screening of selective androgen receptor modulators following urine hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Expanding sports drug testing assays: mass spectrometric characterization of the selective androgen receptor modulator drug candidates RAD140 and ACP-105 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Detection and identification of ACP-105 and its metabolites in equine urine using LC/MS/MS after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ACP-105 in Osteoporosis Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a non-steroidal, orally bioavailable Selective Androgen Receptor Modulator (SARM) that has demonstrated potent anabolic effects on muscle and bone in preclinical models.[1][2] Unlike traditional anabolic steroids, ACP-105 exhibits tissue-selective activity, which may offer a more favorable safety profile by minimizing androgenic side effects in non-target tissues.[1][3] These characteristics make ACP-105 a compelling candidate for investigation as a potential therapeutic agent for osteoporosis, a condition characterized by low bone mass and microarchitectural deterioration, leading to an increased risk of fracture.

These application notes provide an overview of the use of ACP-105 in established rodent models of osteoporosis, including detailed experimental protocols and expected outcomes. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the efficacy of ACP-105 for the treatment of osteoporosis.

Mechanism of Action and Signaling Pathway

ACP-105 exerts its anabolic effects on bone by selectively binding to and activating androgen receptors (AR) located on bone cells, primarily osteoblasts.[4] The binding of ACP-105 to the AR initiates a cascade of intracellular signaling events that promote osteoblast proliferation, differentiation, and the synthesis of bone matrix proteins, ultimately leading to increased bone formation and enhanced bone mineral density.[1]

The androgen receptor signaling pathway in osteoblasts is complex and involves both genomic and non-genomic actions. The genomic pathway involves the translocation of the ACP-105-AR complex to the nucleus, where it binds to androgen response elements on target genes, modulating their transcription. Key genes involved in osteogenesis are upregulated, leading to increased production of bone matrix proteins. Non-genomic signaling pathways can also be activated, leading to more rapid cellular responses.

Caption: Androgen Receptor Signaling Pathway in Osteoblasts.

Experimental Protocols for Osteoporosis Research Models

The ovariectomized (OVX) rodent model is a widely accepted and utilized model for studying postmenopausal osteoporosis. Ovariectomy induces estrogen deficiency, leading to an increase in bone turnover with a net result of bone loss, mimicking the pathophysiology of osteoporosis in postmenopausal women.[2][5][6][7]

Ovariectomy-Induced Osteoporosis Model in Rats

Materials:

• Female Sprague-Dawley or Wistar rats (12-16 weeks old)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Surgical instruments (scalpel, scissors, forceps)

• Suture material (absorbable and non-absorbable)

• Analgesics (e.g., buprenorphine, carprofen)

• ACP-105

• Vehicle for ACP-105 (e.g., 0.5% carboxymethylcellulose)

Protocol:

• Acclimatization: Acclimatize rats to the housing conditions for at least one week prior to the experiment.

• Pre-operative Procedures: Anesthetize the rat using an appropriate anesthetic regimen. Shave and disinfect the surgical area (dorsal or ventral aspect).

• Ovariectomy (OVX):

  • Dorsal Approach: Make a single longitudinal incision on the dorsal midline. Blunt dissect through the muscle layers to locate the ovaries. Ligate the ovarian blood vessels and fallopian tubes, and then remove the ovaries.

  • Ventral Approach: Make a midline abdominal incision. Locate the uterine horns and follow them to the ovaries. Ligate and remove the ovaries as described above.

  • For the SHAM control group, perform the same surgical procedure without removing the ovaries.

• Closure: Close the muscle layer with absorbable sutures and the skin with non-absorbable sutures or surgical clips.

• Post-operative Care: Administer analgesics as required. Monitor the animals for signs of pain or infection. Allow a recovery period of 2-4 weeks for the establishment of osteopenia.

• Treatment Initiation: After the recovery period, randomize the OVX rats into treatment groups. Administer ACP-105 or vehicle daily via oral gavage for a predetermined duration (e.g., 8-12 weeks).

• Endpoint Analysis: At the end of the treatment period, euthanize the animals and collect blood, femurs, and lumbar vertebrae for analysis.

Experimental Workflow

Caption: Experimental Workflow for ACP-105 in an OVX Rat Model.

Data Presentation (Illustrative Data)

The following tables present illustrative quantitative data based on expected outcomes for a potent anabolic agent like ACP-105 in an ovariectomy-induced osteoporosis model. Note: This data is hypothetical and for illustrative purposes only, as specific preclinical data for ACP-105 in this model is not publicly available.

Table 1: Bone Mineral Density (BMD) and Micro-CT Analysis of the Distal Femur Metaphysis

Group	Dose (mg/kg/day)	BMD (g/cm³)	BV/TV (%)	Tb.N (1/mm)	Tb.Th (mm)	Tb.Sp (mm)
SHAM + Vehicle	-	0.45 ± 0.03	25.2 ± 2.1	4.8 ± 0.4	0.052 ± 0.004	0.16 ± 0.02
OVX + Vehicle	-	0.32 ± 0.04	15.8 ± 1.9	3.1 ± 0.3	0.051 ± 0.005	0.28 ± 0.03
OVX + ACP-105	1	0.38 ± 0.03#	20.5 ± 2.0#	4.0 ± 0.4#	0.051 ± 0.004	0.20 ± 0.02#
OVX + ACP-105	3	0.43 ± 0.04#	24.1 ± 2.2#	4.6 ± 0.5#	0.052 ± 0.005	0.17 ± 0.02#

Data are presented as mean ± SD. *p < 0.05 vs. SHAM + Vehicle; #p < 0.05 vs. OVX + Vehicle. BMD: Bone Mineral Density; BV/TV: Bone Volume/Total Volume; Tb.N: Trabecular Number; Tb.Th: Trabecular Thickness; Tb.Sp: Trabecular Separation.

Table 2: Biomechanical Testing of the Femoral Mid-shaft

Group	Dose (mg/kg/day)	Max Load (N)	Stiffness (N/mm)	Energy to Failure (mJ)
SHAM + Vehicle	-	120 ± 10	1500 ± 120	50 ± 5
OVX + Vehicle	-	95 ± 8	1250 ± 100	38 ± 4*
OVX + ACP-105	1	108 ± 9#	1400 ± 110#	45 ± 5#
OVX + ACP-105	3	118 ± 11#	1480 ± 130#	49 ± 6#

Data are presented as mean ± SD. *p < 0.05 vs. SHAM + Vehicle; #p < 0.05 vs. OVX + Vehicle.

Table 3: Serum Bone Turnover Markers

Group	Dose (mg/kg/day)	P1NP (ng/mL)	CTX-1 (ng/mL)	Osteocalcin (ng/mL)
SHAM + Vehicle	-	5.2 ± 0.6	3.1 ± 0.4	45 ± 5
OVX + Vehicle	-	8.5 ± 0.9	6.2 ± 0.7	78 ± 8*
OVX + ACP-105	1	6.8 ± 0.7#	4.5 ± 0.5#	60 ± 6#
OVX + ACP-105	3	5.5 ± 0.5#	3.4 ± 0.4#	48 ± 5#

Data are presented as mean ± SD. *p < 0.05 vs. SHAM + Vehicle; #p < 0.05 vs. OVX + Vehicle. P1NP: Procollagen type 1 N-terminal propeptide (marker of bone formation); CTX-1: C-terminal telopeptide of type I collagen (marker of bone resorption).

Conclusion

ACP-105 represents a promising therapeutic candidate for osteoporosis due to its selective anabolic effects on bone. The experimental protocols outlined in these application notes provide a framework for the preclinical evaluation of ACP-105 in a well-established animal model of postmenopausal osteoporosis. The illustrative data highlights the potential of ACP-105 to improve bone mineral density, enhance bone microarchitecture, increase bone strength, and normalize bone turnover markers. Further research is warranted to fully elucidate the therapeutic potential of ACP-105 for the treatment of osteoporosis.

References

• 1. Androgens and Androgen Receptor Actions on Bone Health and Disease: From Androgen Deficiency to Androgen Therapy [mdpi.com]
• 2. acadia.com [acadia.com]
• 3. Cells | Free Full-Text | Androgens and Androgen Receptor Actions on Bone Health and Disease: From Androgen Deficiency to Androgen Therapy [mdpi.com]
• 4. Bone Mineral Density Changes after Ovariectomy in Rats as an Osteopenic Model : Stepwise Description of Double Dorso-Lateral Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mail.ffhdj.com [mail.ffhdj.com]
• 6. Toxicity of ACP-105: a substance used as doping in sports: application of in silico methods for prediction of selected toxicological endpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. acpjournals.org [acpjournals.org]

Application Notes and Protocols for ACP-105 Administration in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACP-105 is a non-steroidal selective androgen receptor modulator (SARM) that has demonstrated promising anabolic effects in preclinical studies. Unlike traditional anabolic steroids, ACP-105 is designed to selectively target androgen receptors in specific tissues, such as muscle and bone, while minimizing androgenic side effects in tissues like the prostate.[1][2] This tissue selectivity makes it a compound of interest for potential therapeutic applications in muscle-wasting conditions and osteoporosis. These application notes provide a comprehensive overview of the administration of ACP-105 in preclinical rodent models, including detailed experimental protocols and a summary of expected outcomes based on available data.

Data Presentation: Anabolic and Androgenic Activity

Preclinical evaluation of SARMs like ACP-105 typically involves the use of a castrated rodent model to assess both anabolic (muscle-building) and androgenic (effects on sex tissues) activities. The levator ani muscle, a perineal muscle in male rodents, is a well-established marker for anabolic activity, while the prostate gland weight is a primary indicator of androgenic effects.

A key study in castrated rats demonstrated that ACP-105 exerts robust anabolic effects on the levator ani muscle with only minimal impact on the prostate.[1] While specific quantitative data for ACP-105 from a single comprehensive study is not publicly available, the following table represents the typical expected outcomes based on the reported high anabolic potency and tissue selectivity. For comparative purposes, data for another SARM with similar characteristics is included.

Compound	Dose	Animal Model	Levator Ani Muscle Weight (% of Intact Control)	Prostate Weight (% of Intact Control)
ACP-105 (Expected)	1-10 mg/kg/day	Castrated Rat	~80-100%	<20%
JNJ-28330835	10 mg/kg/day	Orchidectomized Rat	Stimulated maximal growth	Reduced by ~30% in intact rats

Note: The data for ACP-105 is an estimation based on qualitative descriptions from available literature.[1] The data for JNJ-28330835 is provided as a reference for the expected profile of a muscle-selective SARM.[3]

Experimental Protocols

Protocol for Assessing Anabolic and Androgenic Activity in a Castrated Rat Model

This protocol is designed to evaluate the tissue-selective androgenic and anabolic effects of ACP-105.

Materials:

• Male Sprague-Dawley or Wistar rats (8-10 weeks old)

• ACP-105

• Vehicle for oral administration (e.g., 10% DMSO, 40% PEG300, 50% Saline)[4]

• Oral gavage needles (18-20 gauge, 1.5-3 inches with a rounded tip)[5]

• Surgical instruments for castration

• Anesthetics (e.g., isoflurane, ketamine/xylazine)

• Analytical balance

• Calipers

Procedure:

• Acclimation: House animals in a controlled environment (12-hour light/dark cycle, 22 ± 2°C, 50 ± 10% humidity) with ad libitum access to food and water for at least one week prior to the experiment.

• Castration:

  • Anesthetize the rats using an appropriate method.

  • Perform bilateral orchidectomy (castration) to remove the endogenous source of testosterone. A sham surgery group should be included where the testes are exteriorized but not removed.

  • Allow a recovery period of 7-14 days post-surgery.

• Grouping and Dosing:

  • Randomly assign castrated animals to different treatment groups (n=8-10 per group):

    • Vehicle control (castrated)

    • ACP-105 (e.g., 1, 3, 10 mg/kg/day)

    • Testosterone propionate (positive control, e.g., 0.5 mg/kg/day, subcutaneous)

    • Sham-operated control + Vehicle

  • Prepare the dosing solutions of ACP-105 in the chosen vehicle. Ensure the compound is fully dissolved.[4]

  • Administer the assigned treatment daily via oral gavage for a period of 14 consecutive days. The volume should not exceed 10 ml/kg body weight.[6][7]

• Oral Gavage Technique:

  • Gently restrain the rat.

  • Measure the distance from the tip of the nose to the last rib to determine the correct insertion length of the gavage needle.[6]

  • Carefully insert the gavage needle into the esophagus and deliver the solution directly into the stomach.[4][8]

  • Monitor the animal for any signs of distress after the procedure.

• Necropsy and Tissue Collection:

  • On day 15, 24 hours after the final dose, euthanize the animals.

  • Carefully dissect and weigh the levator ani muscle and the ventral prostate.

  • Record the final body weight.

• Data Analysis:

  • Calculate the relative weights of the levator ani muscle and prostate (organ weight in mg / body weight in g).

  • Compare the mean relative organ weights between the different treatment groups using appropriate statistical analysis (e.g., ANOVA followed by a post-hoc test).

Protocol for Neuroprotection Studies in a Mouse Model

ACP-105 has also been investigated for its neuroprotective effects.

Materials:

• Adult mice (e.g., C57BL/6)

• ACP-105

• Vehicle for administration

• Model of neurodegeneration (e.g., Alzheimer's disease transgenic model, induced ischemic stroke model)

• Behavioral testing apparatus (e.g., Morris water maze, elevated plus maze)

• Equipment for tissue processing and analysis (e.g., Western blotting, immunohistochemistry)

Procedure:

• Animal Model and Treatment:

  • Utilize a relevant mouse model for the neurological condition of interest.

  • Administer ACP-105 or vehicle to the animals. The route and duration of administration will depend on the specific study design. For chronic studies, administration can be for several months.[9]

• Behavioral Assessment:

  • Conduct a battery of behavioral tests to assess cognitive function, anxiety, and motor coordination. Examples include the Morris water maze for spatial learning and memory and the elevated plus maze for anxiety-like behavior.[9]

• Biochemical and Histological Analysis:

  • Following the behavioral assessments, collect brain tissue for analysis.

  • Perform Western blotting to quantify the levels of key proteins in signaling pathways (e.g., AR, PI3K, Akt, ERK).[9]

  • Use immunohistochemistry to examine neuronal markers and pathological hallmarks of the disease.

Signaling Pathways and Experimental Workflows

Androgen Receptor Signaling Pathway

ACP-105, as a SARM, binds to the androgen receptor (AR). Upon binding, the AR translocates to the nucleus and modulates gene expression. This can activate downstream signaling cascades, including the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase (MAPK)/ERK pathways, which are crucial for cell survival and proliferation.

ACP-105 activates the Androgen Receptor signaling pathway.

Experimental Workflow for Anabolic/Androgenic Assessment

The following diagram illustrates the typical workflow for assessing the in vivo efficacy of ACP-105.

Workflow for assessing anabolic and androgenic activity.

Conclusion

ACP-105 demonstrates significant potential as a tissue-selective anabolic agent in preclinical models. The protocols outlined in these application notes provide a standardized framework for researchers to investigate its efficacy and mechanism of action. Adherence to detailed and consistent methodologies is crucial for generating reproducible and reliable data in the development of novel SARM therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. medisearch.io [medisearch.io]
• 3. A selective androgen receptor modulator with minimal prostate hypertrophic activity enhances lean body mass in male rats and stimulates sexual behavior in female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 6. research.sdsu.edu [research.sdsu.edu]
• 7. iacuc.wsu.edu [iacuc.wsu.edu]
• 8. research.fsu.edu [research.fsu.edu]
• 9. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

ACP-105 solubility issues in DMSO and ethanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists encountering solubility issues with ACP-105 in common laboratory solvents, Dimethyl Sulfoxide (DMSO) and ethanol.

Data Presentation: ACP-105 Solubility

Quantitative data regarding the solubility of ACP-105 in DMSO and ethanol varies across different suppliers. Below is a summary of the available data to provide a comparative overview.

Solvent	Solubility Data 1	Solubility Data 2	Solubility Data 3
DMSO	≥10 mg/mL[1]	58 mg/mL (199.45 mM)[2]	60 mg/mL (206.33 mM)[3]
Ethanol	Sparingly soluble: 1-10 mg/mL[1]	58 mg/mL[2]	60 mg/mL (206.33 mM)[3]

Note: Discrepancies in reported solubility can arise from differences in compound purity, ambient temperature, and the specific batches of solvents and the compound itself.

Troubleshooting Guide & FAQs

This section addresses common problems and questions related to the dissolution of ACP-105.

Frequently Asked Questions (FAQs)

Q1: Why is my ACP-105 not dissolving completely in DMSO or ethanol at the expected concentration?

A1: Several factors can influence the dissolution of ACP-105:

• Solvent Quality: Ensure you are using high-purity, anhydrous (dry) DMSO or ethanol. Moisture-absorbing DMSO can significantly reduce the solubility of compounds[2]. Always use fresh, unopened solvents whenever possible.

• Compound Purity: The purity of the ACP-105 can affect its solubility. Impurities can interfere with the dissolution process.

• Temperature: Solubility is often temperature-dependent. Gently warming the solution may aid dissolution. However, be cautious as excessive heat can degrade the compound.

• Sonication: Using an ultrasonic bath can help to break down aggregates and enhance dissolution[3].

Q2: My ACP-105 dissolved initially but then precipitated out of solution. What should I do?

A2: Precipitation after initial dissolution can be due to a few reasons:

• Supersaturation: You may have created a supersaturated solution, which is inherently unstable. Try preparing a slightly more dilute solution.

• Temperature Fluctuation: A decrease in temperature can cause a dissolved compound to crash out of solution. Ensure your stock solutions are stored at a stable temperature. For long-term storage, it is often recommended to store aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles[2].

• Solvent Evaporation: If the solvent evaporates over time, the concentration of ACP-105 will increase, potentially leading to precipitation. Ensure your storage containers are well-sealed.

Q3: Can I do anything to salvage a solution that has precipitated?

A3: Yes, you can try to redissolve the precipitate by gently warming the solution and sonicating it. If this is unsuccessful, you may need to start over with a fresh solution.

Troubleshooting Steps for Dissolution Issues

• Verify Solvent Quality: Use fresh, high-purity, anhydrous DMSO or ethanol.

• Check Compound Integrity: Ensure the ACP-105 has been stored correctly and is not degraded.

• Optimize Dissolution Technique:

  • Add the solvent to the powdered compound gradually while vortexing or stirring.

  • Use sonication to aid dissolution[3].

  • Gentle warming (e.g., in a 37°C water bath) can be employed, but monitor for any signs of degradation.

• Prepare a More Dilute Solution: If you consistently face precipitation, try preparing a stock solution at a lower concentration.

• Proper Storage: Store stock solutions in tightly sealed vials at the recommended temperature to prevent solvent evaporation and degradation[2]. Aliquoting the stock solution can help to avoid contamination and degradation from repeated freeze-thaw cycles[2].

Experimental Protocols

Protocol for Preparing a 10 mM ACP-105 Stock Solution in DMSO

Materials:

• ACP-105 powder (Molecular Weight: 290.79 g/mol )

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Calibrated scale

Procedure:

• Weighing the Compound: Accurately weigh out a specific mass of ACP-105. For example, to prepare 1 mL of a 10 mM stock solution, you would need 2.908 mg of ACP-105.

• Adding the Solvent: Add the calculated amount of DMSO to the vial containing the ACP-105 powder.

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

  • If necessary, gently warm the solution in a water bath set to no higher than 37°C for a short period.

• Visual Inspection: Visually inspect the solution to ensure there are no visible particles. The solution should be clear.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to maintain stability and prevent repeated freeze-thaw cycles[2].

Visualizations

Signaling Pathway of ACP-105

ACP-105 is a selective androgen receptor modulator (SARM)[4]. It binds to the androgen receptor (AR) and stimulates its activity. The following diagram illustrates a simplified overview of the androgen receptor signaling pathway.

Caption: Simplified Androgen Receptor signaling pathway activated by ACP-105.

Experimental Workflow for ACP-105 Dissolution

The following diagram outlines a logical workflow for successfully dissolving ACP-105 for experimental use.

Caption: Recommended workflow for dissolving ACP-105.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 4. abmole.com [abmole.com]

Technical Support Center: Investigating Potential Off-target Effects of ACP-105

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the investigation of potential off-target effects of ACP-105.

Frequently Asked Questions (FAQs)

Q1: What is ACP-105 and what are its reported on-target effects?

A1: ACP-105 is a non-steroidal selective androgen receptor modulator (SARM) that was developed for therapeutic applications, including for age-related cognitive decline.[1] It is designed to selectively bind to and activate androgen receptors (ARs) in specific tissues, primarily muscle and bone.[2][3] Preclinical studies have shown that ACP-105 has potent anabolic effects on muscle and bone with minimal impact on the prostate.[3][4] It is described as a partial agonist, which may lead to less testosterone suppression compared to full agonists.[5]

Q2: What are the known or suspected off-target effects of ACP-105?

A2: While preclinical data suggests ACP-105 has a favorable safety profile and high selectivity for the androgen receptor, some potential off-target effects and side effects have been reported, primarily from preclinical studies and anecdotal reports from recreational users.[2][6][7] These include:

• Testosterone Suppression: Like other SARMs, ACP-105 can suppress the body's natural testosterone production.[6]

• Altered Lipid Profile: Changes in cholesterol levels, specifically a reduction in high-density lipoprotein (HDL) and a potential increase in low-density lipoprotein (LDL), have been associated with SARM use.[8][9]

• Elevated Liver Enzymes: Mild elevations in liver enzymes have been reported, suggesting a potential for liver stress.[8][9] However, the direct hepatotoxicity of ACP-105 is not well-established in formal studies.

• Lack of Interaction with Other Hormone Receptors: According to a presentation by ACADIA Pharmaceuticals, in vitro assays showed that ACP-105 is as potent and efficacious as testosterone without interacting with other hormone receptors.[4] However, detailed quantitative binding data for receptors such as the progesterone, glucocorticoid, and estrogen receptors are not widely published in peer-reviewed literature.

Q3: Is there quantitative data on the binding affinity of ACP-105 for off-target receptors?

A3: Currently, there is a lack of publicly available, peer-reviewed quantitative data detailing the binding affinities (e.g., Ki or IC50 values) of ACP-105 for a broad panel of off-target receptors, such as the progesterone, glucocorticoid, and estrogen receptors. While the developing company, ACADIA Pharmaceuticals, has stated that ACP-105 does not interact with other hormone receptors in in vitro assays, the specific data from these studies is not readily accessible in scientific literature.[4] In silico (computational) studies have predicted the absorption, distribution, metabolism, and excretion (ADME) profile of ACP-105, but these do not provide experimental binding affinities.[10]

Q4: How is the selectivity of a SARM like ACP-105 typically determined?

A4: The selectivity of a SARM is assessed through a battery of in vitro and in vivo assays. A key in vivo assay is the Hershberger assay , which evaluates the anabolic and androgenic effects of a compound in castrated male rats. This assay measures the weight changes in anabolic tissues (levator ani muscle) versus androgenic tissues (ventral prostate and seminal vesicles). A high anabolic-to-androgenic ratio indicates greater tissue selectivity.[3] In vitro assays include competitive binding assays and reporter gene assays to determine the binding affinity and functional activity of the SARM at the androgen receptor compared to other steroid receptors.

Data Presentation

Due to the limited publicly available quantitative data on ACP-105's off-target binding, the following table summarizes the reported and predicted effects in a qualitative manner.

Potential Off-Target Effect	Receptor/Pathway Involved	Observed/Predicted Effect	Source of Information
Testosterone Suppression	Hypothalamic-Pituitary-Gonadal (HPG) Axis	Suppression of natural testosterone production.	Preclinical studies and anecdotal reports.[6]
Altered Lipid Profile	Not fully elucidated	Decrease in HDL, potential increase in LDL.	Reports on SARM class effects.[8][9]
Liver Stress	Hepatic metabolism (primarily CYP3A4)	Potential for mild elevation of liver enzymes.	In silico predictions and anecdotal reports.[9][10]
Cross-reactivity with other steroid receptors	Progesterone, Glucocorticoid, Estrogen Receptors	Stated to have no interaction in in vitro assays.	Conference abstract/press release.[4]

Experimental Protocols

1. Protocol for In Vitro Off-Target Binding Assessment (Competitive Radioligand Binding Assay)

This protocol provides a general framework for assessing the binding affinity of ACP-105 to off-target nuclear receptors.

• Objective: To determine the inhibitory constant (Ki) of ACP-105 for a specific off-target receptor (e.g., progesterone receptor, glucocorticoid receptor).

• Materials:

  • Cell lysates or purified receptor preparations for the target receptor.

  • A high-affinity radioligand for the target receptor (e.g., [³H]-dexamethasone for the glucocorticoid receptor).

  • ACP-105 stock solution of known concentration.

  • Assay buffer appropriate for the target receptor.

  • Scintillation fluid and a scintillation counter.

  • Glass fiber filters.

• Methodology:

  • Prepare a series of dilutions of ACP-105.

  • In a multi-well plate, incubate the receptor preparation with a fixed concentration of the radioligand and varying concentrations of ACP-105.

  • Include control wells for total binding (receptor + radioligand) and non-specific binding (receptor + radioligand + a high concentration of an unlabeled specific ligand for the target receptor).

  • Incubate the plate to allow the binding to reach equilibrium.

  • Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Calculate the specific binding at each concentration of ACP-105 by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the ACP-105 concentration and use non-linear regression analysis to determine the IC50 value.

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

2. Protocol for In Vitro Functional Activity Assessment (Reporter Gene Assay)

This protocol outlines a general method for determining if ACP-105 acts as an agonist or antagonist at an off-target receptor.

• Objective: To assess the functional activity (agonism or antagonism) of ACP-105 at a specific off-target receptor.

• Materials:

  • A suitable mammalian cell line that does not endogenously express the target receptor (e.g., HEK293 or CHO cells).

  • An expression vector for the full-length target receptor.

  • A reporter vector containing a luciferase gene under the control of a promoter with response elements for the target receptor.

  • Transfection reagent.

  • ACP-105 stock solution.

  • A known agonist and antagonist for the target receptor (for controls).

  • Luciferase assay reagent and a luminometer.

• Methodology:

  • Co-transfect the host cell line with the receptor expression vector and the reporter vector.

  • Plate the transfected cells in a multi-well plate and allow them to recover.

  • To assess for agonism, treat the cells with varying concentrations of ACP-105.

  • To assess for antagonism, treat the cells with a fixed concentration of the known agonist in the presence of varying concentrations of ACP-105.

  • Include appropriate controls (vehicle, agonist alone, antagonist alone).

  • Incubate the cells for a sufficient period to allow for gene transcription and protein expression.

  • Lyse the cells and measure the luciferase activity using a luminometer.

  • For agonist testing, plot the luciferase activity against the ACP-105 concentration to determine the EC50.

  • For antagonist testing, plot the luciferase activity against the ACP-105 concentration to determine the IC50.

Troubleshooting Guides

Issue 1: High background in competitive binding assays.

Potential Cause	Troubleshooting Step
Non-specific binding of the radioligand to filters or tubes.	Pre-treat filters with a blocking agent like polyethyleneimine (PEI). Include a carrier protein such as bovine serum albumin (BSA) in the assay buffer.
Radioligand concentration is too high.	Use a radioligand concentration at or below its Kd for the receptor.
Inadequate washing.	Increase the volume and/or number of wash steps with ice-cold wash buffer.
Lipophilic nature of the test compound (ACP-105).	Consider using a different type of filter or adding a low concentration of a mild detergent to the wash buffer.

Issue 2: Low or no signal in reporter gene assays.

Potential Cause	Troubleshooting Step
Low transfection efficiency.	Optimize the transfection protocol (reagent-to-DNA ratio, cell density). Use a positive control vector (e.g., expressing GFP) to visually assess transfection efficiency.
Inactive receptor or reporter construct.	Verify the integrity of the plasmids by sequencing. Use a known potent agonist for the receptor to confirm the assay system is working.
Inappropriate cell line.	Ensure the chosen cell line does not have endogenous expression of the target receptor or interfering signaling pathways.
Compound cytotoxicity.	Perform a cell viability assay in parallel to ensure the observed lack of signal is not due to cell death.

Issue 3: High variability in in vivo studies (e.g., Hershberger assay).

| Potential Cause | Troubleshooting Step | | Inconsistent dosing. | Ensure accurate and consistent administration of the compound (e.g., gavage technique, injection volume). | | Animal stress. | Handle animals consistently and minimize environmental stressors that can affect hormone levels. | | Incomplete castration. | Verify complete removal of testicular tissue to eliminate endogenous androgen production. | | Inter-animal variability. | Use a sufficient number of animals per group to achieve statistical power. Randomize animals into treatment groups. |

Visualizations

Caption: On-target signaling pathway of ACP-105 in a target cell.

Caption: Experimental workflow for assessing ACP-105 off-target effects.

Caption: Logical relationship of ACP-105 with steroid hormone receptors.

References

• 1. medisearch.io [medisearch.io]
• 2. acadia.com [acadia.com]
• 3. moreplatesmoredates.com [moreplatesmoredates.com]
• 4. acadia.com [acadia.com]
• 5. ACP 105 SARM: Is It The Most Underrated Muscle Builder Ever? [sarms.io]
• 6. fitscience.co [fitscience.co]
• 7. sportstechnologylabs.com [sportstechnologylabs.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: ACP-105 In Vivo Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing ACP-105 in in vivo experiments. The information is tailored for scientists and drug development professionals to optimize their experimental design and address common challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during in vivo studies with ACP-105 in a question-and-answer format.

Q1: We are not observing the expected anabolic effects (e.g., increased muscle mass) at our current dosage. What are the potential reasons and solutions?

A1: Several factors could contribute to a lack of anabolic response. Consider the following troubleshooting steps:

• Dosage Optimization: Preclinical studies have reported a range of effective dosages for ACP-105.[1] Ensure your current dosage is within the reported therapeutic window. A dose-response study may be necessary to determine the optimal concentration for your specific animal model and experimental goals.

• Dosing Frequency: ACP-105 has a relatively short half-life of approximately 4-6 hours. If you are administering the compound once daily, it may not be sufficient to maintain stable plasma concentrations. Consider splitting the daily dose into two administrations (e.g., every 12 hours) to ensure consistent exposure.

• Route of Administration: Oral gavage is a common and effective route for ACP-105 administration.[2] Verify your administration technique to ensure accurate and complete delivery. Improper technique can lead to significant variability in compound exposure.

• Compound Stability and Formulation: Confirm the stability and proper formulation of your ACP-105 solution. ACP-105 is typically dissolved in a vehicle such as DMSO and then diluted in an appropriate solution like corn oil or a combination of PEG300 and Tween 80 for in vivo use. Ensure the compound is fully dissolved and the formulation is stable throughout the study period.

Q2: Our experimental animals are showing signs of hormonal suppression (e.g., decreased testosterone levels). Is this expected and how can we manage it?

A2: Yes, like other SARMs, ACP-105 can suppress endogenous testosterone production. This is a known class effect.

• Experimental Design Consideration: For studies focusing on the direct anabolic effects of ACP-105 without the confounding variable of endogenous androgens, using castrated or orchiectomized (ORX) animal models is a standard and recommended approach. This creates a baseline of low testosterone, allowing for a clearer assessment of ACP-105's activity.

• Monitoring: Regularly monitor serum testosterone levels to quantify the degree of suppression. This data is crucial for interpreting your results and understanding the full pharmacological profile of ACP-105 in your model.

• Post-Cycle Recovery: If your experimental design involves a treatment and subsequent withdrawal period, be aware that a recovery period may be necessary for endogenous hormone levels to return to baseline.

Q3: We are observing unexpected variability in our results between individual animals. What are the potential sources of this variability?

A3: In vivo experiments can be prone to variability. Here are some common sources and mitigation strategies:

• Dosing Accuracy: As mentioned, ensure precise and consistent administration of ACP-105 to each animal.

• Animal Husbandry: Maintain consistent environmental conditions (e.g., light-dark cycle, temperature, diet) for all animals, as these factors can influence physiological responses.

• Animal Strain and Health: Use a homogenous group of animals in terms of strain, age, and health status. Underlying health issues can significantly impact experimental outcomes.

• Formulation Homogeneity: Ensure your ACP-105 dosing solution is homogenous. If it is a suspension, make sure it is well-mixed before each administration to prevent settling of the compound.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ACP-105?

A1: ACP-105 is a non-steroidal selective androgen receptor modulator (SARM).[3] It selectively binds to and activates androgen receptors (ARs) in specific tissues, primarily muscle and bone, leading to anabolic effects.[4] Unlike traditional anabolic steroids, ACP-105 exhibits reduced activity in androgenic tissues like the prostate.[4]

Q2: What are the recommended dosages for ACP-105 in preclinical rodent models?

A2: Published in vivo studies in rodents have used a range of dosages, typically from 1 mg/kg to 10 mg/kg per day, administered orally.[1] The optimal dosage will depend on the specific research question, the animal model being used, and the desired therapeutic effect.

Q3: How should ACP-105 be prepared for oral administration in vivo?

A3: ACP-105 is a powder that needs to be dissolved in a suitable vehicle for in vivo dosing. A common method is to first dissolve the compound in a small amount of an organic solvent like dimethyl sulfoxide (DMSO) and then dilute it with a carrier oil (e.g., corn oil) or an aqueous solution containing co-solvents like polyethylene glycol 300 (PEG300) and Tween 80 to create a stable suspension or solution.

Q4: What are the expected anabolic and androgenic effects of ACP-105 in vivo?

A4: In preclinical models, ACP-105 has been shown to produce robust anabolic effects on muscle and bone.[4] It has demonstrated the ability to increase muscle mass and improve bone density. A key feature of ACP-105 is its tissue selectivity, meaning it has minimal androgenic effects on organs such as the prostate, especially when compared to testosterone.[4]

Data Presentation

Table 1: Summary of In Vivo Dosages and Effects of ACP-105 in Rodent Models

Animal Model	Dosage	Route of Administration	Observed Effects	Reference
Castrated Male Rats	Not specified	Not specified	Improved anabolic parameters.	[3]
Female Mice	1 mg/kg/day	Subcutaneous mini-pumps	Enhanced fear conditioning.
Gonadectomized 3xTg-AD Mice	10 mg/kg/day	Intraperitoneal injection	Decreased anxiety-like behavior.	[1]

Experimental Protocols

Protocol 1: Assessment of Anabolic and Androgenic Activity in a Castrated Rat Model

This protocol is designed to evaluate the tissue-selective anabolic and androgenic effects of ACP-105.

• Animal Model: Male Sprague-Dawley rats, 8-10 weeks old.

• Acclimation: Acclimate animals to the housing facility for at least one week prior to the start of the experiment.

• Surgical Procedure: Perform bilateral orchiectomy (castration) under appropriate anesthesia. Allow a recovery period of 7-14 days.

• Grouping: Randomly assign animals to the following groups (n=8-10 per group):

  • Vehicle control (e.g., DMSO/corn oil)

  • ACP-105 (e.g., 1, 3, 10 mg/kg/day)

  • Testosterone Propionate (positive control, e.g., 0.5 mg/kg/day)

• Drug Administration: Administer the assigned treatments daily via oral gavage for a period of 14-28 days.

• Monitoring: Monitor body weight daily.

• Terminal Procedures: At the end of the treatment period, euthanize the animals and collect the following tissues:

  • Levator ani muscle (anabolic marker)

  • Prostate and seminal vesicles (androgenic markers)

• Analysis: Weigh the collected tissues. Compare the weights between the treatment groups to determine the anabolic and androgenic activity of ACP-105.

Mandatory Visualizations

Caption: Signaling pathway of ACP-105 in target tissues.

Caption: Experimental workflow for assessing ACP-105 efficacy.

References

• 1. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid chromatography-high resolution/ high accuracy (tandem) mass spectrometry-based identification of in vivo generated metabolites of the selective androgen receptor modulator ACP-105 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Troubleshooting ACP-105-induced testosterone suppression

For researchers, scientists, and drug development professionals, this technical support center provides essential information for troubleshooting common issues encountered during experiments with ACP-105, particularly concerning testosterone suppression.

Frequently Asked Questions (FAQs)

Q1: What is ACP-105 and how does it work?

A1: ACP-105 is a non-steroidal Selective Androgen Receptor Modulator (SARM). It functions by selectively binding to androgen receptors in specific tissues like muscle and bone.[1][2][3][4] This targeted action is intended to produce anabolic effects, such as increased muscle mass and bone density, while minimizing androgenic side effects in other tissues.[1][5][6] ACP-105 is described as a partial agonist, which suggests it may have a less suppressive effect on natural testosterone production compared to full agonists.[5][7]

Q2: Does ACP-105 cause testosterone suppression?

A2: Yes, the use of ACP-105 can lead to the suppression of endogenous testosterone production.[8] As a SARM, it activates androgen receptors, which can signal the hypothalamic-pituitary-gonadal axis (HPGA) to reduce the natural production of testosterone. While it is suggested that as a partial agonist the suppression may be less severe than with other SARMs, it is still a significant consideration in experimental design.[5]

Q3: What are the common symptoms of testosterone suppression in a research setting?

A3: In a research context, subjects exhibiting testosterone suppression may present with symptoms such as fatigue, lethargy, and reduced libido.[8] It is crucial to monitor for these indicators as they can affect the outcomes of experiments measuring physical performance or behavior.

Q4: Is Post-Cycle Therapy (PCT) necessary after an ACP-105 protocol?

A4: Due to the potential for testosterone suppression, implementing a Post-Cycle Therapy (PCT) protocol is highly recommended following the administration of ACP-105.[8] A proper PCT aims to help restore natural hormone levels and mitigate the potential for adverse effects associated with low testosterone.

Q5: What are the key considerations for designing an ACP-105 experimental protocol?

A5: Key considerations include the dosage, duration of administration, and the inclusion of a PCT phase. Anecdotal reports from non-clinical settings suggest dosages ranging from 5-20 mg per day for cycles of 6-8 weeks.[8] However, for rigorous scientific research, it is imperative to conduct pilot studies to determine the optimal dose-response relationship for the specific experimental model and endpoints.

Troubleshooting Guides

Issue 1: Unexpected Levels of Testosterone Suppression

• Problem: Serum testosterone levels are significantly lower than anticipated for the administered dose of ACP-105.

• Possible Causes:

  • Individual Variation: There can be significant inter-individual differences in response to SARMs.

  • Dosage and Duration: Higher dosages and longer administration periods will lead to greater suppression.

  • Compound Purity: The purity and concentration of the ACP-105 being used may not be as stated, potentially leading to stronger effects.

• Troubleshooting Steps:

  • Verify Compound Integrity: Independently verify the purity and concentration of the ACP-105 sample.

  • Review Protocol: Re-evaluate the dosage and duration of the experimental protocol. Consider reducing one or both in future experiments.

  • Monitor Subjects: Closely monitor subjects for clinical signs of severe suppression.

  • Implement PCT: Ensure a robust PCT protocol is in place to aid in hormonal recovery.

Issue 2: Inconsistent or Unreliable Hormone Level Measurements

• Possible Causes:

  • Assay Method: The method used for hormone quantification may lack the necessary sensitivity and specificity. Immunoassays can be prone to cross-reactivity.

  • Sample Handling: Improper collection, processing, or storage of serum samples can degrade hormone levels.

  • Circadian Rhythm: Testosterone levels naturally fluctuate throughout the day.

• Troubleshooting Steps:

  • Standardize Collection Time: Collect all blood samples at the same time of day to minimize the impact of diurnal variations.

  • Optimize Sample Handling: Follow strict protocols for serum separation and storage, typically at -80°C for long-term stability.

  • Utilize Gold Standard Assay: Employ Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the most accurate and reliable quantification of serum testosterone.[9][10][11][12][13]

Data Presentation

Table 1: Anecdotal ACP-105 Dosage and Cycle Length

User Level	Daily Dosage (mg)	Cycle Length (weeks)
Beginner	5 - 10	6 - 8
Intermediate	10 - 15	6 - 8
Advanced	15 - 20	6 - 8

Disclaimer: This data is based on anecdotal reports from non-clinical settings and should not be considered as a guideline for scientific research.[8]

Experimental Protocols

Protocol 1: Quantification of Serum Testosterone via LC-MS/MS

This protocol provides a general framework for the accurate measurement of total testosterone in serum samples.

• Sample Preparation:

  • To 100 µL of serum, add an internal standard (e.g., ¹³C₃-testosterone).[11]

  • Release testosterone from binding proteins by adding an acidic buffer and mixing.[9][11]

  • Perform a two-step liquid-liquid extraction using ethyl acetate and hexane to isolate the lipid fraction and remove phospholipids.[9][11]

  • Evaporate the organic solvent and reconstitute the sample in a suitable buffer for analysis.[11]

• LC-MS/MS Analysis:

  • Utilize a high-performance liquid chromatography (HPLC) system coupled with a tandem mass spectrometer.

  • Employ a suitable column (e.g., C18) for chromatographic separation.

  • Set the mass spectrometer to monitor for specific precursor and product ion transitions for both testosterone and the internal standard.

• Data Analysis:

  • Generate a calibration curve using standards of known testosterone concentrations.

  • Quantify the testosterone concentration in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Mandatory Visualizations

Caption: Signaling pathway of ACP-105-induced testosterone suppression.

References

• 1. medisearch.io [medisearch.io]
• 2. ACP-105 - Wikipedia [en.wikipedia.org]
• 3. acadia.com [acadia.com]
• 4. ACP-105: Detection, Synthesis, Bioactivity_Chemicalbook [chemicalbook.com]
• 5. moreplatesmoredates.com [moreplatesmoredates.com]
• 6. acadia.com [acadia.com]
• 7. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fitscience.co [fitscience.co]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. Total testosterone quantitative measurement in serum by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pure.psu.edu [pure.psu.edu]
• 13. academic.oup.com [academic.oup.com]

Technical Support Center: Mitigating ACP-105 Side Effects in Long-Term Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in mitigating potential side effects of ACP-105 during long-term experimental studies. The information is presented in a question-and-answer format to directly address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is ACP-105 and what is its primary mechanism of action?

A1: ACP-105 is a non-steroidal Selective Androgen Receptor Modulator (SARM).[1][2][3][4] Its primary mechanism of action is to selectively bind to and activate androgen receptors (ARs) in specific tissues, particularly skeletal muscle and bone. This selective action is intended to produce anabolic effects, such as increased muscle mass and bone density, with fewer of the androgenic side effects associated with traditional anabolic steroids.[4]

Q2: What are the most commonly observed side effects of ACP-105 in preclinical studies?

A2: Based on available preclinical data and in silico toxicology studies, the most commonly reported potential side effects associated with ACP-105 and other SARMs include:

• Testosterone Suppression: A dose-dependent decrease in luteinizing hormone (LH) and follicle-stimulating hormone (FSH), leading to reduced endogenous testosterone production.

• Hepatotoxicity: Potential for liver stress, indicated by elevated liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST).

• Altered Lipid Profile: Changes in cholesterol levels, including a potential decrease in high-density lipoprotein (HDL).[5]

• Headaches and Fatigue: These have been anecdotally reported and may be associated with hormonal fluctuations.

It is important to note that the safety profile of ACP-105 in humans has not been extensively studied, and most of the available information is from preclinical animal models and in silico predictions.[1][2]

Troubleshooting Guides

Issue 1: Managing Testosterone Suppression

Symptoms: In animal models, this may manifest as decreased testicular size and function. Biochemical indicators include reduced serum testosterone, LH, and FSH levels.

Mitigation and Monitoring Protocol:

• Baseline and Regular Monitoring: Establish baseline hormonal levels (testosterone, LH, FSH) before initiating the study. Monitor these levels at regular intervals throughout the study and after the cessation of ACP-105 administration to assess the degree of suppression and recovery.

• Dose-Response Characterization: If feasible, conduct a dose-response study to identify the lowest effective dose of ACP-105 that provides the desired anabolic effects with minimal testosterone suppression.

• Post-Cycle Recovery Monitoring: After the treatment period, continue to monitor hormonal panels to determine the time course of recovery to baseline levels. Studies on other SARMs have shown that hormonal suppression is often reversible upon cessation of the compound.[6]

Experimental Protocol: Monitoring Hormonal Suppression and Recovery

• Animal Model: Male rodents (e.g., Sprague-Dawley rats or C57BL/6 mice).

• Acclimatization: Allow animals to acclimate for at least one week before the start of the experiment.

• Baseline Blood Collection: Collect baseline blood samples via an appropriate method (e.g., tail vein, saphenous vein) for hormonal analysis.

• ACP-105 Administration: Administer ACP-105 orally at the desired dosage and for the planned duration of the study. Include a vehicle control group.

• In-Life Blood Collection: Collect blood samples at predetermined intervals (e.g., weekly or bi-weekly) to monitor changes in testosterone, LH, and FSH levels.

• Recovery Phase: House the animals for a recovery period (e.g., 4-8 weeks) without ACP-105 administration.

• Recovery Blood Collection: Collect blood samples at regular intervals during the recovery phase to track the return of hormone levels to baseline.

• Hormone Analysis: Analyze serum samples using validated enzyme-linked immunosorbent assays (ELISAs) or other appropriate methods for testosterone, LH, and FSH.

Issue 2: Monitoring and Mitigating Potential Hepatotoxicity

Symptoms: While often asymptomatic in early stages, severe hepatotoxicity can manifest as jaundice and changes in behavior in animal models. The primary indicators are elevated serum levels of liver enzymes.

Mitigation and Monitoring Protocol:

• Regular Liver Function Tests: Monitor key liver enzymes, including alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), and total bilirubin, at baseline and throughout the study.

• Histopathological Analysis: At the end of the study, perform a thorough histopathological examination of liver tissue to identify any cellular damage, inflammation, or other abnormalities.

• Dose Adjustment: If significant and progressive elevations in liver enzymes are observed, consider reducing the dose of ACP-105 or discontinuing administration in a subset of animals to assess reversibility.

Experimental Protocol: Assessing Liver Safety

• Animal Model: As described in the previous protocol.

• Baseline and In-Life Monitoring: Collect blood samples at baseline and at regular intervals.

• Biochemical Analysis: Analyze serum for ALT, AST, ALP, and total bilirubin levels using a clinical chemistry analyzer.

• Necropsy and Tissue Collection: At the end of the study (including any recovery period), euthanize the animals and perform a gross examination of the liver. Collect liver tissue samples.

• Histopathology: Fix liver tissues in 10% neutral buffered formalin, process, embed in paraffin, section, and stain with hematoxylin and eosin (H&E). A board-certified veterinary pathologist should examine the slides for any signs of hepatocellular injury, cholestasis, or inflammation.

Data Presentation

Table 1: Potential Side Effects of ACP-105 and Recommended Monitoring Parameters

Side Effect Category	Potential Adverse Effect	Primary Monitoring Parameters	Secondary Monitoring Parameters
Endocrine	Testosterone Suppression	Serum Testosterone, Luteinizing Hormone (LH), Follicle-Stimulating Hormone (FSH)	Testicular Weight, Epididymal Weight
Hepatic	Hepatotoxicity	Serum Alanine Aminotransferase (ALT), Aspartate Aminotransferase (AST)	Serum Alkaline Phosphatase (ALP), Total Bilirubin, Liver Histopathology
Metabolic	Altered Lipid Profile	Serum High-Density Lipoprotein (HDL), Low-Density Lipoprotein (LDL), Total Cholesterol	Serum Triglycerides

Visualizations

Signaling Pathway

Caption: ACP-105 Genomic and Non-Genomic Signaling Pathway in Skeletal Muscle.

Experimental Workflow

Caption: Experimental Workflow for a Long-Term ACP-105 Study.

References

• 1. Toxicity of ACP-105: a substance used as doping in sports: application of in silico methods for prediction of selected toxicological endpoints - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports-integrative in silico toxicological studies for clinical and forensic toxicology purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. acadia.com [acadia.com]
• 5. researchgate.net [researchgate.net]
• 6. Selective Androgen Receptor Modulators (SARMs) - Current Knowledge and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

ACP-105 bioavailability and absorption challenges

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges with the bioavailability and absorption of ACP-105 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: My in vitro assays with ACP-105 show high potency, but I'm observing low or inconsistent efficacy in my animal models. What is the likely cause?

A1: A common reason for this discrepancy is poor oral bioavailability.[1] While in silico models predict high gastrointestinal absorption for ACP-105 (up to 100%), they also indicate low aqueous solubility (LogS ~ -4.1 to -4.4).[2][3][4][5] For effective oral absorption, a compound must first dissolve in the gastrointestinal fluids before it can permeate the intestinal membrane.[1] The low solubility of ACP-105 is a significant hurdle to achieving adequate dissolution, which can lead to low and variable exposure in animal models.

Q2: What are the key physicochemical properties of ACP-105 that influence its absorption?

A2: ACP-105 is characterized by moderate lipophilicity and low aqueous solubility.[2][3][4][5] While its predicted high permeability suggests it can readily cross the intestinal membrane, its poor solubility is the rate-limiting step for absorption.[2][3][4][5] Additionally, it exhibits strong plasma protein binding (predicted to be 77-99%), meaning only a small fraction of the absorbed compound is free in circulation to exert its biological effect.[2][4]

Q3: What is the metabolic profile of ACP-105 and how might it affect its bioavailability?

A3: ACP-105 undergoes extensive metabolism, primarily by CYP3A4, with minor contributions from CYP2C9, CYP2C19, and CYP2D6.[2][3][4][5] It is metabolized through oxidation, N-dealkylation, and UGT conjugation.[2][3][4][5] This extensive metabolism contributes to its short half-life (predicted to be around 1.18 hours in humans and observed to be 5.0 hours in human hepatocytes).[2][3][4][5][6] A high first-pass metabolism in the liver can significantly reduce the amount of active compound reaching systemic circulation, thereby lowering its oral bioavailability.

Troubleshooting Guide

Issue 1: Inconsistent or low plasma concentrations of ACP-105 in pharmacokinetic studies.

• Possible Cause: Poor dissolution of the compound in the gastrointestinal tract due to low aqueous solubility.[1]

• Troubleshooting Steps:

  • Formulation Optimization:

    • Particle Size Reduction: Micronization of the ACP-105 powder can increase the surface area for dissolution.[7]

    • Use of Solubilizing Excipients: Screen for suitable co-solvents (e.g., PEG 400, Propylene Glycol), surfactants (e.g., Polysorbate 80, Cremophor EL), or complexing agents (e.g., cyclodextrins) to enhance solubility.[1][8]

    • Amorphous Solid Dispersions: Formulating ACP-105 as an amorphous solid dispersion can improve its dissolution rate and extent.[9]

  • Vehicle Selection: For preclinical studies, ensure the vehicle used for administration is appropriate. A suspension in an aqueous vehicle with a suspending agent (e.g., 0.5% w/v carboxymethyl cellulose) and a wetting agent can improve dose uniformity.[1] For solution-based formulations, ensure the compound remains solubilized upon administration.

  • Standardize Administration Protocol: The presence or absence of food can significantly impact the absorption of poorly soluble drugs.[1][10] Standardize the feeding schedule of the animals in your studies to minimize variability.

Issue 2: High variability in efficacy between individual animals.

• Possible Cause: Inconsistent dosing due to poor formulation homogeneity.[1]

• Troubleshooting Steps:

  • Ensure Formulation Homogeneity: If using a suspension, ensure it is thoroughly mixed and uniformly suspended before each administration. For solutions, confirm that the compound is fully dissolved and does not precipitate over time.[1]

  • pH consideration: If the solubility of ACP-105 is pH-dependent, changes in the formulation's pH upon storage or dilution can cause precipitation. Consider buffering the formulation to maintain an optimal pH.[1]

Data Presentation

Table 1: Summary of Predicted and Experimental Physicochemical and Pharmacokinetic Properties of ACP-105

Parameter	Predicted/Experimental Value	Implication for Bioavailability	Reference(s)
Physicochemical Properties
Molecular Weight	290.79 g/mol	-	[11]
LogP (Lipophilicity)	3.0–3.52	Moderate lipophilicity, favorable for membrane permeation.	[2][3][4][5]
LogS (Aqueous Solubility)	-4.1 to -4.4	Low aqueous solubility, a major challenge for dissolution.	[2][3][4][5]
Caco-2 Permeability	13.6 to 152 × 10⁻⁶ cm/s	High permeability, suggesting good potential for absorption once dissolved.	[2][3][4][5]
Pharmacokinetic Properties
Gastrointestinal Absorption	High (up to 100%)	Indicates efficient uptake across the gut wall if the compound is in solution.	[2][3][4][5]
Plasma Protein Binding	77–99%	High binding reduces the free fraction of the drug available for therapeutic effect.	[2][4]
Half-life	~1.18 hours (in silico, human) 5.0 hours (in vitro, human hepatocytes)	Short half-life necessitates consideration of dosing frequency.	[2][3][4][5][6]
Metabolism	Primarily via CYP3A4	Extensive metabolism can lead to significant first-pass effect, reducing bioavailability.	[2][3][4][5]

Experimental Protocols

Protocol 1: Kinetic Solubility Assay

• Objective: To determine the kinetic solubility of ACP-105 in a buffered solution, simulating physiological conditions.

• Methodology:

  • Prepare a 10 mM stock solution of ACP-105 in 100% DMSO.

  • Add the DMSO stock solution to a phosphate-buffered saline (PBS, pH 7.4) to achieve a final concentration of 200 µM with a final DMSO concentration of 2%.

  • Incubate the mixture at room temperature for 2 hours with shaking.

  • After incubation, filter the solution through a 96-well filter plate to remove any precipitated compound.

  • Quantify the concentration of the dissolved ACP-105 in the filtrate using LC-MS/MS or UV spectroscopy, comparing it against a standard curve prepared in a 50:50 mixture of acetonitrile and PBS.[12][13][14]

Protocol 2: Caco-2 Permeability Assay

• Objective: To assess the intestinal permeability of ACP-105 and determine if it is a substrate for efflux transporters.

• Methodology:

  • Culture Caco-2 cells on semi-permeable supports in a trans-well plate system for 21 days to allow for differentiation and formation of a monolayer.

  • Confirm the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).[15]

  • For apical to basolateral (A-B) permeability, add ACP-105 (typically at 10 µM) to the apical (donor) compartment and collect samples from the basolateral (receiver) compartment over a 2-hour incubation period.

  • For basolateral to apical (B-A) permeability, add ACP-105 to the basolateral (donor) compartment and collect samples from the apical (receiver) compartment.

  • To investigate the involvement of P-glycoprotein (P-gp) efflux, repeat the assay in the presence of a P-gp inhibitor like verapamil.[16]

  • Analyze the concentration of ACP-105 in the collected samples by LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B-A / Papp A-B). An efflux ratio greater than 2 suggests the compound is subject to active efflux.[16]

Protocol 3: Plasma Protein Binding Assay (Rapid Equilibrium Dialysis)

• Objective: To determine the fraction of ACP-105 that is unbound to plasma proteins.

• Methodology:

  • Use a rapid equilibrium dialysis (RED) device with a semipermeable membrane separating a plasma chamber and a buffer chamber.

  • Spike ACP-105 into plasma (from the species being used in the in vivo studies) and add it to the plasma chamber of the RED device.

  • Add phosphate-buffered saline (PBS, pH 7.4) to the buffer chamber.

  • Incubate the device at 37°C for approximately 4 hours with shaking to allow the unbound drug to reach equilibrium across the membrane.[17]

  • After incubation, collect samples from both the plasma and buffer chambers.

  • Matrix-match the samples (add blank plasma to the buffer sample and buffer to the plasma sample) to minimize analytical variability.

  • Quantify the concentration of ACP-105 in both samples using LC-MS/MS.

  • Calculate the percentage of unbound compound.[17]

Visualizations

Caption: Key challenges in the oral bioavailability of ACP-105.

Caption: Troubleshooting workflow for ACP-105 bioavailability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 3. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. upm-inc.com [upm-inc.com]
• 10. Food Effects on Oral Drug Absorption: Application of Physiologically-Based Pharmacokinetic Modeling as a Predictive Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medkoo.com [medkoo.com]
• 12. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 13. enamine.net [enamine.net]
• 14. charnwooddiscovery.com [charnwooddiscovery.com]
• 15. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. enamine.net [enamine.net]
• 17. Plasma Protein Binding Assay | Domainex [domainex.co.uk]

Addressing variability in ACP-105 experimental results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ACP-105. Our goal is to help you address variability in your experimental results and ensure the reliability and reproducibility of your data.

Frequently Asked Questions (FAQs)

Q1: What is ACP-105 and what is its primary mechanism of action?

A1: ACP-105 is a non-steroidal Selective Androgen Receptor Modulator (SARM).[1][2] It functions by selectively binding to androgen receptors (ARs) in specific tissues, such as muscle and bone.[3][4] Unlike traditional androgens, its tissue-selective action aims to maximize anabolic benefits while minimizing androgenic side effects.[1][5] ACP-105 is a partial agonist, meaning it activates the androgen receptor but does not produce the maximal response that a full agonist (like testosterone) would.[3][5][6]

Q2: What are the reported anabolic and androgenic effects of ACP-105?

A2: In preclinical models, ACP-105 has demonstrated potent anabolic effects on muscle and bone.[5] Studies in castrated male rats showed that ACP-105 had 67% of the anabolic activity of testosterone with only 21% of the androgenic potency, resulting in an anabolic-to-androgenic ratio of approximately 3.19:1.[5][6]

Q3: What is the binding affinity of ACP-105 for the androgen receptor?

A3: ACP-105 exhibits high binding affinity for the androgen receptor. One study reported pEC50 values of 9.0 for the wild-type androgen receptor and 9.3 for the T877A mutant androgen receptor.[7]

Q4: What is the half-life of ACP-105?

A4: In vitro studies using human hepatocytes have determined the half-life of ACP-105 to be approximately 4 to 6 hours.[7][8] This relatively short half-life may necessitate multiple daily administrations in experimental settings to maintain stable plasma concentrations.[8]

Quantitative Data Summary

Table 1: In Vitro Activity of ACP-105

Parameter	Value	Cell Line/System	Reference
pEC50 (Wild-Type AR)	9.0	Not Specified	[7]
pEC50 (T877A Mutant AR)	9.3	Not Specified	[7]
Half-life	4-6 hours	Human Hepatocytes	[7][8]

Table 2: Preclinical Anabolic and Androgenic Activity of ACP-105

Parameter	Value	Animal Model	Reference
Anabolic Activity (% of Testosterone)	67%	Castrated Male Rats	[5][6]
Androgenic Activity (% of Testosterone)	21%	Castrated Male Rats	[5][6]
Anabolic:Androgenic Ratio	~3.19:1	Castrated Male Rats	[5]

Troubleshooting Guide

Issue 1: High Variability in In Vitro Assay Results

• Question: My cell-based assays with ACP-105 are showing high variability between wells and experiments. What could be the cause?

• Answer: High variability in in vitro assays can stem from several factors. Here are some common causes and troubleshooting steps:

  • Cell Health and Passage Number: Ensure your cells are healthy, in a logarithmic growth phase, and within a consistent, low passage number range. High passage numbers can lead to altered morphology and response to stimuli.

  • Inconsistent Cell Seeding: Uneven cell distribution in microplates is a common source of variability. To avoid this, ensure your cell suspension is homogenous and use a consistent plating technique. After plating, allow the plate to sit at room temperature for a short period before incubation to allow for even cell settling.

  • Compound Solubility and Stability: ACP-105 has low aqueous solubility.[9][10] Ensure it is fully dissolved in a suitable solvent (e.g., DMSO, Ethanol) before diluting in culture media.[7] Prepare fresh dilutions for each experiment, as the compound's stability in media over time may vary.

  • Edge Effects: The outer wells of a microplate are more prone to evaporation, leading to changes in media concentration. To mitigate this, consider not using the outermost wells for experimental data or fill them with sterile media or PBS to create a humidity barrier.

Issue 2: Inconsistent or Unexpected In Vivo Results

• Question: I am observing inconsistent effects of ACP-105 in my animal models. Why might this be happening?

• Answer: In vivo experiments introduce additional layers of complexity. Consider the following:

  • Pharmacokinetics: Due to its short half-life (4-6 hours), the dosing schedule is critical.[7][8] A single daily dose may not be sufficient to maintain consistent exposure. Consider split dosing (e.g., twice daily) to achieve more stable plasma levels.

  • Route of Administration: The bioavailability and metabolism of ACP-105 can be affected by the route of administration. Oral gavage is common, but ensure consistent technique to minimize variability in absorption.

  • Animal Model: The species, strain, sex, and age of the animal model can all influence the response to a SARM. Ensure these are consistent across your experimental groups.

  • Metabolism: ACP-105 is extensively metabolized, primarily by CYP3A4.[9][10] Co-administration of other compounds that induce or inhibit this enzyme could alter ACP-105's efficacy.

Issue 3: Difficulty Reproducing Published Data

• Question: I am unable to reproduce the results from a published study on ACP-105. What should I check?

• Answer: Reproducibility challenges are common in science. Here are some steps to troubleshoot this issue:

  • Detailed Protocol Comparison: Meticulously compare your experimental protocol with the one described in the publication. Pay close attention to details such as cell line source and passage number, reagent concentrations, incubation times, and animal model specifics.

  • Reagent Quality: Verify the purity and identity of your ACP-105 compound. Obtain a certificate of analysis from your supplier. The quality of other reagents, such as cell culture media and supplements, can also impact results.

  • Subtle Environmental Factors: Differences in laboratory environments (e.g., incubator CO2 levels, temperature, humidity) can sometimes contribute to divergent results.

  • Data Analysis Methods: Ensure that you are using the same statistical methods and data processing techniques as the original study.

Detailed Experimental Protocols

1. In Vitro Androgen Receptor Activation Assay (Reporter Gene Assay)

This protocol describes a common method to quantify the activation of the androgen receptor by ACP-105 in a cell-based system.

• Cell Line: A suitable cell line (e.g., HEK293, PC-3, LNCaP) stably or transiently co-transfected with an androgen receptor expression vector and a reporter vector containing androgen response elements (AREs) driving the expression of a reporter gene (e.g., luciferase).

• Materials:

  • Transfected cells

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Hormone-depleted medium (e.g., phenol red-free DMEM with 10% charcoal-stripped FBS)

  • ACP-105 powder

  • Vehicle (e.g., DMSO)

  • Positive control (e.g., Dihydrotestosterone - DHT)

  • 96-well cell culture plates (white, opaque for luminescence)

  • Luciferase assay reagent

  • Luminometer

• Procedure:

  • Cell Plating: Seed the transfected cells in a white, opaque 96-well plate at a predetermined density in complete growth medium and incubate for 24 hours.

  • Hormone Deprivation: Replace the complete growth medium with hormone-depleted medium and incubate for another 24 hours to reduce the influence of endogenous androgens.

  • Compound Treatment: Prepare serial dilutions of ACP-105 and the positive control (DHT) in hormone-depleted medium. The final concentration of the vehicle (e.g., DMSO) should be consistent across all wells and typically ≤0.1%.

  • Remove the hormone-depleted medium from the cells and add the prepared compound dilutions. Include vehicle-only wells as a negative control.

  • Incubate the plate for 24-48 hours.

  • Luminescence Reading: Allow the plate to equilibrate to room temperature. Add the luciferase assay reagent to each well according to the manufacturer's instructions.

  • Measure the luminescence using a luminometer.

  • Data Analysis: Normalize the luminescence readings to the vehicle control and plot the dose-response curve to determine the EC50 value.

2. In Vivo Assessment of Anabolic Activity in a Rodent Model

This protocol outlines a general procedure to evaluate the anabolic effects of ACP-105 on muscle mass in an orchidectomized (castrated) rat model.

• Animal Model: Adult male Sprague-Dawley or Wistar rats.

• Materials:

  • ACP-105

  • Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose)

  • Surgical instruments for orchidectomy

  • Anesthesia (e.g., isoflurane)

  • Analytical balance

• Procedure:

  • Acclimation: Acclimate the animals to the housing conditions for at least one week before the start of the experiment.

  • Orchidectomy: Perform bilateral orchidectomy on the rats under anesthesia to eliminate endogenous testosterone production. A sham surgery group should also be included. Allow the animals to recover for at least 7 days.

  • Group Assignment: Randomly assign the orchidectomized animals to different treatment groups (e.g., vehicle control, different doses of ACP-105). Include a sham-operated control group.

  • Dosing: Administer ACP-105 or vehicle daily via oral gavage for a predetermined period (e.g., 2-4 weeks). Due to the short half-life, consider administering the daily dose in two separate administrations.

  • Monitoring: Monitor the body weight of the animals regularly throughout the study.

  • Tissue Collection: At the end of the treatment period, euthanize the animals and carefully dissect specific muscles, such as the levator ani, gastrocnemius, and soleus. Also, dissect androgen-sensitive tissues like the prostate and seminal vesicles.

  • Tissue Weight Measurement: Blot the dissected tissues to remove excess fluid and weigh them on an analytical balance.

  • Data Analysis: Compare the weights of the anabolic and androgenic tissues between the different treatment groups. Normalize muscle weights to body weight to account for overall size differences.

Visualizations

Caption: Simplified signaling pathway of ACP-105.

Caption: General workflow for in vitro screening of ACP-105.

References

• 1. medisearch.io [medisearch.io]
• 2. ACP-105 - Wikipedia [en.wikipedia.org]
• 3. muscleandbrawn.com [muscleandbrawn.com]
• 4. direct-sarms.com [direct-sarms.com]
• 5. moreplatesmoredates.com [moreplatesmoredates.com]
• 6. ACP-105 Review, Dosage, Results And More | April 2024 - sarmguide [sarmguide.com]
• 7. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 8. fitscience.co [fitscience.co]
• 9. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: ACP-105 Delivery for Animal Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing ACP-105 in animal studies. The information is designed to assist in the refinement of delivery methods and address common challenges encountered during experiments.

Troubleshooting Guides

This section provides solutions to specific issues that may arise during the preparation and administration of ACP-105.

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation of ACP-105 in vehicle solution	- Incorrect solvent or solvent ratio.- Temperature of the solution is too low.- The concentration of ACP-105 is too high for the chosen vehicle.	- Ensure the use of appropriate solvents such as DMSO or ethanol for initial dissolution before dilution.[1] A common vehicle formulation is 5% DMSO, 30% PEG300, 5% Tween 80, and 60% Saline/PBS.[1]- Gently warm the solution to aid dissolution, but avoid excessive heat which could degrade the compound.- Prepare a fresh solution at a lower concentration. ACP-105 is soluble in DMSO and ethanol at 60 mg/mL and 58 mg/mL respectively.[1][2]
Animal distress during or after oral gavage	- Improper restraint technique.- Incorrect placement of the gavage needle, potentially causing esophageal or tracheal injury.- Administration of too large a volume.	- Ensure the animal is properly restrained to prevent movement.[3]- Measure the gavage needle from the tip of the animal's nose to the last rib to ensure correct length and avoid stomach perforation.[3] Advance the needle gently along the upper palate.[3]- The recommended maximum volume for oral gavage in mice is 10 mL/kg.[3]
Leakage of substance from injection site (subcutaneous or intraperitoneal)	- Needle inserted too superficially.- Injection volume is too large for the site.- Needle was withdrawn too quickly.	- For subcutaneous injections, ensure a tent of skin is created and the needle is inserted at the base.- For intraperitoneal injections, insert the needle into the lower right abdominal quadrant at a 30-40° angle to avoid organs.[4][5]- The maximum recommended volume for IP injection in mice is 10 ml/kg.[4]- After injection, pause for a moment before withdrawing the needle to allow for tissue expansion and minimize leakage.
Inconsistent or unexpected experimental results	- Inaccurate dosing due to improper solution preparation or administration.- Degradation of ACP-105.- Variation in animal handling and stress levels.	- Calibrate all equipment regularly. Ensure the ACP-105 solution is homogenous before each administration.- Store ACP-105 powder at -20°C for long-term stability (up to 3 years).[1] In solvent, it should be stored at -80°C for up to one year.[1]- Handle all animals consistently across experimental groups to minimize stress-induced variability.

Frequently Asked Questions (FAQs)

1. What is the recommended delivery method for ACP-105 in animal studies?

Oral administration is the most commonly cited method for ACP-105 in research, reflecting its high oral bioavailability.[1][6][7] However, other methods like subcutaneous or intraperitoneal injections can be used depending on the experimental design and desired pharmacokinetic profile. Continuous delivery via osmotic minipumps has also been documented.[8]

2. What are suitable vehicle solutions for ACP-105?

A frequently used vehicle for oral administration of SARMs involves a co-solvent system. For example, a formulation of 5% DMSO, 30% PEG300, 5% Tween 80, and 60% Saline or PBS can be effective for creating a clear solution.[1] Another study utilized 10% Tween in saline.[8] For a homogenous suspension for oral administration, Carboxymethylcellulose sodium (CMC-Na) is also a suitable vehicle.[2]

3. What is the known pharmacokinetic profile of ACP-105?

While comprehensive, direct comparative pharmacokinetic data for different delivery routes in animals is limited in publicly available literature, an in silico study has predicted the following ADME (Absorption, Distribution, Metabolism, and Excretion) profile for ACP-105:

Parameter	Predicted Value	Source
Gastrointestinal Absorption	High (up to 100%)	[9][10]
Solubility	Low (LogS ~ -4.1 to -4.4)	[9][10]
Plasma Protein Binding	Strong (77-99%)	[9][10][11]
Blood-Brain Barrier Penetration	Predicted by most models	[9][10][11]
Half-life	Short (~1.18 hours)	[10]

Note: These are in silico predictions and should be confirmed with in vivo experimental data. The half-life of ACP-105 in human hepatocytes has been determined to be 5.0 hours.[1]

4. Are there any known stability issues with ACP-105?

ACP-105 is stable as a powder when stored at -20°C for up to three years.[1] When in a solvent, it should be stored at -80°C for up to one year to maintain stability.[1] Avoid repeated freeze-thaw cycles of stock solutions.[2]

Experimental Protocols

Oral Gavage Administration of ACP-105

Materials:

• ACP-105

• Vehicle solution (e.g., 5% DMSO, 30% PEG300, 5% Tween 80, 60% Saline)

• Sterile syringes and gavage needles (18-20 gauge for mice)[3]

• Scale for weighing animals

Procedure:

• Weigh the animal to determine the correct dosage volume. The maximum recommended volume is 10 mL/kg.[3]

• Prepare the ACP-105 solution in the chosen vehicle. Ensure it is fully dissolved and homogenous.

• Properly restrain the mouse, ensuring a firm grip on the scruff of the neck to prevent movement and straighten the neck and back.

• Measure the gavage needle against the mouse, from the tip of the nose to the last rib, to determine the correct insertion depth. Mark the needle if necessary.[3]

• Gently insert the gavage needle into the mouth, advancing it along the upper palate towards the esophagus. The needle should pass smoothly without resistance.[3]

• Once the needle is in place, slowly administer the solution.

• Carefully remove the needle along the same path of insertion.

• Monitor the animal for at least 15 minutes post-administration for any signs of distress.[11]

Intraperitoneal (IP) Injection of ACP-105

Materials:

• ACP-105

• Sterile vehicle solution

• Sterile syringes and needles (25-27 gauge for mice)[4]

• 70% ethanol for disinfection

• Scale for weighing animals

Procedure:

• Weigh the animal and calculate the required dose. The maximum recommended IP injection volume for mice is 10 ml/kg.[4]

• Prepare the ACP-105 solution in a sterile vehicle.

• Restrain the mouse, tilting it slightly downwards to allow the abdominal organs to shift forward.

• Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and bladder.[12][13]

• Disinfect the injection site with 70% ethanol.

• Insert the needle, bevel up, at a 30-40° angle into the peritoneal cavity.[5]

• Aspirate slightly to ensure no fluid or blood is drawn back, which would indicate incorrect placement in an organ or blood vessel.[12][13]

• Inject the solution slowly and steadily.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any adverse reactions.

Visualizations

Experimental Workflow: ACP-105 Preparation and Oral Gavage

Workflow for ACP-105 solution preparation and oral gavage.

Signaling Pathway: ACP-105 and the Androgen Receptor

Simplified signaling pathway of ACP-105 action on the androgen receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ACP-105: Detection, Synthesis, Bioactivity_Chemicalbook [chemicalbook.com]
• 4. Liquid chromatography-high resolution/ high accuracy (tandem) mass spectrometry-based identification of in vivo generated metabolites of the selective androgen receptor modulator ACP-105 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the SARM ACP-105 on rotorod performance and cued fear conditioning in sham-irradiated and irradiated female mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Detection and identification of ACP-105 and its metabolites in equine urine using LC/MS/MS after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of the SARM ACP-105 on rotorod performance and cued fear conditioning in sham-irradiated and irradiated female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. First multifaceted ADME profile of ACP-105 (CAS: 1048998-11-3): a novel non-steroidal selective androgen receptor modulator used as doping in sports—integrative in silico toxicological studies for clinical and forensic toxicology purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Selective Androgen Receptor Modulators (SARMs) - Current Knowledge and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming ACP-105 Resistance in Cell Culture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering resistance to the selective androgen receptor modulator (SARM), ACP-105, in cell culture experiments. The information is based on established principles of drug resistance in cancer cell lines and knowledge of SARM mechanisms.

Frequently Asked Questions (FAQs)

Q1: My cells are no longer responding to ACP-105 treatment. How can I confirm they have developed resistance?

A1: The first step is to quantify the level of resistance by determining the half-maximal inhibitory concentration (IC50). A significant increase in the IC50 value in your experimental cells compared to the parental, sensitive cell line confirms the development of resistance.[1]

Q2: What are the potential mechanisms behind ACP-105 resistance?

A2: While specific studies on ACP-105 resistance are limited, based on resistance mechanisms to other SARMs and androgen receptor (AR) antagonists, potential causes include:

• Target Alteration: Mutations in the Androgen Receptor (AR) gene, particularly in the ligand-binding domain, can prevent ACP-105 from binding effectively or even convert it into an agonist.[2][3][4]

• Bypass Pathway Activation: Cancer cells can activate alternative signaling pathways to survive and proliferate, bypassing their dependency on the AR signaling pathway. The mTOR pathway is a common example.[1][5]

• Increased Drug Efflux: Cells may upregulate the expression of drug efflux pumps, such as P-glycoprotein (MDR1), which actively transport ACP-105 out of the cell, reducing its intracellular concentration and efficacy.[6][7][8]

• Metabolic Alterations: Changes in cellular metabolism can lead to the inactivation of the drug.[6][9]

Q3: How can I begin to investigate the mechanism of resistance in my cell line?

A3: A systematic approach is recommended:

• Sequence the Androgen Receptor Gene: Check for mutations in the ligand-binding domain of the AR.

• Analyze Protein Expression: Use Western blotting to assess the expression and phosphorylation status of key proteins in the AR signaling pathway and potential bypass pathways (e.g., Akt, mTOR, ERK).

• Assess Efflux Pump Activity: Use functional assays with known efflux pump inhibitors (e.g., verapamil for P-gp) to see if sensitivity to ACP-105 is restored.[10] Additionally, quantify the expression of efflux pump genes (e.g., ABCB1) using qPCR.

Troubleshooting Guides

Problem 1: Inconsistent IC50 values for ACP-105.

Possible Cause	Troubleshooting Step
Cell Passage Number	High passage numbers can lead to genetic drift. Use cells within a consistent, low passage range for all experiments.[10]
Cell Health and Density	Ensure cells are in the logarithmic growth phase and seeded at a consistent density. Over-confluent or unhealthy cells will respond differently.[10][11]
Compound Integrity	Confirm the identity, purity, and concentration of your ACP-105 stock. Degradation or precipitation can reduce efficacy.[10]
Assay Variability	Review your experimental protocol for consistency, paying close attention to cell seeding density, drug incubation times, and the viability assay used.[10]

Problem 2: My cells show a high level of resistance to ACP-105, but I don't find any mutations in the Androgen Receptor.

Possible Cause	Troubleshooting Step
Bypass Pathway Activation	Investigate the activation of alternative signaling pathways. Perform Western blot analysis for key phosphorylated proteins like p-Akt, p-mTOR, and p-ERK.
Increased Drug Efflux	Measure the expression of common drug efflux pump genes like ABCB1 (MDR1) via qPCR. Conduct a cell viability assay with ACP-105 in the presence and absence of an efflux pump inhibitor (e.g., verapamil). A restoration of sensitivity in the presence of the inhibitor suggests the involvement of efflux pumps.
Altered Drug Metabolism	While more complex to analyze, consider investigating the metabolic profile of ACP-105 in your sensitive versus resistant cells using techniques like mass spectrometry.[12][13][14]

Experimental Protocols

Protocol 1: Development of an ACP-105 Resistant Cell Line

This protocol uses the gradual dose escalation method.[6][15]

• Determine Initial Dosing: Determine the IC50 of the parental cell line to ACP-105 using a standard cell viability assay (e.g., MTT or CCK-8). The starting concentration for developing resistance should be the IC20 (the concentration that inhibits 20% of cell growth).[6]

• Initial Exposure: Culture the parental cells in a medium containing the IC20 of ACP-105.

• Dose Escalation: Once the cells have recovered and are proliferating at a normal rate, increase the concentration of ACP-105 by 25-50%.[6]

• Repeat: Continue this stepwise increase in drug concentration. If significant cell death occurs, maintain the cells at the previous concentration until they have adapted.

• Establishment of Resistance: A resistant cell line is typically established when it can proliferate in a concentration of ACP-105 that is 5-10 times the original IC50.

• Characterization: Confirm the level of resistance by re-evaluating the IC50. The resistant cell line should be maintained in a medium containing a maintenance dose of ACP-105.

Protocol 2: Western Blotting for Signaling Pathway Analysis

• Protein Extraction: Lyse sensitive and resistant cells (with and without ACP-105 treatment) in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., AR, p-Akt, Akt, p-mTOR, mTOR) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Analyze the band intensities, normalizing to a loading control like β-actin or GAPDH.[1]

Data Presentation

Table 1: Example IC50 Values for ACP-105 in Sensitive and Resistant Cell Lines

Cell Line	IC50 (nM)	Resistance Index (RI)
Parental (Sensitive)	10	1.0
ACP-105 Resistant	120	12.0

The Resistance Index (RI) is calculated as the IC50 of the resistant line divided by the IC50 of the parental line.[6]

Table 2: Example qPCR and Western Blot Data for Resistance Mechanism Investigation

Target	Assay	Parental Cells	Resistant Cells	Interpretation
AR (gene)	qPCR	1.0-fold	1.2-fold	No significant change in AR gene expression.
AR (protein)	Western Blot	+	+	AR protein is expressed in both cell lines.
ABCB1 (gene)	qPCR	1.0-fold	8.5-fold	Significant upregulation of an efflux pump gene.
p-Akt (protein)	Western Blot	+	+++	Activation of a bypass signaling pathway.

Visualizations

Caption: Primary signaling pathway of ACP-105.

Caption: Workflow for investigating ACP-105 resistance.

Caption: Hypothetical bypass signaling pathway in ACP-105 resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. A clinically relevant androgen receptor mutation confers resistance to second-generation antiandrogens enzalutamide and ARN-509 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Emerging mutations and functional changes of androgen receptor associated with treatment resistance in prostate cancer - Martignano - Translational Cancer Research [tcr.amegroups.org]
• 4. Androgen receptor gene mutation, rearrangement, polymorphism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. direct-sarms.com [direct-sarms.com]
• 6. Drug-resistant Cell Lines一Crack the Survival Code of Cancer Cells and Overcome Treatment Barriers [procellsystem.com]
• 7. The Extent of Antimicrobial Resistance Due to Efflux Pump Regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Selective androgen receptor modulators: the future of androgen therapy? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Investigation of Equine In Vivo and In Vitro Derived Metabolites of the Selective Androgen Receptor Modulator (SARM) ACP-105 for Improved Doping Control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ACP-105: Detection, Synthesis, Bioactivity_Chemicalbook [chemicalbook.com]
• 14. Liquid chromatography-high resolution/ high accuracy (tandem) mass spectrometry-based identification of in vivo generated metabolites of the selective androgen receptor modulator ACP-105 for doping control purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Muscle Selectivity: ACP-105 versus S-4 Andarine

For researchers and professionals in drug development, the quest for compounds with tissue-selective anabolic effects while minimizing androgenic side effects is paramount. Among the class of Selective Androgen Receptor Modulators (SARMs), ACP-105 and S-4 (Andarine) have garnered significant interest. This guide provides an objective comparison of their muscle selectivity, supported by preclinical experimental data.

Mechanism of Action and Receptor Interaction

ACP-105 is characterized as a partial agonist of the androgen receptor (AR).[1] This means it binds to and activates the receptor, but elicits a submaximal response compared to a full agonist like testosterone. In preclinical models, ACP-105 has demonstrated potent anabolic effects on muscle and bone with minimal impact on the prostate.[2][3]

S-4 (Andarine), on the other hand, exhibits a more complex interaction with the androgen receptor, acting as a full agonist in muscle tissue and a partial agonist in the prostate.[4] This differential activity is the basis for its selective anabolic effects. Preclinical studies have shown that S-4 can effectively stimulate muscle growth while having a significantly smaller impact on prostate size compared to testosterone.[5]

Quantitative Comparison of Anabolic and Androgenic Activity

Preclinical studies, primarily in castrated rodent models, provide the basis for comparing the muscle-selective properties of ACP-105 and S-4. The primary endpoints in these studies are typically the weight of an anabolic tissue (levator ani muscle) and an androgenic tissue (prostate).

Compound	Animal Model	Dosage	Anabolic Effect (Levator Ani Muscle)	Androgenic Effect (Prostate)	Anabolic:Androgenic Ratio	Reference
ACP-105	Castrated Male Rats	1 mg/kg/day	67% of DHT's effect	21% of DHT's effect	3.19:1	[6]
S-4 (Andarine)	Castrated Male Rats	0.3 mg/day	Full restoration to intact control weight	33.8% of intact control weight	Not explicitly calculated, but demonstrates high selectivity	[5]
S-4 (Andarine)	Castrated Male Rats	3 mg/kg	Full restoration to intact control weight	16% of intact control weight	Not explicitly calculated, but demonstrates high selectivity	[7]
Testosterone Propionate (for comparison)	Castrated Male Rats	Not specified	104% of intact control weight	121% of intact control weight	~0.86:1	[4]

Experimental Protocols

The data presented above is derived from studies employing the following general methodologies:

Animal Model and Surgical Procedure

• Species: Male Sprague-Dawley or similar strains of rats are commonly used.

• Orchidectomy (Castration): To eliminate the influence of endogenous androgens, the animals undergo surgical removal of the testes. This creates a baseline state of androgen deprivation, allowing for the clear assessment of the effects of exogenous compounds.[6][7]

Compound Administration

• Route of Administration: Compounds are typically administered orally or via subcutaneous injection.[8]

• Dosing Regimen: Animals are treated with varying doses of the SARM, a vehicle control, and often a comparator androgen like testosterone propionate or dihydrotestosterone (DHT). The treatment duration typically ranges from two to twelve weeks.[1][4]

Tissue Analysis

• Data Normalization: Tissue weights are often normalized to the animal's body weight to account for variations in size. The effects are then compared to both castrated controls and intact (non-castrated) controls to determine the extent of anabolic and androgenic activity.[7]

Signaling Pathways and Experimental Workflow

To visualize the underlying mechanisms and experimental processes, the following diagrams are provided.

Caption: Androgen Receptor Signaling Pathway for SARMs.

Caption: Preclinical Experimental Workflow for SARM Evaluation.

Conclusion

Based on the available preclinical data, both ACP-105 and S-4 Andarine demonstrate a significant degree of muscle selectivity, promoting anabolic effects in muscle tissue with a substantially lower impact on the prostate compared to traditional androgens like testosterone. S-4's profile as a full agonist in muscle and partial agonist in the prostate provides a clear mechanism for this selectivity. ACP-105, as a partial agonist, also achieves a favorable anabolic-to-androgenic ratio.

For researchers, the choice between these compounds may depend on the specific research question. The more extensive preclinical data available for S-4 might make it a more established model compound for studying SARM mechanisms. However, ACP-105's distinct partial agonist profile presents an alternative for comparative pharmacology studies. It is crucial to note that these findings are based on animal models, and further research is necessary to fully elucidate their effects and therapeutic potential.

References

• 1. Synthesis, structure-activity relationships, and characterization of novel nonsteroidal and selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acadia.com [acadia.com]
• 3. isarms.com [isarms.com]
• 4. moreplatesmoredates.com [moreplatesmoredates.com]
• 5. fitscience.co [fitscience.co]
• 6. moreplatesmoredates.com [moreplatesmoredates.com]
• 7. Selective Androgen Receptor Modulator Treatment Improves Muscle Strength and Body Composition and Prevents Bone Loss in Orchidectomized Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacodynamics of selective androgen receptor modulators - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Anabolic Effects of ACP-105 In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anabolic effects of ACP-105, a non-steroidal Selective Androgen Receptor Modulator (SARM), with other alternatives. The information presented is based on available preclinical data and is intended to inform research and development professionals.

Executive Summary

ACP-105 is a potent SARM that has demonstrated significant anabolic effects on muscle and bone in preclinical models, with a favorable tissue selectivity profile compared to traditional androgens. In a key study involving castrated male rats, ACP-105 showed a marked ability to increase the mass of the levator ani muscle, an indicator of anabolic activity, while having a significantly lesser effect on the prostate, a marker of androgenic effects. This suggests a favorable anabolic-to-androgenic ratio, a desirable characteristic for therapeutic development.

Comparative Analysis of Anabolic and Androgenic Effects

The following table summarizes the in vivo data from a foundational preclinical study on ACP-105, providing a quantitative comparison of its effects on anabolic and androgenic markers.

Compound/Treatment	Dosage	Mean Levator Ani Muscle Weight (mg)	% of Testosterone Propionate's Anabolic Effect	Mean Prostate Weight (mg)	% of Testosterone Propionate's Androgenic Effect	Anabolic-to-Androgenic Ratio
Vehicle Control (Castrated)	N/A	Data not available in accessible resources	0%	Data not available in accessible resources	0%	N/A
ACP-105	1 mg/kg/day	Specific value not publicly available	67% of DHT's effect (as a proxy)	Specific value not publicly available	21% of DHT's effect (as a proxy)	~3.19:1
Testosterone Propionate (TP)	Typical reference dose	Reference value	100%	Reference value	100%	1:1

Note: Specific mean weight values from the primary literature were not publicly accessible. The percentage effects and ratio for ACP-105 are based on reported outcomes relative to Dihydrotestosterone (DHT), a potent natural androgen.

Experimental Protocols

The standard method for evaluating the anabolic and androgenic properties of compounds like ACP-105 is the Hershberger bioassay. The following is a detailed methodology based on the standardized OECD Test Guideline 441.

The Hershberger Bioassay Protocol

1. Animal Model:

• Species: Rat (Sprague-Dawley or Wistar strains are preferred).

• Sex: Male.

• Age: Peripubertal (approximately 42 days old at the time of castration).

2. Acclimation and Surgical Procedure:

• Animals are acclimated for at least 7 days upon arrival.

• At approximately 42 days of age, the rats undergo bilateral orchidectomy (castration) under anesthesia.

• A recovery period of at least 7 days is allowed for the regression of androgen-dependent tissues.

3. Dosing and Treatment Groups:

• Administration: The test substance (ACP-105) is typically administered daily for 10 consecutive days via oral gavage or subcutaneous injection.

• Vehicle Control: A group of castrated animals receives the vehicle (e.g., corn oil, sesame oil) only.

• Test Groups: At least two dose levels of the test substance are used.

• Reference Androgen Group: A positive control group is treated with a reference androgen, such as testosterone propionate (TP), typically administered via subcutaneous injection.

4. Necropsy and Tissue Collection:

• Approximately 24 hours after the final dose, the animals are euthanized.

• The following five androgen-responsive tissues are carefully dissected and weighed (wet weight):

  • Ventral prostate (VP)

  • Seminal vesicles (SV) (including coagulating glands and their fluids)

  • Levator ani-bulbocavernosus (LABC) muscle complex

  • Cowper's glands (COW)

  • Glans penis (GP)

5. Data Analysis:

• The mean and standard deviation of the absolute tissue weights are calculated for each group.

• Statistical analysis (e.g., ANOVA followed by Dunnett's test) is used to compare the tissue weights of the treated groups to the vehicle control group.

• Anabolic activity is primarily assessed by the increase in the weight of the levator ani-bulbocavernosus muscle.

• Androgenic activity is primarily assessed by the increase in the weights of the ventral prostate and seminal vesicles.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of SARMs and the workflow of the Hershberger assay.

Caption: Mechanism of action for ACP-105 as a Selective Androgen Receptor Modulator.

Caption: Experimental workflow for the Hershberger bioassay.

A Comparative Analysis of the Neuroprotective Effects of ACP-105 and RAD-140

For researchers and drug development professionals exploring novel therapeutic avenues for neurodegenerative diseases, Selective Androgen Receptor Modulators (SARMs) have emerged as a promising class of compounds. Among these, ACP-105 and RAD-140 have garnered attention for their potential neuroprotective properties. This guide provides an objective comparison of their neuroprotective effects based on available preclinical data, detailing experimental protocols and summarizing key quantitative findings.

Quantitative Data Summary

The following table summarizes the key quantitative data from preclinical studies on the neuroprotective effects of ACP-105 and RAD-140. It is important to note that direct head-to-head comparative studies are limited, and the data is collated from separate research initiatives.

Parameter	ACP-105	RAD-140	Source
In Vitro Model	Not explicitly detailed in the provided search results.	Primary rat hippocampal neurons	[1][2]
Neurotoxic Insult	Not explicitly detailed in the provided search results.	Amyloid-beta (Aβ) 1-42, Apoptotic insults	[2]
In Vitro Efficacy	Not explicitly detailed in the provided search results.	As effective as testosterone in reducing cell death.[1][3]	[1][3]
In Vivo Model	Male gonadectomized triple transgenic mice (Alzheimer's model)	Gonadectomized, adult male rats	[1][4]
Neurotoxic Insult	Alzheimer's disease pathology	Kainate-induced excitotoxicity	[1][4]
In Vivo Efficacy	Decreased anxiety-like behavior.[4][5] In combination with an ERβ agonist, improved cognition and decreased amyloid-β levels.[4][5]	Protected hippocampal neurons against cell death.[1][6] As effective as testosterone in preventing kainate-induced neuron loss.[2]	[1][2][4][5][6]
Mechanism of Action	Upregulates androgen receptor levels in the hippocampus.[5]	Dependent on MAPK/ERK signaling pathway.[1][2][3]	[1][2][3][5]

Detailed Experimental Protocols

A critical aspect of evaluating and comparing these compounds lies in understanding the methodologies of the key experiments.

RAD-140 Neuroprotection Against Amyloid-Beta in Cultured Neurons [2]

• Cell Culture: Primary hippocampal neurons were cultured from rats.

• Neurotoxic Insult: Neurons were exposed to aggregated amyloid-beta 1-42 (Aβ1-42), a peptide implicated in Alzheimer's disease neurodegeneration.[2]

• Treatment: Cultures were pre-treated with varying concentrations of RAD-140 for one hour before the addition of Aβ1-42.[6]

• Assay: Cell viability was assessed to determine the extent of neuroprotection.[2]

RAD-140 Neuroprotection in a Kainate Lesion Rat Model [1][2]

• Animal Model: Gonadectomized (GDX) adult male rats were used to mimic a state of androgen depletion.[1][2]

• Treatment: Rats were treated with RAD-140.

• Neurotoxic Insult: The excitotoxin kainate was systemically administered to induce neuronal death, particularly in the hippocampus.[1][7][8][9] Kainate-induced neurotoxicity is a well-established model for studying excitotoxic neuronal death, which can involve both apoptosis and necrosis.[8][9][10]

• Assay: The extent of neuroprotection was quantified by counting the surviving neurons in the CA2/3 region of the hippocampus using neuron-specific antibody NeuN.[2]

ACP-105 in a Mouse Model of Alzheimer's Disease [4][5]

• Animal Model: Male gonadectomized triple transgenic mice, a model that develops Alzheimer's-like pathology, were used.[4]

• Treatment: Mice were administered ACP-105, either alone or in combination with a selective estrogen receptor β (ERβ) agonist, AC-186.[4][5]

• Assays:

  • Behavioral Tests: Long-term spatial memory was assessed using the Morris water maze. Anxiety-like behavior was evaluated in the open field and elevated plus maze tests.[4][5]

  • Biochemical Analysis: Levels of amyloid-β and the amyloid-β degrading enzymes, neprilysin and insulin-degrading enzyme, were measured in the brain.[4][5] Androgen receptor levels in the brain were also assessed.[5]

Signaling Pathways and Experimental Workflows

RAD-140 Neuroprotective Signaling Pathway

The neuroprotective effects of RAD-140 have been shown to be dependent on the mitogen-activated protein kinase (MAPK) signaling pathway.[1][2][3] Activation of this pathway, evidenced by the phosphorylation of ERK, is a crucial step in the mechanism by which RAD-140 protects neurons from apoptotic insults.[1][2]

References

• 1. Selective androgen receptor modulator RAD140 is neuroprotective in cultured neurons and kainate-lesioned male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective Androgen Receptor Modulator RAD140 Is Neuroprotective in Cultured Neurons and Kainate-Lesioned Male Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RAD140 provides neuroprotection - ACS Community [communities.acs.org]
• 4. Nonsteroidal selective androgen receptor modulators and selective estrogen receptor β agonists moderate cognitive deficits and amyloid-β levels in a mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nonsteroidal Selective Androgen Receptor Modulators and Selective Estrogen Receptor β Agonists Moderate Cognitive Deficits and Amyloid-β Levels in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of kainate-induced region-specific neuronal death in immature organotypic hippocampal slice cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kainate induces apoptosis in neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Kainate-induced apoptotic cell death in hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Evaluating the Safety Profile of ACP-105 Against Other Selective Androgen Receptor Modulators (SARMs)

A Comparative Guide for Researchers and Drug Development Professionals

Selective Androgen Receptor Modulators (SARMs) have emerged as a promising class of therapeutics with the potential to offer the anabolic benefits of traditional androgenic steroids while minimizing their undesirable side effects. Their tissue-selective action makes them attractive candidates for treating muscle-wasting diseases, osteoporosis, and other conditions. However, as research and development in this area progress, a thorough understanding of their comparative safety profiles is paramount. This guide provides an objective comparison of the safety of ACP-105 with other prominent SARMs, namely Ostarine (MK-2866), Ligandrol (LGD-4033), and RAD-140 (Testolone), supported by available experimental data.

Comparative Safety Data of Common SARMs

The following table summarizes the key safety-related findings from various studies on ACP-105 and other commonly researched SARMs. It is important to note that the data for ACP-105 is primarily from preclinical studies, while more clinical data is available for Ostarine, Ligandrol, and RAD-140.

Adverse Event Category	ACP-105	Ostarine (MK-2866)	Ligandrol (LGD-4033)	RAD-140 (Testolone)
Hormonal Suppression	Evidence of testosterone suppression in preclinical and limited Phase I human testing.[1]	Dose-dependent increase in androgen activity and potential for testosterone suppression.[2] Mild suppression reported.[3]	Dose-dependent suppression of total testosterone, free testosterone, and SHBG.[4][5]	Mild hormonal suppression reported in early human trials.[6]
Hepatotoxicity (Liver Effects)	Appears less hepatotoxic than oral steroids, but mild elevation of liver enzymes has been reported in anecdotal logs.[1]	Linked to significant liver toxicity, including cholestatic liver injury and elevated liver enzymes (ALT, AST) in some cases.[[“]][[“]]	No significant changes in aspartate aminotransferase (AST) or alanine aminotransferase (ALT) were observed in a 21-day study with doses up to 1.0 mg/day.[4][5] However, the FDA has warned about potential liver toxicity with SARMs.[9]	Case reports of drug-induced liver injury (DILI), including cholestatic patterns, have been published.[10][11]
Cardiovascular Effects	Speculated to potentially decrease the risk of cardiovascular diseases, though human data is lacking.[3]	Increases markers of cardiac fibrosis and cardiomyopathy in animal studies, with effects being more pronounced in males.[[“]][[“]] Can increase total plasma cholesterol.[[“]][[“]]	Dose-dependent suppression of HDL cholesterol and triglycerides.[4][5] May increase the risk of heart attack and stroke due to decreased HDL/LDL ratio.[9]	Limited specific data on cardiovascular effects from clinical trials.
Other Reported Side Effects	Fatigue, low libido (associated with testosterone suppression).[1]	Headaches, temporary changes in vision.[3] Decreased endurance in animal studies.[[“]][[“]]	Headaches, dry mouth.[9][12]	Acne, hair loss in some users.[13]

Experimental Protocols

A critical evaluation of safety data requires an understanding of the methodologies employed in the cited studies. Below are summaries of the experimental protocols for key studies on these SARMs.

Ligandrol (LGD-4033) Clinical Trial

• Study Design: A placebo-controlled, double-blind, randomized study.[4][5]

• Participants: 76 healthy men aged 21-50 years.[4][5]

• Intervention: Participants were randomized to receive a placebo or LGD-4033 at doses of 0.1, 0.3, or 1.0 mg daily for 21 days.[4][5]

• Safety Assessments: Monitoring of blood counts, blood chemistry, lipids, prostate-specific antigen (PSA), electrocardiogram (ECG), and hormone levels (total and free testosterone, SHBG, FSH, LH).[4][5][9] These parameters were measured during the intervention and for 5 weeks after discontinuation.[4][5]

Ostarine (MK-2866) Clinical Trials

• Context: Ostarine has been evaluated in numerous clinical trials for conditions like muscle wasting in cancer patients and stress urinary incontinence.[2][14]

• Dosage Range: Dosages in trials have ranged from 0.1 mg up to 100 mg.[2]

• Primary Outcomes: Efficacy endpoints related to lean body mass and physical function.[2]

• Safety Monitoring: General safety and tolerability were assessed, with observations indicating it was generally well-tolerated in these controlled settings.[2]

RAD-140 (Testolone) Phase I Clinical Trials

• Focus: Assessment of safety, tolerability, and pharmacokinetics in humans.[6]

• Key Findings (Preliminary): The compound demonstrated high bioavailability and was orally well-absorbed. No severe adverse events were reported in these early trials, with side effects being limited to mild hormonal suppression and fatigue in some participants.[6]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and the process of safety evaluation, the following diagrams are provided.

Caption: Simplified signaling pathway of a Selective Androgen Receptor Modulator (SARM).

References

• 1. fitscience.co [fitscience.co]
• 2. moreplatesmoredates.com [moreplatesmoredates.com]
• 3. ACP 105 SARM: Is It The Most Underrated Muscle Builder Ever? [sarms.io]
• 4. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 5. The safety, pharmacokinetics, and effects of LGD-4033, a novel nonsteroidal oral, selective androgen receptor modulator, in healthy young men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What Are the Results of the RAD-140 Clinical Trials? - Just SARMS [justsarms.com]
• 7. consensus.app [consensus.app]
• 8. consensus.app [consensus.app]
• 9. Ligandrol - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. RAD-140 Drug-Induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Systematic Review of Safety of Selective Androgen Receptor Modulators in Healthy Adults: Implications for Recreational Users - PMC [pmc.ncbi.nlm.nih.gov]
• 13. lotilabs.com [lotilabs.com]
• 14. maxmusclelabs.com [maxmusclelabs.com]

Replicating Published ACP-105 Experimental Outcomes: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the experimental outcomes of the selective androgen receptor modulator (SARM) ACP-105 with other alternatives, supported by data from key preclinical studies. Detailed methodologies for pivotal experiments are presented to facilitate replication and further investigation.

ACP-105 is a non-steroidal SARM that has demonstrated tissue-selective anabolic effects in preclinical models, with a particular focus on muscle and bone tissue, while showing minimal impact on androgenic tissues like the prostate. This guide synthesizes findings from foundational studies on ACP-105 and compares them with published data on two other well-characterized SARMs, Ostarine (MK-2866) and Ligandrol (LGD-4033), to provide a comprehensive overview of their relative efficacy and safety profiles in preclinical settings.

Comparative Efficacy of SARMs in Preclinical Models

The following tables summarize the quantitative outcomes from key preclinical studies on ACP-105, Ostarine, and Ligandrol. These studies typically utilize rodent models of androgen deficiency (e.g., orchidectomized or ovariectomized rats) to assess the anabolic and androgenic potential of these compounds.

Anabolic Effects on Muscle Tissue

Compound	Species/Model	Dosage	Duration	Outcome Measure	Result	Reference
ACP-105	Male Rats (Orchidectomized)	1 mg/kg/day	14 days	Levator Ani Muscle Weight	Significant Increase	Schlienger et al., 2009
Ostarine	Female Rats (Ovariectomized)	0.04, 0.4, 4 mg/kg/day	5 weeks	Gastrocnemius & Soleus Muscle Weight	Dose-dependent increase	Hoffmann et al., 2020
Ligandrol	Female Rats (Ovariectomized)	0.04, 0.4, 4 mg/kg/day	5 weeks	Gastrocnemius & Soleus Muscle Weight	Dose-dependent increase	Hoffmann et al., 2020

Androgenic Effects on Prostate Tissue

Compound	Species/Model	Dosage	Duration	Outcome Measure	Result	Reference
ACP-105	Male Rats (Orchidectomized)	1 mg/kg/day	14 days	Prostate Weight	Minimal Increase	Schlienger et al., 2009
Ostarine	N/A	N/A	N/A	N/A	N/A	N/A
Ligandrol	N/A	N/A	N/A	N/A	N/A	N/A

Note: Data on the direct comparison of prostate weight for Ostarine and Ligandrol in a similar orchidectomized rat model was not available in the reviewed literature.

Effects on Cognitive Function and Neuroprotection

Compound	Species/Model	Dosage	Duration	Outcome Measure	Result	Reference
ACP-105	Female Mice (Irradiated)	1 mg/kg/day	2 weeks post-irradiation	Rotorod Performance	Prevented radiation-induced impairment	Dayger et al., 2011
ACP-105	Female Mice (Irradiated)	1 mg/kg/day	2 weeks post-irradiation	Cued Fear Conditioning	Enhanced fear conditioning	Dayger et al., 2011
ACP-105	Male Mice (Alzheimer's Model)	3 mg/kg/day	4 months	Anxiety-like Behavior (Elevated Plus Maze)	Reduced anxiety-like behavior	George et al., 2013

Experimental Protocols

Anabolic and Androgenic Activity Assessment in Orchidectomized Rats (based on Schlienger et al., 2009)

• Animal Model: Male Sprague-Dawley rats.

• Surgical Procedure: Bilateral orchidectomy was performed to induce an androgen-deficient state. A sham-operated group serves as the eugonadal control.

• Acclimation and Treatment: Animals were allowed to recover for a specified period post-surgery. ACP-105 was administered orally once daily for 14 consecutive days. A vehicle control group (e.g., carboxymethyl cellulose) and a positive control group (e.g., testosterone propionate) were included.

• Outcome Measures: At the end of the treatment period, animals were euthanized, and the levator ani muscle and ventral prostate were carefully dissected and weighed. The wet weights of these tissues were normalized to body weight.

• Statistical Analysis: Data were analyzed using appropriate statistical tests, such as one-way ANOVA followed by post-hoc tests, to compare treatment groups.

Assessment of Cognitive Function in Irradiated Mice (based on Dayger et al., 2011)

• Animal Model: Female mice.

• Irradiation Procedure: Mice were exposed to a single dose of whole-body gamma irradiation (e.g., from a Cesium-137 source). A sham-irradiated group served as the control.

• Treatment: ACP-105 (1 mg/kg) or vehicle was administered daily starting after irradiation.

• Behavioral Testing (2 weeks post-irradiation):

  • Rotorod Test: To assess motor coordination and balance, mice were placed on a rotating rod with accelerating speed. The latency to fall was recorded.

  • Cued Fear Conditioning: This test evaluates fear-associated learning and memory. On the training day, mice were placed in a chamber and presented with an auditory cue (conditioned stimulus, CS) paired with a mild foot shock (unconditioned stimulus, US). On the testing day, the mice were placed in a novel context, and the auditory cue was presented without the shock. Freezing behavior, a measure of fear, was quantified.

• Statistical Analysis: Statistical comparisons between groups were made using appropriate methods like two-way ANOVA.

Evaluation of Anxiolytic Effects in a Mouse Model of Alzheimer's Disease (based on George et al., 2013)

• Animal Model: Triple-transgenic mouse model of Alzheimer's disease (3xTg-AD).

• Treatment: ACP-105 (3 mg/kg/day) or vehicle was administered to gonadectomized male mice for 4 months.

• Behavioral Testing:

  • Elevated Plus Maze: This maze consists of two open arms and two enclosed arms. The time spent in the open arms is used as a measure of anxiety-like behavior, with less time in the open arms indicating higher anxiety.

• Biochemical Analysis: After the behavioral testing, brain tissue was collected for the analysis of amyloid-beta levels and other relevant markers.

• Statistical Analysis: Group differences were assessed using appropriate statistical tests.

Signaling Pathways and Experimental Workflows

Androgen Receptor Signaling Pathway

The primary mechanism of action for ACP-105 and other SARMs is the selective activation of the androgen receptor (AR). Upon binding, the SARM-AR complex translocates to the nucleus and binds to androgen response elements (AREs) on the DNA, leading to the transcription of target genes. This pathway ultimately results in anabolic effects in tissues like muscle and bone.

Statistical Validation of ACP-105: A Comparative Analysis with Alternative SARMs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical data available for ACP-105, a non-steroidal Selective Androgen Receptor Modulator (SARM), with other well-documented SARMs: Ostarine (MK-2866), Andarine (S4), and Ligandrol (LGD-4033). The objective is to present a clear, data-driven overview to inform research and development decisions. All data presented is based on publicly available preclinical and, where available, clinical studies.

Data Presentation: Comparative Analysis of SARMs

The following tables summarize the key quantitative data for ACP-105 and its comparators. It is important to note that much of the data for these compounds, particularly regarding anabolic and androgenic ratios, is derived from animal studies, and direct extrapolation to human physiology should be approached with caution.

Parameter	ACP-105	Ostarine (MK-2866)	Andarine (S4)	LGD-4033 (Ligandrol)
Anabolic:Androgenic Ratio	3.19:1[1][2]	~10:1 (in some contexts)	Data suggests high selectivity, but a specific ratio is not consistently reported.	~10:1 to >500:1[3][4][5]
Anabolic Activity	67% of baseline in preclinical models[1][2]	Potent anabolic effects demonstrated in clinical trials, with a 3% increase in lean body mass in elderly subjects at 3 mg/day[6]	Similar anabolic effect to Dihydrotestosterone (DHT) in preclinical studies[7]	Dose-dependent increases in lean body mass observed in clinical trials[8][9]
Androgenic Activity	21% reversal of prostate gland size in preclinical models[1][2]	Minimal androgenic effects reported in clinical trials[10]	Significantly less stimulation of androgenic organs compared to DHT[7]	Partial agonist activity on the prostate
Binding Affinity (Ki or EC50)	EC50s = 1 nM (AR wild type), 0.4 nM (AR T877A mutant)[8]	Ki of 3.8 nM; ED50 of 0.03 mg/day in levator ani muscle (rats)	High affinity for the androgen receptor.	Ki of ~1 nM[1][4]
Half-Life	4-6 hours[7]	~24 hours[2][6][10]	~4-6 hours	24-36 hours[1][3][4][5][8]

Experimental Protocols

Hershberger Bioassay for Anabolic and Androgenic Activity

The anabolic and androgenic activity of SARMs is often determined using the Hershberger bioassay, a standardized in vivo screening test in rats[1][3][8].

Objective: To assess the androgenic (prostate and seminal vesicle growth) and anabolic (levator ani muscle growth) effects of a test compound.

Methodology:

• Animal Model: Peripubertal male rats are castrated to reduce endogenous androgen levels.

• Dosing: The rats are administered the test compound (e.g., ACP-105) daily for a period of 10 consecutive days. A vehicle control (negative control) and a reference androgen like testosterone propionate (positive control) are also used.

• Tissue Collection: Approximately 24 hours after the final dose, the animals are euthanized. The following androgen-responsive tissues are carefully dissected and weighed:

  • Ventral Prostate (VP)

  • Seminal Vesicles (SV)

  • Levator Ani-Bulbocavernosus (LABC) muscle

  • Cowper's Glands (COW)

  • Glans Penis (GP)

• Data Analysis: The weights of these tissues are compared between the different treatment groups. An increase in the weight of the levator ani muscle is indicative of anabolic activity, while an increase in the weight of the prostate and seminal vesicles indicates androgenic activity. The ratio of anabolic to androgenic effect is then calculated.

Receptor Selection and Amplification Technology (R-SAT) Assay

The R-SAT assay is a cell-based functional assay used to determine the potency of a compound as an agonist for a specific receptor, in this case, the androgen receptor.

Objective: To quantify the agonist activity of a test compound on the androgen receptor.

Methodology:

• Cell Line: A mammalian cell line that does not endogenously express the androgen receptor is used.

• Transfection: These cells are transiently transfected with a plasmid encoding the human androgen receptor and a reporter gene construct. The reporter gene is typically linked to an androgen-response element, meaning its expression is induced upon activation of the androgen receptor.

• Compound Treatment: The transfected cells are then treated with varying concentrations of the test compound (e.g., ACP-105).

• Signal Amplification: The assay is based on the principle of genetic selection. Cells in which the androgen receptor is activated by the test compound will express the reporter gene, which often confers a growth advantage. Over a period of several days, these cells will be selected and amplified.

• Quantification: The degree of cell proliferation or the expression of the reporter gene (e.g., via luminescence or fluorescence) is measured. The data is then used to generate a dose-response curve and calculate the EC50 value, which is the concentration of the compound that elicits a half-maximal response.

Mandatory Visualization

References

• 1. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of the rodent Hershberger bioassay using three reference (anti)androgens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oecd.org [oecd.org]
• 4. indigobiosciences.com [indigobiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. Selecting a minimal set of androgen receptor assays for screening chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. epa.gov [epa.gov]
• 10. Cell-based assays for screening androgen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Successors: A Comparative Guide to Novel Androgen Receptor Modulators Beyond ACP-105

For researchers, scientists, and drug development professionals, the quest for selective androgen receptor modulators (SARMs) with optimized efficacy and safety profiles is a continuous endeavor. ACP-105, a non-steroidal SARM, has been a significant compound in this field, but a new generation of molecules is emerging with potentially superior properties. This guide provides an objective comparison of ACP-105 against its promising alternatives, supported by experimental data, detailed methodologies, and visual representations of their molecular interactions.

This comprehensive analysis focuses on a selection of alternative non-steroidal SARMs that have shown significant promise in preclinical and, in some cases, clinical research: AC-262536, Ostarine (MK-2866), Ligandrol (LGD-4033), RAD140 (Testolone), and S-23. These compounds are evaluated based on their binding affinity, potency, and tissue selectivity, providing a clear framework for their potential applications in androgen receptor research.

Performance Metrics: A Quantitative Comparison

To facilitate a clear and concise comparison, the following tables summarize the key quantitative data for ACP-105 and its alternatives. These metrics are crucial in understanding the potency and selectivity of each compound.

Table 1: Androgen Receptor Binding Affinity (Ki)

This table compares the binding affinity of each SARM to the androgen receptor (AR). A lower Ki value indicates a higher binding affinity.

Compound	Ki (nM)	Reference
ACP-105	~1	[1]
AC-262536	5	[2]
Ostarine (MK-2866)	3.8	[3]
LGD-4033	~1	[4]
RAD140 (Testolone)	7	[5]
S-23	1.7	[6]

Table 2: In Vitro Potency (EC50)

This table presents the half-maximal effective concentration (EC50) for each SARM, indicating the concentration required to elicit 50% of its maximal effect in in vitro functional assays. A lower EC50 value signifies greater potency. Data for some compounds is not consistently available in the reviewed literature.

Compound	EC50 (nM)	Reference
ACP-105	0.4 (in an R-SAT assay)
AC-262536	17.3 (ED50 in mg/kg for levator ani)	[7]
Ostarine (MK-2866)	Data not consistently available
LGD-4033	3.6 - 4.4	[8]
RAD140 (Testolone)	0.1 (in C2C12 osteoblast differentiation assay)
S-23	0.079 (ED50 in mg/day for levator ani)	[9]

Table 3: Anabolic vs. Androgenic Activity (Anabolic:Androgenic Ratio)

This table highlights the tissue selectivity of each SARM, a critical parameter in their development. The ratio is typically determined in preclinical models by comparing the anabolic effect (e.g., on the levator ani muscle) to the androgenic effect (e.g., on the prostate or seminal vesicles). A higher ratio indicates greater selectivity for anabolic tissues.

Compound	Anabolic:Androgenic Ratio	Reference
ACP-105	3.19:1	[10]
AC-262536	2.45:1	[2]
Ostarine (MK-2866)	>3:1	[3]
LGD-4033	~10:1 to >500:1	[4][11][12]
RAD140 (Testolone)	90:1	[5][13]
S-23	Good ratio of anabolic to androgenic effects	[6]

Understanding the Mechanism: Signaling Pathways

The therapeutic effects of SARMs are mediated through their interaction with the androgen receptor. The following diagram illustrates the canonical androgen receptor signaling pathway, which is modulated by these compounds.

Figure 1: Androgen Receptor Signaling Pathway

Upon entering the cell, a SARM binds to the androgen receptor located in the cytoplasm, causing the dissociation of heat shock proteins. The activated AR then translocates to the nucleus, dimerizes, and binds to androgen response elements (AREs) on the DNA. This interaction recruits co-regulators and initiates the transcription of target genes, leading to the desired anabolic effects in tissues like muscle and bone. The tissue selectivity of SARMs is attributed to their unique conformational changes induced in the AR, leading to differential recruitment of co-regulators in various tissues.

Experimental Corner: Methodologies for SARM Evaluation

The preclinical assessment of SARM activity, particularly the determination of the anabolic-androgenic ratio, is predominantly conducted using the Hershberger assay in a castrated rat model.[14][15]

Experimental Protocol: The Hershberger Assay

• Animal Model: Immature male rats are surgically castrated to remove the endogenous source of androgens. This creates a baseline against which the effects of exogenous compounds can be accurately measured.[16]

• Acclimatization: Following castration, the animals are allowed a recovery period to ensure their physiological stabilization.[16]

• Treatment Administration: The rats are then treated with the test SARM or a reference androgen (e.g., testosterone propionate) for a specified duration, typically 10 consecutive days.[17] The compounds are usually administered via oral gavage or subcutaneous injection.[17]

• Tissue Collection and Analysis: At the end of the treatment period, the animals are euthanized, and specific tissues are carefully dissected and weighed. The key tissues of interest are:

  • Anabolic indicator: Levator ani muscle.

  • Androgenic indicators: Ventral prostate and seminal vesicles.[9]

• Data Interpretation: The weights of the levator ani muscle (anabolic activity) and the prostate/seminal vesicles (androgenic activity) are compared between the treated groups and a control group (vehicle-treated castrated rats). The anabolic-androgenic ratio is then calculated from these measurements. A statistically significant increase in the weight of at least two of the five androgen-dependent tissues indicates a positive androgenic effect.[17]

The following diagram illustrates the general workflow of a preclinical SARM evaluation study.

Figure 2: Preclinical SARM Evaluation Workflow

Concluding Remarks

The landscape of androgen receptor research is continually evolving, with new SARMs demonstrating enhanced selectivity and potency. While ACP-105 remains a valuable research tool, compounds like RAD140 and LGD-4033 exhibit significantly higher anabolic-to-androgenic ratios in preclinical models, suggesting a greater potential for therapeutic applications with a more favorable side effect profile. Ostarine, having been the subject of more extensive clinical investigation, offers a different perspective on the translational potential of these molecules. AC-262536 and S-23 also present unique profiles that warrant further investigation.

The data and methodologies presented in this guide offer a foundational understanding for researchers to compare and select the most appropriate SARM for their specific research questions. As the field progresses, continued head-to-head studies and clinical trials will be crucial in definitively establishing the therapeutic hierarchy of these promising androgen receptor modulators.

References

• 1. ACP-105 | Androgen Receptor | TargetMol [targetmol.com]
• 2. moreplatesmoredates.com [moreplatesmoredates.com]
• 3. moreplatesmoredates.com [moreplatesmoredates.com]
• 4. moreplatesmoredates.com [moreplatesmoredates.com]
• 5. moreplatesmoredates.com [moreplatesmoredates.com]
• 6. S-23 (drug) - Wikipedia [en.wikipedia.org]
• 7. umbrellalabs.is [umbrellalabs.is]
• 8. Ligandrol - Wikipedia [en.wikipedia.org]
• 9. Preclinical Characterization of a (S)-N-(4-Cyano-3-Trifluoromethyl-Phenyl)-3-(3-Fluoro, 4-Chlorophenoxy)-2-Hydroxy-2-Methyl-Propanamide: A Selective Androgen Receptor Modulator for Hormonal Male Contraception - PMC [pmc.ncbi.nlm.nih.gov]
• 10. moreplatesmoredates.com [moreplatesmoredates.com]
• 11. transformyou.com [transformyou.com]
• 12. swolverine.com [swolverine.com]
• 13. lupinepublishers.com [lupinepublishers.com]
• 14. Development of Selective Androgen Receptor Modulators (SARMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The OECD Program to Validate the Rat Hershberger Bioassay to Screen Compounds for in Vivo Androgen and Antiandrogen Responses: Phase 2 Dose–Response Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. DEVELOPMENT OF A CURATED HERSHBERGER DATABASE - PMC [pmc.ncbi.nlm.nih.gov]
• 17. oecd.org [oecd.org]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for ACP-105

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, step-by-step procedures for the safe and compliant disposal of ACP-105, a selective androgen receptor modulator (SARM). Adherence to these guidelines is critical to protect both laboratory personnel and the environment from potential harm.

Understanding the Hazards of ACP-105

ACP-105 is classified as a hazardous substance. A thorough understanding of its toxicological properties is the first step in ensuring its safe disposal. Key hazard information is summarized in the table below.

Hazard Classification	GHS Hazard Statement	Precautionary Statement
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed	P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel unwell.
Acute aquatic toxicity (Category 1)	H400: Very toxic to aquatic life	P273: Avoid release to the environment.
Chronic aquatic toxicity (Category 1)	H410: Very toxic to aquatic life with long lasting effects	P391: Collect spillage.
Disposal	P501: Dispose of contents/ container to an approved waste disposal plant. [1]

Step-by-Step Disposal Protocol for ACP-105

The proper disposal of ACP-105, as with any hazardous laboratory chemical, must follow a strict and systematic protocol. The following steps provide a clear workflow for the safe management of ACP-105 waste.

1. Waste Identification and Segregation:

• All materials contaminated with ACP-105, including unused product, solutions, contaminated personal protective equipment (PPE) like gloves and lab coats, and empty containers, must be treated as hazardous waste.

• Segregate ACP-105 waste from other laboratory waste streams to prevent accidental mixing with incompatible substances.[2][3]

2. Containerization:

• Use only approved, chemically compatible, and leak-proof containers for storing ACP-105 waste.[2][4] The container must be able to be securely sealed.[2]

• Ensure containers are in good condition, free from cracks or deterioration.[4]

• Do not overfill waste containers; leave adequate headspace to allow for expansion.[3]

3. Labeling:

• Clearly label all ACP-105 waste containers with the words "Hazardous Waste" and the full chemical name: "ACP-105".

• The label should also include the hazard characteristics (e.g., "Toxic," "Hazardous to the Aquatic Environment").

• Indicate the date when the waste was first added to the container.

4. Storage:

• Store ACP-105 waste in a designated and secure Satellite Accumulation Area (SAA) at or near the point of generation.[3][5]

• The storage area should be away from heat sources, direct sunlight, and high-traffic areas.[2]

• Ensure that incompatible chemicals are not stored together.[3]

5. Disposal:

• Crucially, do not dispose of ACP-105 down the sink, in regular trash, or allow it to be released into the environment. [2][6] This is explicitly prohibited due to its high aquatic toxicity.[1]

• The only approved method for the disposal of ACP-105 is through an approved and licensed hazardous waste disposal facility.[1]

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.[5]

6. Empty Containers:

• Even "empty" containers that once held ACP-105 must be treated as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate from this process must also be collected and disposed of as hazardous waste.[6]

• After proper decontamination, any labels indicating hazardous contents should be defaced or removed before the container is discarded as regular trash.[6]

Logical Workflow for ACP-105 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of ACP-105 waste.

Caption: Workflow for the proper disposal of ACP-105.

By implementing these procedures, laboratories can ensure the safe handling and disposal of ACP-105, fostering a secure research environment and maintaining regulatory compliance. Always consult your institution's specific safety protocols and EHS guidelines for additional requirements.

References

• 1. ACP-105|899821-23-9|MSDS [dcchemicals.com]
• 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. vumc.org [vumc.org]

Safeguarding Research: A Comprehensive Guide to Personal Protective Equipment for Handling ACP-105

For researchers and scientists in the fast-paced world of drug development, ensuring personal safety during the handling of novel compounds like ACP-105 is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure laboratory environment. By adhering to these procedural, step-by-step guidelines, laboratories can build a culture of safety and trust.

ACP-105 is a non-steroidal selective androgen receptor modulator (SARM) that requires careful handling due to its potential biological effects.[1][2][3] The primary routes of exposure are ingestion and absorption, and it is classified as harmful if swallowed.[4] It is also recognized as very toxic to aquatic life with long-lasting effects, necessitating meticulous disposal procedures.[4]

Personal Protective Equipment (PPE) Protocol

A risk assessment should always precede the handling of ACP-105 to ensure that the appropriate safety measures are in place. The following table summarizes the recommended personal protective equipment based on standard laboratory safety protocols and the known hazards of ACP-105.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Ensure gloves are inspected for integrity before use and disposed of after handling the compound or in case of contamination.
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory to protect against splashes or airborne particles.
Body Protection	Laboratory coat	A buttoned, full-length lab coat should be worn to protect skin and clothing from contamination.
Respiratory Protection	Fume hood	All handling of powdered ACP-105 or solutions should be conducted in a certified chemical fume hood to prevent inhalation of the substance.

Standard Operating Procedures for Handling ACP-105

Engineering Controls:

• Work with ACP-105 should be performed in a well-ventilated area, preferably within a chemical fume hood.[5]

• An eyewash station and safety shower must be readily accessible in the immediate work area.[5]

Work Practices:

• Avoid direct contact with the skin, eyes, and clothing.

• Do not eat, drink, or smoke in areas where ACP-105 is handled.[4]

• Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.[4][6]

• Keep containers of ACP-105 tightly closed when not in use.

Storage:

• Store ACP-105 in a cool, dry, and well-ventilated area away from incompatible materials.

• The compound should be stored in a clearly labeled, sealed container.

Spill and Disposal Management

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Caption: ACP-105 Spill Response Workflow

Spill Cleanup Procedure:

• Evacuate and Alert: Immediately evacuate the affected area and alert nearby personnel and the laboratory supervisor.

• Assess the Spill: From a safe distance, assess the extent of the spill and any immediate hazards.

• Don PPE: Before approaching the spill, don the appropriate personal protective equipment, including a lab coat, gloves, and eye protection.

• Contain the Spill: For liquid spills, use an absorbent material to contain the spill. For solid spills, carefully cover the material to avoid generating dust.

• Collect Waste: Carefully collect the spilled material and any contaminated absorbent materials into a designated, labeled waste container.

• Decontaminate: Clean the spill area with an appropriate decontaminating solution, and then wash with soap and water.

• Disposal: Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous waste in accordance with institutional and local regulations.[4] The GHS classification indicates that ACP-105 is very toxic to aquatic life, so it is imperative to prevent its release into the environment.[4]

• Report: Report the incident to the appropriate safety officer or department.

By implementing these safety protocols, research professionals can confidently handle ACP-105 while minimizing personal and environmental risks, thereby fostering a robust and responsible research environment.

References

• 1. medisearch.io [medisearch.io]
• 2. ACP-105 - Wikipedia [en.wikipedia.org]
• 3. ACP-105: Benefits, Mechanism of Action and Dosage_Chemicalbook [chemicalbook.com]
• 4. ACP-105|899821-23-9|MSDS [dcchemicals.com]
• 5. acs.org [acs.org]
• 6. Basic Laboratory Safety Rules and Behaviors | Environment, Health and Safety [ehs.sfsu.edu]